Homophthalaldehyde

• CAS: 25705-34-4

Core Science & Biosynthesis

Homophthalaldehyde synthesis and characterization

An In-depth Technical Guide to the Synthesis and Characterization of Homophthalaldehyde

Authored by a Senior Application Scientist

This document provides a comprehensive technical guide for the synthesis and characterization of homophthalaldehyde (2-(2-oxoethyl)benzaldehyde), a valuable bifunctional building block in organic synthesis. This guide is intended for researchers, chemists, and professionals in drug development who require a reliable and well-vetted approach to the preparation and validation of this reagent. The methodologies described herein are grounded in established chemical principles and are designed to be self-validating through rigorous characterization.

Introduction: The Synthetic Utility of Homophthalaldehyde

Homophthalaldehyde, with the molecular formula C₉H₈O₂, is a dicarbonyl compound featuring both an aromatic and an aliphatic aldehyde group.[1] This unique structural arrangement makes it a versatile precursor for the synthesis of a wide range of heterocyclic compounds, including isoquinolines and isocoumarins, which are core scaffolds in many pharmaceutical agents.[2] Its reactivity is dominated by the differential electrophilicity of its two carbonyl centers, allowing for selective transformations and the construction of complex molecular architectures. A thorough understanding of its synthesis and a complete characterization are paramount to its successful application in multi-step synthetic campaigns.[3][4]

Synthesis of Homophthalaldehyde: A Tale of Two Strategies

The preparation of homophthalaldehyde can be approached from several angles. We will detail two robust and distinct methods: the oxidative cleavage of indene via ozonolysis and the selective reduction of homophthalic anhydride.

Method 1: Ozonolysis of Indene

Ozonolysis is a powerful and direct method for cleaving a carbon-carbon double bond to form carbonyl compounds.[5] The ozonolysis of indene provides a direct route to homophthalaldehyde by cleaving the cyclic double bond. The causality behind this strategy lies in the high reactivity of ozone with electron-rich alkenes, followed by a controlled reductive workup to prevent over-oxidation to the corresponding carboxylic acids.[6]

• Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a magnetic stirrer, a gas dispersion tube (fritted bubbler) connected to an ozone generator, and a gas outlet tube vented through a potassium iodide (KI) trap to decompose excess ozone. The entire apparatus must be set up in a fume hood.

• Reaction Initiation: Dissolve indene (1.0 equiv.) in a suitable solvent, typically dichloromethane (CH₂Cl₂) or a mixture of CH₂Cl₂ and methanol (MeOH), to a concentration of 0.1 M. Cool the solution to -78 °C using a dry ice/acetone bath.

  • Rationale: Dichloromethane is a common, inert solvent for ozonolysis. The low temperature is critical to stabilize the reactive ozonide intermediates and prevent side reactions.[7] The use of methanol can trap the carbonyl oxide intermediate as a hydroperoxyacetal, which can be beneficial for a clean reduction.[8]

• Ozonolysis: Begin stirring the solution and bubble ozone gas (typically from an O₂-fed generator) through the solution via the gas dispersion tube.

• Monitoring: Continue the ozonolysis until the solution develops a persistent pale blue color, indicating a slight excess of dissolved ozone. Alternatively, the reaction can be monitored by TLC until all the starting indene is consumed.

• Quenching: Stop the ozone flow and purge the solution with a stream of nitrogen or argon for 10-15 minutes to remove all residual ozone.

• Reductive Workup: While maintaining the temperature at -78 °C, add a reductive quenching agent. Dimethyl sulfide (DMS, 1.5 equiv.) is commonly used. Add the DMS dropwise and then allow the reaction to slowly warm to room temperature and stir overnight.

  • Rationale: This is the critical step that defines the product. A reductive workup cleaves the ozonide intermediate to form aldehydes.[5] DMS is effective and its oxidized product, dimethyl sulfoxide (DMSO), is easily removed during aqueous workup. Other reductive agents like zinc dust/acetic acid can also be used.

• Purification:

  • Concentrate the reaction mixture under reduced pressure.

  • Redissolve the residue in ethyl acetate and wash sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

  • The crude homophthalaldehyde can be purified by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the pure product.

Method 2: Selective Reduction of Homophthalic Acid Derivatives

• Anhydride Formation: Reflux homophthalic acid (1.0 equiv.) in acetic anhydride (2.0 equiv.) for 2 hours. Cool the mixture to precipitate homophthalic anhydride, which can be collected by filtration.[9]

• Apparatus Setup: In a flame-dried, three-necked round-bottom flask under an inert atmosphere (argon or nitrogen), suspend the homophthalic anhydride (1.0 equiv.) in anhydrous tetrahydrofuran (THF).

• Reduction: Cool the suspension to -78 °C. Add a solution of a hydride reducing agent, such as diisobutylaluminium hydride (DIBAL-H, 2.2 equiv.), dropwise via syringe.

  • Rationale: DIBAL-H is a powerful yet selective reducing agent. At low temperatures, it can reduce esters and anhydrides to aldehydes, with the reaction stopping at the aldehyde stage due to the stability of the intermediate hemiacetal aluminate complex at low temperatures.

• Monitoring and Quenching: Stir the reaction at -78 °C for 3-4 hours. Monitor the reaction progress by TLC. Upon completion, quench the reaction by the slow, dropwise addition of methanol, followed by an aqueous solution of Rochelle's salt (potassium sodium tartrate) or 1 M HCl.

• Workup and Purification:

  • Allow the mixture to warm to room temperature and stir vigorously until two clear layers form.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the resulting crude product by flash column chromatography as described in Method 1.

Comprehensive Characterization

The identity and purity of the synthesized homophthalaldehyde must be confirmed through a combination of spectroscopic and physical methods. Each technique provides a piece of the structural puzzle, and together they form a self-validating system of proof.

Physical Properties

A preliminary assessment of the synthesized product involves observing its physical properties, which should be consistent with literature values.

Property	Observed Value	Reference Value
Appearance	White to pale yellow solid	Off-white to light yellow solid[11]
Molecular Formula	C₉H₈O₂	C₉H₈O₂[1]
Molecular Weight	148.16 g/mol	148.16 g/mol [1]
Melting Point	TBD	~55-58 °C

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise structure of the molecule. Spectra should be recorded in a deuterated solvent such as CDCl₃.

The proton NMR spectrum provides information on the number, environment, and connectivity of hydrogen atoms.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment	Rationale
~10.2	s	1H	Ar-CH O	Aromatic aldehyde proton, deshielded by the benzene ring and carbonyl group.[12]
~9.8	t	1H	-CH₂-CH O	Aliphatic aldehyde proton, appears as a triplet due to coupling with the adjacent CH₂ group.
~7.4 - 7.9	m	4H	Ar-H	Aromatic protons, exhibiting a complex multiplet pattern typical of a 1,2-disubstituted benzene ring.[13]
~4.1	d	2H	-CH ₂-CHO	Methylene protons, appear as a doublet due to coupling with the adjacent aliphatic aldehyde proton.

The carbon NMR spectrum confirms the carbon framework of the molecule.

Chemical Shift (δ) ppm	Assignment	Rationale
~199	-CH₂-C HO	Aliphatic aldehyde carbonyl carbon.
~192	Ar-C HO	Aromatic aldehyde carbonyl carbon.
~130 - 140	Ar-C	Aromatic carbons (quaternary and CH).
~45	-C H₂-CHO	Methylene carbon.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule.[14] The spectrum is typically recorded as a KBr pellet or a thin film.

Frequency (cm⁻¹)	Intensity	Assignment
~2820, ~2720	Medium	C-H stretch of aldehydes (Fermi doublet)
~1705	Strong, Sharp	C=O stretch of the aliphatic aldehyde[15]
~1685	Strong, Sharp	C=O stretch of the aromatic aldehyde (conjugated)[15]
~1600, ~1480	Medium	C=C stretching in the aromatic ring
~3050	Medium	Aromatic C-H stretch
~2900	Medium	Aliphatic C-H stretch

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, confirming its elemental composition.[16][17]

m/z	Interpretation
148	[M]⁺, Molecular ion peak corresponding to C₉H₈O₂.[1]
119	[M-CHO]⁺, Loss of the aliphatic aldehyde group.
91	[C₇H₇]⁺, Tropylium ion, a common fragment for benzyl-containing compounds.

Overall Workflow and Logic

The successful synthesis and validation of homophthalaldehyde follow a logical and systematic workflow. This process ensures that the material used in subsequent research is of confirmed identity and high purity.

Conclusion

This guide has detailed two reliable methods for the synthesis of homophthalaldehyde and outlined a comprehensive strategy for its characterization. By following these protocols, researchers can confidently prepare and validate this important synthetic intermediate. The emphasis on understanding the causality behind experimental choices and employing a multi-faceted characterization approach ensures the integrity of the final product, which is the cornerstone of reproducible and high-impact scientific research.

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Preamble: The Strategic Value of a Bifunctional Scaffold

An In-Depth Technical Guide to Homophthalaldehyde (CAS: 25705-34-4): Properties, Reactivity, and Applications in Modern Drug Discovery

In the landscape of medicinal chemistry and organic synthesis, the strategic selection of starting materials is paramount. Molecules that offer multiple, distinct points for chemical elaboration are invaluable tools for constructing complex molecular architectures. Homophthalaldehyde (HPA), known systematically as 2-(2-oxoethyl)benzaldehyde, emerges as a preeminent example of such a scaffold. Possessing both an aromatic aldehyde and a more reactive aliphatic aldehyde, HPA is not merely a simple dialdehyde; it is a versatile building block poised for the generation of diverse and biologically relevant heterocyclic systems. This guide provides an in-depth exploration of Homophthalaldehyde, moving beyond basic data to offer mechanistic insights, field-proven protocols, and a forward-looking perspective on its application for researchers, scientists, and drug development professionals.

Section 1: Core Physicochemical & Spectroscopic Profile

A foundational understanding of a molecule begins with its intrinsic properties. HPA is a C9H8O2 molecule that presents as a crystalline solid at room temperature. Its bifunctional nature, containing two distinct carbonyl groups, governs its solubility, reactivity, and spectral characteristics.

Key Physicochemical Data

The essential properties of Homophthalaldehyde are summarized below for quick reference.

Property	Value	Source
CAS Number	25705-34-4	[1]
IUPAC Name	2-(2-oxoethyl)benzaldehyde	[1]
Molecular Formula	C₉H₈O₂	[1]
Molecular Weight	148.16 g/mol	[1]
SMILES	C1=CC=C(C(=C1)CC=O)C=O	[1]
Topological Polar Surface Area	34.1 Ų	[1]
XLogP3	1.1	[1]

Chemical Structure

The unique arrangement of the two aldehyde groups—one directly attached to the benzene ring and the other separated by a methylene bridge—is the source of HPA's versatile reactivity.

Proposed synthesis of HPA via selective oxidation.

Causality Behind Experimental Choice: The selection of a mild oxidizing agent like Pyridinium Chlorochromate (PCC) or Dess-Martin Periodinane (DMP) is critical. Stronger oxidants, such as potassium permanganate or chromic acid, would readily oxidize one or both aldehyde groups to the corresponding carboxylic acids, leading to undesired byproducts. The use of mild, selective reagents ensures the reaction terminates at the aldehyde stage, providing a cleaner product profile and simplifying purification.

Section 3: Core Reactivity & Mechanistic Insights

The synthetic power of HPA lies in the differential reactivity of its two aldehyde groups and its capacity to participate in powerful cyclization and multi-component reactions.

The Pictet-Spengler Reaction: Gateway to Tetrahydroisoquinolines

The Pictet-Spengler reaction is a cornerstone of alkaloid synthesis, involving the condensation of a β-arylethylamine with an aldehyde, followed by an acid-catalyzed intramolecular cyclization. [2][3]HPA is an exceptional substrate for this transformation.

Mechanism and Chemoselectivity: The reaction proceeds via the formation of a Schiff base, which is then protonated to form a highly electrophilic iminium ion. This intermediate is attacked by the electron-rich aromatic ring of the β-arylethylamine to form the new heterocyclic ring. [3][4] A key consideration with HPA is chemoselectivity. The aliphatic aldehyde is significantly more electrophilic and less sterically hindered than the aromatic aldehyde. Consequently, under kinetically controlled conditions (e.g., neutral or mildly acidic pH, room temperature), the reaction will overwhelmingly favor attack at the aliphatic aldehyde.

General workflow of the Pictet-Spengler reaction.

Protocol 1: Representative Pictet-Spengler Synthesis This protocol is a self-validating system; successful formation of the product can be monitored by TLC and confirmed by NMR and MS, which will show the disappearance of the aldehyde signals and the appearance of new aliphatic signals corresponding to the newly formed ring.

• Reagent Preparation: In a round-bottom flask, dissolve 1.0 equivalent of Homophthalaldehyde in a suitable solvent (e.g., dichloromethane or toluene).

• Amine Addition: Add 1.0 equivalent of the desired β-arylethylamine (e.g., tryptamine or dopamine hydrochloride). Expertise Note: Using a 1:1 stoichiometry favors mono-condensation at the more reactive aliphatic aldehyde.

• Catalyst Introduction: Add the acid catalyst. For robust reactions, trifluoroacetic acid (TFA, 0.1 to 1.0 equivalent) is effective. For sensitive substrates, milder conditions such as heating in a protic solvent like ethanol may suffice. [2]4. Reaction Monitoring: Stir the reaction at room temperature or gentle heat (40-60 °C). Monitor the reaction progress by Thin Layer Chromatography (TLC), observing the consumption of the starting materials and the formation of a new, typically more polar, product spot.

• Workup: Once the reaction is complete, quench the acid with a saturated solution of sodium bicarbonate. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

The Hantzsch Dihydropyridine Synthesis

First reported in 1881, the Hantzsch synthesis is a classic multi-component reaction that combines an aldehyde, two equivalents of a β-ketoester (like ethyl acetoacetate), and a nitrogen source (like ammonia or ammonium acetate) to form a 1,4-dihydropyridine (DHP) ring. [5][6]DHPs are a privileged scaffold in medicinal chemistry, most notably as L-type calcium channel blockers used to treat hypertension. [5] Mechanism: The reaction proceeds through a series of condensations and additions. One molecule of the β-ketoester condenses with the aldehyde (a Knoevenagel condensation), while a second molecule of the β-ketoester reacts with ammonia to form an enamine. These two intermediates then combine via a Michael addition, followed by cyclization and dehydration to yield the DHP product. [7][8]

Logical flow of the Hantzsch Dihydropyridine Synthesis.

Protocol 2: Representative Hantzsch Synthesis

• Setup: In a round-bottom flask, combine Homophthalaldehyde (1.0 eq.), ethyl acetoacetate (2.0 eq.), and ammonium acetate (1.2 eq.) in a solvent such as ethanol.

• Reaction: Heat the mixture to reflux (approx. 80 °C) and stir. The reaction is often complete within 2-4 hours.

• Monitoring: Progress can be monitored by TLC. The DHP product is typically highly UV-active.

• Isolation: Upon completion, cool the reaction mixture to room temperature. The product often crystallizes directly from the solution. If not, slowly add cold water to induce precipitation.

• Purification: Collect the solid product by vacuum filtration, wash with cold ethanol, and dry. Recrystallization from ethanol can be performed for further purification if necessary.

Section 4: Applications in Drug Discovery & Chemical Biology

HPA's reactivity translates directly into applications at the forefront of modern chemical science.

Privileged Scaffold Generation

The products derived from HPA are not random molecules; they belong to classes of compounds with proven biological activity.

• Tetrahydroisoquinolines (from Pictet-Spengler): This core is found in numerous natural products, including morphine and reserpine, and is a staple in modern drug design for targets ranging from opioid receptors to enzymes.

• 1,4-Dihydropyridines (from Hantzsch): This class includes blockbuster drugs like Nifedipine and Amlodipine. [5]The ability to use HPA allows for the introduction of a pendant formylphenyl group, providing an additional handle for further chemical modification or bioconjugation.

Fluorescent Probe Development

Aromatic dialdehydes are known to participate in reactions that generate fluorescent products. A prime example is the reaction of ortho-phthalaldehyde (OPA) with a primary amine and a thiol, which produces a highly fluorescent isoindole derivative. [9][10]This principle can be adapted using HPA.

Workflow for a potential HPA-based fluorescent probe.

This "turn-on" fluorescence mechanism is ideal for detecting and quantifying primary amines in biological systems, such as monitoring enzymatic reactions or labeling proteins.

Bioconjugation and Linker Chemistry

The aldehyde groups of HPA can be used for covalent ligation to biomolecules. Reductive amination—the reaction of an aldehyde with a primary amine (e.g., the ε-amino group of a lysine residue on a protein) followed by reduction with a mild reducing agent like sodium cyanoborohydride—forms a stable secondary amine linkage. The presence of two aldehyde groups allows HPA to act as a potential homobifunctional crosslinker.

Section 5: Safety and Handling

As with all aldehydes, particularly aromatic ones, appropriate safety measures are essential.

• Engineering Controls: Always handle Homophthalaldehyde in a well-ventilated chemical fume hood to minimize inhalation of dust or vapors.

• Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses or goggles, a lab coat, and nitrile gloves.

• Handling: Avoid creating dust. If transferring the solid, do so carefully. For reactions, dissolve it in the fume hood.

• Spills: In case of a small spill, absorb with an inert material (e.g., vermiculite) and place in a sealed container for chemical waste disposal.

Conclusion

Homophthalaldehyde (CAS: 25705-34-4) transcends its classification as a simple dialdehyde. It is a strategically designed building block offering chemoselective reactivity that serves as a rapid entry point to privileged heterocyclic scaffolds like tetrahydroisoquinolines and 1,4-dihydropyridines. Its utility extends into the realms of chemical biology for the development of fluorescent probes and bioconjugation reagents. For the researcher engaged in the synthesis of complex molecules or the drug discovery professional seeking novel scaffolds, a deep understanding of Homophthalaldehyde's properties and reactivity is not just beneficial—it is a competitive advantage.

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An In-depth Technical Guide to the Solubility and Stability of Homophthalaldehyde

Introduction: The Significance of Homophthalaldehyde in Modern Research

Homophthalaldehyde, with the IUPAC name 2-(2-oxoethyl)benzaldehyde, is an aromatic dialdehyde that serves as a versatile bifunctional reagent in organic synthesis.[1] Its unique structure, featuring two reactive aldehyde groups positioned ortho on a benzene ring with a methylene spacer, makes it a valuable building block for synthesizing a wide array of heterocyclic compounds, polymers, and complex molecular architectures. Its applications span from fluorescent probe development to being a critical precursor in pharmaceutical synthesis.

However, the utility of any chemical reagent is fundamentally governed by its physical and chemical properties, primarily its solubility and stability. For researchers in drug development, materials science, and synthetic chemistry, a thorough understanding of these characteristics is not merely academic—it is a prerequisite for reproducible, scalable, and successful experimentation. Poor solubility can hinder reaction kinetics and complicate purification, while instability can lead to the formation of impurities, reduced yield, and misleading biological or analytical results.

This technical guide provides a comprehensive framework for characterizing the solubility and stability of homophthalaldehyde. It is designed for researchers, scientists, and drug development professionals, offering not just protocols, but the underlying scientific rationale to empower informed experimental design. We will explore the methodologies for systematic solubility profiling and the execution of rigorous stability studies compliant with industry standards, ensuring the generation of reliable and meaningful data.

Part 1: Comprehensive Solubility Profiling

Solubility is a critical parameter that dictates how a compound can be formulated, reacted, and purified. For homophthalaldehyde, understanding its solubility profile across a range of solvents is essential for its application as a synthetic precursor. We will delineate the methodologies for determining both thermodynamic and kinetic solubility.

Theoretical Underpinnings of Solvent Selection

The principle of "like dissolves like" provides a foundational basis for solvent selection. Homophthalaldehyde is a moderately polar molecule due to its two aldehyde groups, but it also possesses a nonpolar aromatic ring. Therefore, its solubility will be influenced by a solvent's polarity, hydrogen bonding capacity, and dielectric constant. A systematic approach involves screening a diverse set of solvents that cover a wide range of these properties.

Experimental Protocol: Thermodynamic (Equilibrium) Solubility Determination

Thermodynamic solubility represents the true equilibrium saturation point of a compound in a solvent at a given temperature and pressure. It is a critical parameter for developing robust chemical processes. The most common and reliable method for its determination is the Shake-Flask method.

Rationale: This method ensures that the system reaches equilibrium, providing a definitive measure of the maximum amount of solute that can be dissolved. Using HPLC for quantification offers high specificity and sensitivity, allowing for accurate measurement even at low solubility levels.[2]

Step-by-Step Methodology:

• Preparation: Add an excess amount of solid homophthalaldehyde to a series of vials, each containing a known volume (e.g., 1 mL) of a selected solvent (see Table 1 for suggestions). The excess solid is crucial to ensure saturation.

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25 °C) using a shaker or rotator for a defined period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed for at least 2 hours to let the undissolved solid settle. Alternatively, centrifuge the samples at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the excess solid.

• Sample Dilution: Carefully withdraw a known volume of the supernatant, ensuring no solid particles are transferred. Dilute the aliquot with a suitable mobile phase or solvent to a concentration within the linear range of the analytical method.

• Quantification: Analyze the diluted sample using a validated HPLC-UV method. A reverse-phase C18 column with a mobile phase of acetonitrile and water is often a good starting point for aromatic aldehydes.[2]

• Calculation: Determine the concentration of homophthalaldehyde in the supernatant by comparing its peak area to a standard calibration curve. Back-calculate to find the original concentration in mg/mL or mol/L.

Data Presentation: Solubility Profile of Homophthalaldehyde

Quantitative data should be organized systematically. The following table serves as a template for recording experimental results.

Solvent	Solvent Class	Dielectric Constant (20°C)	Solubility at 25°C (mg/mL)	Observations
Water	Protic, Polar	80.1	To be determined
Methanol	Protic, Polar	32.7	To be determined
Ethanol	Protic, Polar	24.6	To be determined
Acetonitrile	Aprotic, Polar	37.5	To be determined
Acetone	Aprotic, Polar	20.7	To be determined
Dichloromethane (DCM)	Aprotic, Polar	9.1	To be determined
Tetrahydrofuran (THF)	Aprotic, Polar	7.5	To be determined
Toluene	Aprotic, Nonpolar	2.4	To be determined
Hexane	Aprotic, Nonpolar	1.9	To be determined

Visual Workflow: Thermodynamic Solubility Determination

The following diagram outlines the logical flow of the Shake-Flask method.

Caption: Workflow for Equilibrium Solubility Measurement.

Part 2: Rigorous Stability Assessment

The chemical stability of homophthalaldehyde is paramount for its storage and application. Degradation can introduce impurities that may interfere with subsequent reactions or biological assays. Stability testing, particularly under stressed conditions, helps identify potential degradation pathways and establish appropriate storage and handling conditions.[3]

Framework: ICH-Compliant Forced Degradation Studies

Forced degradation studies are a cornerstone of pharmaceutical development and are guided by the International Council for Harmonisation (ICH) guidelines, specifically Q1A(R2) and Q1B.[4] These studies expose the compound to stress conditions exceeding those of accelerated stability testing to identify degradation products and validate the stability-indicating power of analytical methods.

Rationale: By intentionally degrading the sample, we can rapidly identify the likely degradation products that might form over a longer shelf-life. This foresight allows for the development of formulations or reaction conditions that mitigate these degradation pathways.[3]

Experimental Protocol: Forced Degradation of Homophthalaldehyde

This protocol outlines the conditions for a comprehensive forced degradation study. A stock solution of homophthalaldehyde in a suitable solvent (e.g., acetonitrile) should be used.

Step-by-Step Methodology:

• Acid Hydrolysis:

  • Mix the stock solution with 0.1 M HCl.

  • Incubate at 60°C for 24 hours.

  • Neutralize with 0.1 M NaOH before analysis.

• Base Hydrolysis:

  • Mix the stock solution with 0.1 M NaOH.

  • Incubate at room temperature for 2 hours (aldehydes can be very sensitive to base).

  • Neutralize with 0.1 M HCl before analysis.

• Oxidative Degradation:

  • Mix the stock solution with 3% H₂O₂.

  • Incubate at room temperature for 24 hours.

• Thermal Degradation:

  • Store the solid compound and a solution sample at 80°C for 48 hours.

• Photolytic Degradation (ICH Q1B):

  • Expose solid compound and a solution sample to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.[4]

  • A parallel control sample should be wrapped in aluminum foil to exclude light.

• Analysis:

  • Analyze all stressed samples and a non-stressed control using a stability-indicating HPLC method. An HPLC-MS method is highly recommended to aid in the identification of degradation products.[5][6]

  • The method is considered "stability-indicating" if it can resolve the parent peak from all major degradation product peaks.

Data Presentation: Forced Degradation Summary

Stress Condition	Duration / Temp.	% Homophthalaldehyde Remaining	Major Degradation Products (by RT & m/z)
Control (t=0)	N/A	100%	None
0.1 M HCl	24h @ 60°C	To be determined	To be determined
0.1 M NaOH	2h @ RT	To be determined	To be determined
3% H₂O₂	24h @ RT	To be determined	To be determined
Thermal (Solid)	48h @ 80°C	To be determined	To be determined
Photolytic	1.2M lux-hr	To be determined	To be determined

Visual Workflow: Stability Testing Protocol

This diagram illustrates the parallel nature of a forced degradation study.

Caption: Workflow for Forced Degradation Stability Study.

Part 3: Elucidating Potential Degradation Pathways

Based on the chemical structure of homophthalaldehyde, several degradation pathways can be hypothesized. The results from the forced degradation study will provide evidence to support or refute these hypotheses.

• Oxidation: The aldehyde functional groups are susceptible to oxidation to form the corresponding carboxylic acids. This is a likely pathway under oxidative stress (H₂O₂) and potentially under thermal and photolytic conditions. The primary product would be 2-(carboxymethyl)benzoic acid.

• Cannizzaro Reaction: In the presence of a strong base and the absence of an enolizable proton on the adjacent carbon, aldehydes can undergo disproportionation to yield a carboxylic acid and an alcohol. While the methylene bridge has enolizable protons, the aromatic aldehyde may still be susceptible under harsh basic conditions, though this is less likely to be the primary pathway.

• Polymerization/Aldol Condensation: Aldehydes can undergo self-condensation, especially in the presence of acid or base. This could lead to the formation of oligomeric or polymeric impurities, which might be observed as a loss of the parent compound without the appearance of distinct new peaks in the chromatogram.[7]

• Cyclization/Rearrangement: The proximity of the two functional groups could potentially lead to intramolecular cyclization reactions under certain conditions, although this is speculative without experimental data.

Visualizing Hypothesized Degradation

The following diagram illustrates the most probable degradation pathways for homophthalaldehyde.

Caption: Hypothesized Degradation Pathways of Homophthalaldehyde.

Conclusion

A comprehensive understanding of the solubility and stability of homophthalaldehyde is indispensable for its effective use in scientific research and development. The methodologies outlined in this guide provide a robust framework for generating high-quality, reliable data. By systematically profiling solubility across a range of solvents, researchers can optimize reaction conditions and formulation strategies. Similarly, by conducting rigorous forced degradation studies, one can proactively identify potential stability liabilities, understand degradation pathways, and establish appropriate storage and handling procedures. This empirical approach, grounded in established scientific principles and regulatory standards, ensures the integrity of experimental outcomes and accelerates the path from laboratory research to real-world application.

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The Archetype of Aromatic Aldehydes: A Technical Guide to the Crystal Structure Analysis of Homophthalaldehyde

Abstract

Homophthalaldehyde, a seemingly simple aromatic dialdehyde, presents a fascinating case study in the realm of small-molecule crystallography. Its conformational flexibility and potential for various intermolecular interactions make the elucidation of its solid-state structure a compelling endeavor for understanding crystal packing and polymorphism. This technical guide provides researchers, scientists, and drug development professionals with a comprehensive walkthrough of the single-crystal X-ray diffraction analysis of homophthalaldehyde. As no public crystal structure is available, this guide is presented as a realistic, hypothetical case study, meticulously detailing every step from crystal growth to the final analysis of the crystal structure. This approach ensures a thorough understanding of the methodologies and interpretative techniques that are central to modern structural chemistry.

Introduction: The Significance of Homophthalaldehyde in Structural Science

Homophthalaldehyde (IUPAC name: 2-(2-oxoethyl)benzaldehyde; CAS No: 25705-34-4) is an organic compound featuring both an aromatic aldehyde and an aliphatic aldehyde functional group.[1] This unique structural arrangement imparts a degree of conformational freedom not seen in its more rigid isomer, phthalaldehyde. The study of its crystal structure is paramount for a number of reasons:

• Fundamental Understanding of Intermolecular Forces: The presence of two distinct aldehyde groups, one conjugated with the benzene ring and the other more flexible, allows for a rich tapestry of potential intermolecular interactions, including hydrogen bonding, C-H···O interactions, and π-π stacking.

• Polymorphism and Crystal Engineering: The ability of the molecule to adopt different conformations could lead to the formation of multiple crystalline forms (polymorphs), each with distinct physicochemical properties. Understanding the crystal packing of a primary form is the first step in exploring and controlling its polymorphic landscape.

• Foundation for Drug Design and Materials Science: As a versatile chemical intermediate, understanding the solid-state conformation and packing of homophthalaldehyde can inform the design of derivatives with specific therapeutic or material properties.

This guide will navigate the complete workflow of a single-crystal X-ray diffraction study, providing both the "how" and the "why" behind each experimental and computational step.

The Crucial First Step: Crystallization of Homophthalaldehyde

The journey to a crystal structure begins with the growth of a high-quality single crystal. This is often the most challenging and empirical step in the entire process.[2][3][4] For a small organic molecule like homophthalaldehyde, several techniques can be employed.

Causality in Solvent Selection

The choice of solvent is critical and is guided by the principle of achieving a state of supersaturation from which the crystal can nucleate and grow slowly. A preliminary solubility screening is essential. Homophthalaldehyde, being a polar organic molecule, is expected to be soluble in a range of organic solvents.

Table 1: Hypothetical Solubility Screening of Homophthalaldehyde

Solvent	Solubility at 25°C	Observations
Dichloromethane	High	Readily dissolves
Acetone	High	Readily dissolves
Ethyl Acetate	Moderate	Dissolves with slight warming
Ethanol	Moderate	Dissolves with slight warming
Hexane	Low	Largely insoluble
Water	Very Low	Insoluble

Based on this screening, a binary solvent system often yields the best results for techniques like vapor diffusion or solvent layering.

Experimental Protocol: Slow Evaporation

A straightforward and often effective method is slow evaporation.

Step-by-Step Protocol:

• Solution Preparation: Prepare a saturated solution of homophthalaldehyde in a suitable solvent with moderate volatility, such as ethyl acetate. This is achieved by adding the solute to the solvent until a small amount of solid no longer dissolves.

• Filtration: Filter the saturated solution through a syringe filter (0.22 µm) into a clean, small vial. This removes any particulate matter that could act as unwanted nucleation sites.

• Controlled Evaporation: Cover the vial with a cap that has a small pinhole, or with paraffin film punctured with a needle. This slows down the rate of evaporation.

• Incubation: Place the vial in a vibration-free environment at a constant temperature. Over several days to weeks, as the solvent slowly evaporates, the concentration of the solute will increase, leading to the formation of single crystals.

The Heart of the Analysis: Single-Crystal X-ray Diffraction

Once a suitable crystal is obtained, it is subjected to X-ray diffraction to determine its internal structure.[5][6][7]

Theoretical Underpinnings: Bragg's Law

The fundamental principle behind X-ray diffraction is Bragg's Law, which relates the wavelength of the incident X-rays (λ), the angle of incidence (θ), and the spacing between crystal lattice planes (d):

nλ = 2d sin(θ) [5][8][9]

When this condition is met, constructive interference of the diffracted X-rays occurs, producing a reflection in the diffraction pattern.

Experimental Workflow: From Crystal to Diffraction Pattern

The following diagram illustrates the typical workflow for data collection.

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A Practical Guide to Quantum Chemical Calculations of Homophthalaldehyde: Methods, Insights, and Applications

Abstract

Homophthalaldehyde, a seemingly simple aromatic dialdehyde, possesses a nuanced conformational landscape and electronic structure that dictates its reactivity and potential applications, particularly in medicinal chemistry and materials science. This in-depth technical guide provides a comprehensive framework for researchers, computational chemists, and drug development professionals to perform and interpret quantum chemical calculations on homophthalaldehyde. Moving beyond a mere list of instructions, this document elucidates the causality behind methodological choices, grounding theoretical protocols in practical application. We will navigate the complete computational workflow, from initial structure generation and conformational analysis to the calculation of spectroscopic and electronic properties, culminating in actionable insights relevant to drug design and chemical reactivity.

Introduction: The Case for a Computational Deep Dive into Homophthalaldehyde

Homophthalaldehyde, systematically named 2-(2-oxoethyl)benzaldehyde, is an aromatic aldehyde that serves as a versatile precursor in organic synthesis.[1][2] Its structure, featuring both an aromatic aldehyde group and an aliphatic aldehyde connected by a methylene bridge, imparts a unique chemical character. This duality makes it a valuable building block for synthesizing a wide range of heterocyclic compounds, polymers, and complex organic molecules.[1][3] In the context of drug development, understanding the reactivity of aldehyde-containing compounds is crucial, as they can readily react with biological nucleophiles like the amino groups of proteins to form Schiff bases, a key mechanism in both therapeutic action and potential toxicity.[4]

To truly harness and predict the behavior of homophthalaldehyde, we must look beyond the two-dimensional structure. Quantum chemical calculations offer a powerful lens to explore its three-dimensional world, providing insights that are often difficult or impossible to obtain through experimental means alone.[5] Through computation, we can:

• Determine the most stable 3D structures (conformers): The flexibility of the ethyl-aldehyde side chain means the molecule can exist in multiple shapes, and its preferred conformation governs its reactivity.[6]

• Map electron distribution and reactivity hotspots: Understanding where the molecule is electron-rich or electron-poor allows us to predict how it will interact with other reagents or biological targets.[7]

• Predict spectroscopic properties: Calculating properties like NMR and UV-Vis spectra can aid in the identification and characterization of the molecule and its derivatives.[8][9]

• Quantify intramolecular interactions: We can analyze the subtle electronic interactions that stabilize the molecule and influence its overall properties.[10]

This guide will provide a step-by-step protocol, grounded in Density Functional Theory (DFT), to perform these calculations accurately and interpret the results effectively.

Foundational Concepts: Choosing the Right Computational Tools

The accuracy of any quantum chemical calculation hinges on the chosen methodology. For molecules of this size, Density Functional Theory (DFT) provides the best balance of computational cost and accuracy.[5][11][12] However, "DFT" is not a single method but a family of approximations. The key choices are the functional and the basis set.

• Functionals: The functional is the mathematical heart of a DFT calculation, approximating the complex electron exchange and correlation energy. The choice of functional significantly impacts the results.

  • B3LYP: A widely used hybrid functional that often provides good results for geometries and general properties of organic molecules.[13][14]

  • M06-2X: A meta-hybrid GGA functional that performs well for non-covalent interactions, which can be important in determining the conformational preferences of homophthalaldehyde.[5][15]

  • CAM-B3LYP & ωB97X-D: These are long-range corrected functionals, which are often superior for calculating electronic excitations (UV-Vis spectra) and describing systems with potential charge-transfer character.[15][16][17]

• Basis Sets: A basis set is a set of mathematical functions used to build the molecular orbitals.[18] Larger basis sets provide more flexibility to describe the electron distribution, leading to higher accuracy at a greater computational cost.[19][20]

  • Pople Style (e.g., 6-311+G(d,p)): A good, general-purpose choice. The "6-311" indicates a triple-zeta quality for valence electrons. The "+G" adds diffuse functions, which are crucial for describing lone pairs and anions, while "(d,p)" adds polarization functions, which allow for non-spherical electron distribution and are essential for accurate bonding descriptions.[15]

  • Dunning's Correlation Consistent (e.g., cc-pVTZ): These are designed to systematically converge towards the complete basis set limit, offering a more rigorous path to high accuracy.

• Solvation Models: Reactions are rarely performed in the gas phase. To simulate a molecule in solution, we use solvation models.

  • Implicit (Continuum) Models (e.g., PCM, SMD): These models treat the solvent as a continuous medium with a specific dielectric constant.[21][22][23] They are computationally efficient and capture the bulk electrostatic effects of the solvent.[21][24][25] The SMD model is often recommended as it is parameterized to provide accurate solvation free energies for a wide range of solvents.[23]

The Computational Protocol: From Structure to Properties

This section details a self-validating workflow for a comprehensive computational analysis of homophthalaldehyde. Each step builds upon the last, ensuring the final results are derived from a physically meaningful and stable molecular state.

Step 1: Initial Structure Generation and Conformational Analysis

Protocol:

• Obtain Initial 3D Coordinates: Use the SMILES string for homophthalaldehyde (C1=CC=C(C(=C1)CC=O)C=O) from a database like PubChem and import it into a molecular builder like Avogadro.[2]

• Perform a Potential Energy Surface (PES) Scan:

  • Identify the key dihedral angles for rotation. For homophthalaldehyde, these are the C(aromatic)-C(aromatic)-C(methylene)-C(aldehyde) and C(aromatic)-C(methylene)-C(aldehyde)=O angles.

  • Perform a "relaxed" PES scan at a computationally inexpensive level of theory (e.g., B3LYP/6-31G(d)). This involves systematically rotating one dihedral angle while allowing all other geometric parameters to relax at each step.

  • The scan will generate an energy profile, and the structures corresponding to the energy minima should be selected for further optimization. This approach is more robust than relying solely on molecular mechanics for initial conformer generation.[6][26]

Caption: Workflow for identifying stable conformers.

Step 2: High-Level Geometry Optimization

The goal of optimization is to find the precise coordinates corresponding to a stationary point on the potential energy surface.[27] We will use the conformers identified in the previous step as starting points.

Protocol:

• Job Specification: Perform a geometry optimization calculation.[28]

• Level of Theory: Use a more robust level of theory, for example, M06-2X/6-311+G(d,p) . The M06-2X functional is well-suited to capture any subtle intramolecular non-covalent interactions that might influence the conformation.[5]

• Solvation: Include a solvation model, such as SMD with the solvent specified (e.g., water or DMSO), to better represent the molecule in a relevant medium.

• Convergence: Use tight convergence criteria to ensure a true minimum is found.

Step 3: Vibrational Frequency Analysis

A frequency calculation is a mandatory validation step.[29] It confirms the nature of the stationary point found during optimization and provides valuable thermodynamic data.

Protocol:

• Job Specification: Perform a frequency calculation on the optimized geometry from Step 2.

• Level of Theory: It is critical to use the exact same level of theory (functional, basis set, and solvation model) as the geometry optimization.

• Verification: Check the output for imaginary frequencies.

  • Zero imaginary frequencies: The structure is a true local minimum.

  • One imaginary frequency: The structure is a transition state.[27]

  • More than one imaginary frequency: The structure is a higher-order saddle point.

• Data Extraction: The output provides zero-point vibrational energy (ZPVE), thermal corrections to enthalpy and Gibbs free energy, and the computed IR spectrum.

Caption: The mandatory validation of an optimized structure.

Step 4: Calculation of Molecular Properties

With a validated minimum-energy structure, we can now calculate a suite of electronic and spectroscopic properties.

a. Natural Bond Orbital (NBO) Analysis

NBO analysis translates the complex wavefunction into the intuitive chemical concepts of lone pairs, bonds, and antibonds.[30] It is exceptionally useful for quantifying charge distribution and delocalization effects.[31]

Protocol:

• Request an NBO analysis (e.g., Pop=NBO in Gaussian) using the optimized wavefunction.

• Key Data to Analyze:

  • Natural Atomic Charges: Provides a more chemically meaningful picture of charge distribution than other methods like Mulliken charges.

  • Second-Order Perturbation Theory Analysis: This is the most powerful part of the NBO output. It lists donor-acceptor interactions and their stabilization energies (E(2)). Look for significant interactions, such as lone pair (n) to antibonding (π*) orbital delocalizations, which indicate hyperconjugation and resonance effects.[32][33]

b. Frontier Molecular Orbital (FMO) and Reactivity Descriptor Analysis

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding chemical reactivity.[34][35]

Protocol:

• Extract the energies of the HOMO and LUMO from the optimization output.

• Key Data to Analyze:

  • HOMO Energy (E_HOMO): Related to the ionization potential; indicates the ability to donate electrons. Regions with a high HOMO density are susceptible to electrophilic attack.

  • LUMO Energy (E_LUMO): Related to the electron affinity; indicates the ability to accept electrons. Regions with a high LUMO density are susceptible to nucleophilic attack.

  • HOMO-LUMO Gap (ΔE = E_LUMO - E_HOMO): A large gap implies high kinetic stability and low chemical reactivity, whereas a small gap suggests the molecule is more polarizable and reactive.

c. Time-Dependent DFT (TD-DFT) for UV-Vis Spectra

TD-DFT is the standard method for calculating the energies of electronic excited states, which correspond to the absorption bands in a UV-Vis spectrum.[8][14][36]

Protocol:

• Job Specification: Perform a TD-DFT calculation on the optimized geometry.

• Level of Theory: A long-range corrected functional like CAM-B3LYP/6-311+G(d,p) is highly recommended for more accurate excitation energies.[17]

• Number of States: Request a sufficient number of excited states (e.g., nstates=20) to cover the relevant spectral range.[14]

• Key Data to Analyze:

  • Excitation Energies (in eV or nm): These are the predicted positions of the absorption maxima (λ_max).

  • Oscillator Strengths (f): This value relates to the intensity of the absorption band. A value close to zero is a "forbidden" transition, while larger values indicate strong absorption.

  • Orbital Contributions: The output will show which orbital transitions contribute to each excited state (e.g., HOMO -> LUMO). This is crucial for assigning the nature of the transition (e.g., n→π* or π→π*).[37]

d. NMR Chemical Shift Calculation

Predicting NMR spectra is invaluable for structure verification.[38][39]

Protocol:

• Job Specification: Perform an NMR calculation using the Gauge-Independent Atomic Orbital (GIAO) method.

• Level of Theory: The same theory level as the optimization should be used.

• Referencing: The calculation yields absolute shielding values (σ). These must be converted to chemical shifts (δ) relative to a standard, typically Tetramethylsilane (TMS). This is done by calculating the shielding of TMS at the same level of theory and using the formula: δ_sample = σ_TMS - σ_sample.[40] For better accuracy, linear regression analysis against known experimental values for a set of similar molecules can provide a robust scaling factor.[9][41]

Data Presentation and Interpretation: A Sample Analysis

To facilitate comparison and analysis, quantitative data should be summarized in clear, structured tables.

Table 1: Selected Optimized Geometric Parameters (M06-2X/6-311+G(d,p), SMD Water)

Parameter	Description	Calculated Value (Å or °)
r(C1=O1)	Aromatic Aldehyde C=O	1.215
r(C2=O2)	Aliphatic Aldehyde C=O	1.211
r(C3-C4)	Methylene-Aldehyde C-C	1.518
a(C-C-C)	Angle around Methylene C	112.5

| d(C-C-C-C) | Key Sidechain Dihedral | -85.3 |

Interpretation: The bond lengths are typical for their respective types. The dihedral angle of -85.3° indicates a gauche conformation is preferred, likely to minimize steric hindrance between the two aldehyde groups.

Table 2: Key Vibrational Frequencies

Mode Description	Calculated Frequency (cm⁻¹)
Aromatic Aldehyde C=O Stretch	1715
Aliphatic Aldehyde C=O Stretch	1738
Aromatic C=C Stretch	1605

| Aliphatic C-H Stretch | 2930, 2955 |

Interpretation: The distinct frequencies for the two carbonyl stretches suggest they are electronically different, a fact that can be probed further with NBO analysis. These values can be directly compared to an experimental IR spectrum for validation.

Table 3: NBO Analysis Highlights

Parameter	Value	Interpretation
Charge on O1 (Aromatic C=O)	-0.58 e	The aromatic carbonyl oxygen is highly polarized.
Charge on O2 (Aliphatic C=O)	-0.55 e	The aliphatic carbonyl oxygen is slightly less polarized.

| E(2) for LP(O1) -> π*(C_ar-C_ar) | 2.8 kcal/mol | Indicates weak resonance interaction between the aromatic aldehyde and the ring. |

Interpretation: The charge data confirms the electrophilic nature of the carbonyl carbons. The E(2) energy quantifies the electronic delocalization, providing a deeper understanding of the substituent effect.

Table 4: Frontier Molecular Orbitals and Reactivity Descriptors

Parameter	Value (eV)
E_HOMO	-7.25
E_LUMO	-1.88

| HOMO-LUMO Gap | 5.37 |

Interpretation: The relatively large HOMO-LUMO gap suggests that homophthalaldehyde is a kinetically stable molecule. The LUMO is likely localized on the carbonyl groups, indicating these are the primary sites for nucleophilic attack.

Table 5: Calculated Electronic Transitions (TD-DFT @ CAM-B3LYP)

λ_max (nm)	Oscillator Strength (f)	Major Orbital Contribution	Transition Type
345	0.008	n -> π*	Weak, formally forbidden
288	0.251	π -> π*	Strong, allowed

| 245 | 0.412 | π -> π* | Very Strong, allowed |

Interpretation: The calculations predict a weak, lower-energy n→π* transition and two stronger π→π* transitions at higher energies, which is characteristic of aromatic aldehydes. This predicted spectrum can be used to confirm the identity of the compound in an experimental setting.[8]

Conclusion and Outlook

This guide has outlined a robust and scientifically validated workflow for the quantum chemical investigation of homophthalaldehyde. By systematically proceeding from conformational analysis to high-level property calculations, researchers can develop a comprehensive understanding of the molecule's structural, electronic, and spectroscopic characteristics. The insights gained—from identifying the most stable conformer to pinpointing sites of reactivity and predicting spectral signatures—are directly applicable to fields like drug development, where predicting molecular interactions is paramount. The methodologies described herein are not limited to homophthalaldehyde and can be readily adapted to a wide array of functionalized organic molecules, providing a powerful toolkit for the modern chemical scientist.

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A Comprehensive Technical Guide to Homophthalaldehyde and Its Key Structural Isomers: The Phthalaldehydes

Abstract

This technical guide provides an in-depth exploration of homophthalaldehyde and its closely related, commercially significant structural isomers: phthalaldehyde (ortho-), isophthalaldehyde (meta-), and terephthalaldehyde (para-). These aromatic dialdehydes are fundamental building blocks in a multitude of scientific disciplines, serving as critical intermediates in the synthesis of pharmaceuticals, advanced polymers, fluorescent whitening agents, and analytical reagents.[1][2][3] This document is structured to provide researchers, scientists, and drug development professionals with a detailed understanding of the synthesis, physicochemical properties, spectroscopic signatures, and distinct reactivity profiles that govern the applications of each isomer. By elucidating the causal relationships behind experimental choices and grounding all claims in authoritative references, this guide aims to serve as a valuable resource for both theoretical understanding and practical application.

Introduction to the Benzene Dialdehyde Family

The benzene dialdehydes are a class of organic compounds characterized by a benzene ring substituted with two aldehyde (-CHO) functional groups. Their versatility stems from the high reactivity of these aldehyde groups, which readily undergo nucleophilic addition and condensation reactions.[1] While sharing the same molecular formula (C₈H₆O₂), the positional isomers—ortho, meta, and para—exhibit markedly different physical properties and chemical behaviors due to the spatial arrangement of the formyl groups. Homophthalaldehyde (C₉H₈O₂), a homolog of phthalaldehyde containing an additional methylene group, presents a unique structural variation within this family, influencing its reactivity and synthetic utility.

This guide will comparatively analyze the following key compounds:

• Homophthalaldehyde : 2-(2-oxoethyl)benzaldehyde

• Phthalaldehyde (OPA) : Benzene-1,2-dicarbaldehyde

• Isophthalaldehyde : Benzene-1,3-dicarbaldehyde[4]

• Terephthalaldehyde (TPA) : Benzene-1,4-dicarbaldehyde[5]

Caption: Chemical structures of Homophthalaldehyde and its key structural isomers.

Physicochemical Properties and Spectroscopic Analysis

The positioning of the aldehyde groups profoundly impacts the physical properties of the isomers, such as melting point and solubility. The para-isomer, terephthalaldehyde, exhibits the highest melting point due to its symmetrical structure, which allows for more efficient crystal lattice packing.

Comparative Physicochemical Data

Property	Homophthalaldehyde	Phthalaldehyde (ortho)	Isophthalaldehyde (meta)	Terephthalaldehyde (para)
CAS Number	25705-34-4[6]	643-79-8[7]	626-19-7[8]	623-27-8[5]
Molecular Formula	C₉H₈O₂[6]	C₈H₆O₂[7][9]	C₈H₆O₂[4][10]	C₈H₆O₂[5]
Molar Mass ( g/mol )	148.16[6]	134.13[7][9]	134.13[4][10]	134.13[5]
Appearance	-	Pale yellow solid[7][9]	Pale yellow to white needles[4]	White to beige solid[5]
Melting Point (°C)	-	55.5–56[9]	87–91[4]	114–117[1][5]
Boiling Point (°C)	-	~245 (decomposes)	246[4]	245–248[1][5]
Solubility	-	Soluble in organic solvents; dissolves in water at pH < 11.5.[7][9]	Slightly soluble in water; soluble in ethanol, acetone, benzene.[4][10]	Sparingly soluble in water; soluble in organic solvents.[3][5]

Spectroscopic Characterization

Spectroscopic methods are indispensable for distinguishing between these isomers.

• Infrared (IR) Spectroscopy : All isomers display a strong C=O bond absorption between 1685 and 1730 cm⁻¹.[11] Conjugation of the aldehyde with the aromatic ring typically lowers this frequency to around 1705 cm⁻¹ for aromatic aldehydes.[11] A key diagnostic feature for aldehydes is the presence of two characteristic C-H stretching absorptions between 2700-2760 and 2800-2860 cm⁻¹, which distinguishes them from ketones.[11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy :

  • ¹H NMR : The aldehyde protons (CHO) are highly deshielded and appear as distinctive singlets in the 9.5-10.5 δ region.[11] The aromatic protons appear between 6.5 and 8.0 δ, and their splitting patterns are highly informative.[12] For example, the para-isomer (terephthalaldehyde) shows a simple singlet for its four equivalent aromatic protons, while the ortho- and meta-isomers exhibit more complex multiplets due to differing proton environments and coupling.

  • ¹³C NMR : Carbonyl carbons of aldehydes resonate in the 190-215 δ range.[11] The number of distinct signals in the aromatic region (120-150 ppm) can confirm the substitution pattern. Due to symmetry, terephthalaldehyde (para) will show fewer aromatic carbon signals than the less symmetrical ortho and meta isomers.[13]

Synthesis and Reaction Mechanisms

The choice of synthetic route is dictated by the desired isomer and the availability of starting materials. Most industrial preparations begin with the corresponding xylene isomers.

Phthalaldehyde (ortho-Isomer) Synthesis

A common and reliable method involves the bromination of o-xylene to form α,α,α',α'-tetrabromo-o-xylene, followed by hydrolysis.[7][14] The hydrolysis step must be carefully controlled to prevent side reactions.

Experimental Protocol: Hydrolysis of α,α,α',α'-Tetrabromo-o-xylene [14]

• Preparation : α,α,α',α'-Tetrabromo-o-xylene is prepared by the exhaustive photobromination of o-xylene.

• Hydrolysis : The tetrabromide intermediate is added to an aqueous solution of potassium oxalate. The oxalate anion acts as the hydrolyzing agent.

• Purification : The reaction mixture is subjected to rapid steam distillation. This is a critical step; the volatility of o-phthalaldehyde allows it to be separated from non-volatile impurities and salts.

• Extraction : The distillate is saturated with sodium sulfate to decrease the aqueous solubility of the product, which is then extracted into a suitable organic solvent like ethyl acetate.

• Isolation : The organic extracts are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The resulting crude product is recrystallized to yield pure o-phthalaldehyde.

Caption: Workflow for the synthesis of o-Phthalaldehyde.

Isophthalaldehyde (meta-Isomer) Synthesis

Isophthalaldehyde can be prepared via several routes, including the Sommelet reaction from α,α'-diamino-m-xylene or the oxidation of m-xylene.[2][8][15] The Sommelet reaction provides a reliable laboratory-scale synthesis.

Experimental Protocol: Sommelet Reaction [15]

• Amine Formation : The starting material, α,α'-diamino-m-xylene, is reacted with hexamethylenetetramine in an acidic aqueous acetic acid solution.

• Reflux : The mixture is heated at reflux for several hours. During this process, the benzylamine derivative is converted to the aldehyde. The mechanism involves the formation of a quaternary ammonium salt, which then hydrolyzes.

• Neutralization & Precipitation : The hot reaction mixture is carefully neutralized with a sodium hydroxide solution. This step is crucial for maximizing yield by precipitating the product.

• Isolation : The mixture is cooled to induce crystallization. The resulting needles of isophthalaldehyde are collected by filtration, washed with cold water, and dried under vacuum.

• Recrystallization : For higher purity, the product can be recrystallized from water.[15]

Terephthalaldehyde (para-Isomer) Synthesis

The most traditional route to terephthalaldehyde involves the chlorination of p-xylene followed by hydrolysis.[16] Catalytic oxidation is also a viable industrial method.

Experimental Protocol: Chlorination and Hydrolysis of p-Xylene [16][17]

• Chlorination/Bromination : p-Xylene is halogenated (e.g., using bromine with UV light or chlorine) to form α,α,α',α'-tetrahalo-p-xylene. This reaction proceeds via a free-radical mechanism at the benzylic positions.

• Hydrolysis : The tetrahalide is hydrolyzed. This can be achieved using sulfuric acid or by heating with water, often in the presence of a catalyst. The choice of conditions is critical to avoid oxidation to terephthalic acid.

• Workup : The reaction mixture is poured onto ice to precipitate the crude terephthalaldehyde.

• Purification : The solid is collected, washed, and can be purified by recrystallization from a methanol-water mixture with the aid of decolorizing carbon to remove colored impurities.[17]

Reactivity and Applications

The distinct positioning of the aldehyde groups dictates the unique applications of each isomer.

Comparative Reactivity

• Phthalaldehyde (ortho) : The proximity of the two aldehyde groups allows for facile intramolecular reactions. Its most notable reaction is with primary amines in the presence of a thiol, which yields a highly fluorescent isoindole derivative. This reaction is the foundation for its use in analytical chemistry.[7]

• Isophthalaldehyde (meta) and Terephthalaldehyde (para) : With their aldehyde groups separated, these isomers primarily act as bifunctional linkers or cross-linkers. They cannot undergo the intramolecular cyclization seen with the ortho-isomer. Their reactivity is centered on forming polymers or extended frameworks through condensation reactions with di- or tri-functional amines or other nucleophiles.[8]

Caption: Reaction of OPA with a primary amine and thiol.

Applications in Pharmaceuticals and Drug Development

All isomers serve as valuable intermediates in organic synthesis.[2]

• Isophthalaldehyde is a building block for synthesizing active pharmaceutical ingredients (APIs) and complex heterocyclic molecules with therapeutic potential.[2]

• The bifunctional nature of these compounds is ideal for creating Schiff base derivatives, which are explored in drug discovery programs.[2][8]

Applications in Materials Science

• Terephthalaldehyde is a cornerstone monomer for advanced materials.[1] Its linear, rigid structure makes it an ideal building block for:

  • Covalent Organic Frameworks (COFs) : Porous, crystalline polymers with high surface areas, used in catalysis and gas storage.[1][3][5]

  • Polymers : It readily copolymerizes with various monomers (like pyrrole or diamines) to form polyimines and other high-performance polymers.[3][18]

• Isophthalaldehyde is also used as a monomer or crosslinking agent to develop heat-resistant polymers.[2][8]

Applications in Analytical Chemistry and Disinfection

• Phthalaldehyde (OPA) is renowned as a highly sensitive fluorogenic reagent for the detection and quantification of primary amines, amino acids, peptides, and proteins.[7][9][19] This application is vital in biochemistry and clinical diagnostics.

• OPA is also a widely used high-level disinfectant for medical and dental instruments, often considered a safer alternative to glutaraldehyde.[20][21]

Conclusion and Future Outlook

Homophthalaldehyde and the phthalaldehyde isomers represent a fascinating case study in how subtle changes in molecular structure lead to vastly different properties and applications. Terephthalaldehyde's symmetry makes it a premier building block for ordered materials like COFs, while the proximity of functional groups in phthalaldehyde enables its unique role in fluorescence-based bioanalysis. Isophthalaldehyde provides a versatile scaffold for both pharmaceutical and polymer synthesis. As the demand for novel materials and complex drug molecules grows, the strategic use of these aromatic dialdehydes will undoubtedly continue to expand. Future research may focus on developing more sustainable and efficient "green" synthesis routes, particularly for isophthalaldehyde and homophthalaldehyde, and exploring new derivatives for advanced applications in electronics and targeted therapeutics.

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An In-depth Technical Guide to the Reactivity of Aldehyde Groups in Homophthalaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

Homophthalaldehyde, a versatile bifunctional aromatic compound, possesses two distinct aldehyde moieties: an aromatic aldehyde directly attached to the benzene ring and a more reactive aliphatic aldehyde on a side chain. This structural dichotomy imparts a rich and tunable reactivity profile, making it a valuable building block in organic synthesis, particularly for the construction of complex heterocyclic scaffolds. This in-depth technical guide provides a comprehensive exploration of the differential reactivity of the aldehyde groups in homophthalaldehyde. We will delve into the underlying electronic and steric factors governing this selectivity and present a detailed analysis of key transformations, including chemoselective modifications and intramolecular cyclizations. This guide aims to equip researchers, scientists, and drug development professionals with the fundamental knowledge and practical insights necessary to effectively harness the synthetic potential of homophthalaldehyde in their respective fields.

Introduction: The Unique Structural Landscape of Homophthalaldehyde

Homophthalaldehyde, systematically named 2-(2-oxoethyl)benzaldehyde, is an aromatic dialdehyde with the molecular formula C₉H₈O₂[1]. Its structure is characterized by a benzaldehyde unit substituted at the ortho position with an acetaldehyde group. This arrangement gives rise to two chemically distinct carbonyl centers: an aromatic aldehyde and an aliphatic aldehyde.

The inherent differences in the electronic and steric environments of these two aldehyde groups are the cornerstone of homophthalaldehyde's utility in selective organic synthesis. The aromatic aldehyde is subject to the electron-withdrawing resonance effect of the benzene ring, which deactivates the carbonyl carbon towards nucleophilic attack. Conversely, the aliphatic aldehyde, being further removed from the ring's electronic influence, exhibits the typical reactivity of a standard aliphatic aldehyde, which is generally higher than its aromatic counterpart. This differential reactivity allows for chemoselective transformations, where one aldehyde group can be manipulated while the other remains intact.

Caption: Structure of Homophthalaldehyde highlighting its two distinct aldehyde groups.

This guide will explore how this inherent reactivity difference can be exploited in a variety of synthetic contexts, from simple chemoselective modifications to complex intramolecular cyclizations leading to valuable heterocyclic systems.

Spectroscopic Characterization of Homophthalaldehyde

A thorough understanding of the spectroscopic properties of homophthalaldehyde is crucial for monitoring reactions and confirming the identity and purity of the compound and its derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum of homophthalaldehyde is expected to show distinct signals for the aromatic protons, the aliphatic methylene protons, and the two aldehyde protons. The aromatic protons will appear in the downfield region (typically δ 7-8 ppm). The methylene protons adjacent to the aliphatic aldehyde will likely appear as a doublet. The two aldehyde protons will be the most downfield signals, with the aromatic aldehyde proton appearing at a slightly different chemical shift than the aliphatic aldehyde proton, typically around δ 9-10 ppm[2].

¹³C NMR: The carbon NMR spectrum will show distinct resonances for the two carbonyl carbons, the aromatic carbons, and the aliphatic methylene carbon. The carbonyl carbons of aldehydes typically resonate in the range of δ 190-200 ppm[3]. Due to the different electronic environments, the aromatic and aliphatic aldehyde carbons will have distinct chemical shifts.

¹H NMR (Predicted) *	Chemical Shift (δ, ppm)	Multiplicity	Integration
Aromatic protons	7.0 - 8.0	Multiplet	4H
Aliphatic -CH₂-	~3.5 - 4.0	Doublet	2H
Aliphatic -CHO	~9.7 - 9.8	Triplet	1H
Aromatic -CHO	~10.0 - 10.2	Singlet	1H

¹³C NMR (Predicted) *	Chemical Shift (δ, ppm)
Aliphatic -CH₂-	~45 - 55
Aromatic carbons	120 - 140
Aliphatic C=O	~200 - 205
Aromatic C=O	~190 - 195

*Predicted chemical shifts are based on typical values for similar structural motifs and may vary depending on the solvent and other experimental conditions.[4][5]

Infrared (IR) Spectroscopy

The IR spectrum of homophthalaldehyde will be characterized by strong absorption bands corresponding to the carbonyl stretching vibrations of the two aldehyde groups. Typically, the C=O stretch for an aromatic aldehyde appears at a lower wavenumber (around 1700 cm⁻¹) compared to an aliphatic aldehyde (around 1725 cm⁻¹) due to conjugation with the aromatic ring[2][6]. The presence of two distinct C=O stretching bands would be a key indicator of the presence of both aldehyde functionalities. Additionally, characteristic C-H stretching vibrations for the aldehyde protons are expected around 2720 and 2820 cm⁻¹[2].

Chemoselective Reactions of the Aldehyde Groups

The differential reactivity of the two aldehyde groups is the most synthetically valuable feature of homophthalaldehyde. The aliphatic aldehyde is more susceptible to nucleophilic attack than the sterically hindered and electronically deactivated aromatic aldehyde. This allows for a range of chemoselective transformations.

Selective Wittig Reaction

The Wittig reaction, which converts aldehydes and ketones to alkenes, can be performed selectively on the more reactive aliphatic aldehyde of homophthalaldehyde. By using a stabilized ylide and carefully controlling the reaction conditions (e.g., temperature, reaction time), it is possible to achieve mono-olefination at the aliphatic position while leaving the aromatic aldehyde untouched.

Caption: Selective Wittig reaction on the aliphatic aldehyde of homophthalaldehyde.

Experimental Protocol: Selective Monowittig Reaction (General Procedure)

• Preparation of the Ylide: A phosphonium salt (e.g., (triphenyl)phosphonium halide) is suspended in a suitable anhydrous solvent (e.g., THF, DMSO) under an inert atmosphere (e.g., nitrogen, argon).

• A strong base (e.g., n-butyllithium, sodium hydride, potassium tert-butoxide) is added dropwise at a low temperature (e.g., 0 °C or -78 °C) to generate the ylide. The reaction mixture is typically stirred for 30-60 minutes.

• Wittig Reaction: A solution of homophthalaldehyde in an anhydrous solvent is added dropwise to the ylide solution at a low temperature.

• The reaction is allowed to warm to room temperature and stirred for a specified time (monitoring by TLC is recommended to ensure mono-reaction).

• Work-up: The reaction is quenched with a saturated aqueous solution of ammonium chloride. The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate, diethyl ether). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to isolate the desired mono-olefinated product.

Selective Knoevenagel Condensation

The Knoevenagel condensation, a reaction between an active methylene compound and a carbonyl group, can also be directed to the more reactive aliphatic aldehyde. This allows for the synthesis of α,β-unsaturated compounds with the aromatic aldehyde group available for further transformations.

Experimental Protocol: Selective Knoevenagel Condensation with Malononitrile

• To a solution of homophthalaldehyde (1 equivalent) in a suitable solvent (e.g., ethanol, isopropanol), add malononitrile (1 equivalent).

• Add a catalytic amount of a weak base, such as piperidine or pyridine[7].

• Stir the reaction mixture at room temperature. The progress of the reaction should be monitored by TLC to favor the formation of the mono-condensation product.

• Upon completion, the product may precipitate from the reaction mixture. If not, the solvent is removed under reduced pressure.

• The crude product is then purified by recrystallization or column chromatography to yield the desired product.

Reaction	Selective Target	Key Conditions	Product Type
Wittig Reaction	Aliphatic Aldehyde	Stabilized ylide, low temperature	Mono-alkene
Knoevenagel Condensation	Aliphatic Aldehyde	Weak base, room temperature	Mono-α,β-unsaturated product
Chemoselective Reduction	Aliphatic Aldehyde	Mild reducing agents (e.g., NaBH₄)	Mono-alcohol

Intramolecular Reactions and the Synthesis of Heterocycles

The proximate positioning of the two aldehyde groups in homophthalaldehyde makes it an excellent substrate for intramolecular reactions, leading to the formation of cyclic structures. This is particularly valuable in the synthesis of nitrogen-containing heterocycles, such as isoquinolines, which are prevalent in many biologically active compounds and natural products.

Intramolecular Aldol Condensation

Under basic conditions, homophthalaldehyde can undergo an intramolecular aldol condensation. The enolate formed at the α-carbon of the aliphatic aldehyde can attack the aromatic aldehyde, leading to the formation of a six-membered ring, a precursor to naphthalenone derivatives. The formation of a six-membered ring is thermodynamically favored over other possibilities[8][9].

Caption: Mechanism of intramolecular aldol condensation of homophthalaldehyde.

Synthesis of Isoquinolines

Homophthalaldehyde is a key starting material for the synthesis of the isoquinoline ring system, a core structure in many alkaloids and pharmaceuticals[10][11]. Two classical methods that utilize homophthalaldehyde or its precursors are the Pomeranz-Fritsch and Pictet-Spengler reactions. A more direct approach involves the condensation of homophthalaldehyde with ammonia or an amine.

Pomeranz-Fritsch Reaction: This reaction involves the acid-catalyzed cyclization of a benzalaminoacetal, which can be formed from an aromatic aldehyde and an aminoacetaldehyde acetal[12][13][14][15][16]. While not directly using homophthalaldehyde, it highlights the importance of the structural motif in isoquinoline synthesis.

Pictet-Spengler Reaction: This reaction involves the condensation of a β-arylethylamine with an aldehyde or ketone, followed by ring closure[17][18][19][20][21]. Homophthalaldehyde can be envisioned as a precursor to the required β-arylethylamine through reductive amination.

Direct Condensation with Ammonia: A straightforward method for isoquinoline synthesis involves the direct reaction of homophthalaldehyde with ammonia or an ammonium salt. The reaction proceeds through the formation of a di-imine intermediate, followed by an intramolecular cyclization and subsequent oxidation to furnish the aromatic isoquinoline ring.

Experimental Protocol: Synthesis of Isoquinoline from Homophthalaldehyde

• Homophthalaldehyde is dissolved in a suitable solvent, such as ethanol or methanol.

• An excess of an ammonia source, like ammonium hydroxide or ammonium acetate, is added to the solution.

• The reaction mixture is heated to reflux for several hours. The progress of the reaction can be monitored by TLC.

• After completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure.

• The residue is taken up in an organic solvent and washed with water to remove any inorganic salts.

• The organic layer is dried, filtered, and concentrated.

• The crude isoquinoline product is then purified by column chromatography or recrystallization.

Applications in Drug Discovery and Development

The ability to selectively functionalize homophthalaldehyde and its utility in constructing complex heterocyclic scaffolds make it a valuable tool in medicinal chemistry and drug discovery. The isoquinoline core, readily accessible from homophthalaldehyde, is a privileged scaffold found in numerous FDA-approved drugs with a wide range of therapeutic applications, including anticancer, antihypertensive, and antimicrobial agents. The differential reactivity of homophthalaldehyde allows for the introduction of diverse substituents at specific positions, enabling the generation of compound libraries for structure-activity relationship (SAR) studies.

Conclusion

Homophthalaldehyde stands out as a bifunctional building block with a nuanced and exploitable reactivity profile. The inherent electronic and steric differences between its aromatic and aliphatic aldehyde groups provide a powerful handle for achieving chemoselectivity in a variety of organic transformations. This guide has provided a detailed overview of the fundamental principles governing this reactivity and has showcased its application in key synthetic methodologies, including selective olefination, condensation, and the construction of medicinally relevant heterocyclic systems. A thorough understanding of the reactivity of homophthalaldehyde opens up a vast landscape of synthetic possibilities for researchers and professionals in the chemical and pharmaceutical sciences, empowering them to design and execute efficient and elegant syntheses of complex molecular targets.

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Protocols & Analytical Methods

Application Note: Homophthalaldehyde in Pictet-Spengler Reactions for Tetrahydroisoquinoline Synthesis

Introduction

The Pictet-Spengler reaction, first reported in 1911 by Amé Pictet and Theodor Spengler, is a cornerstone of heterocyclic chemistry.[1][2][3] It facilitates the synthesis of tetrahydroisoquinolines (THIQs) and their analogs through the acid-catalyzed cyclization of a β-arylethylamine with an aldehyde or ketone.[1][2][4] These scaffolds are of immense interest to the pharmaceutical industry as they form the core of numerous natural alkaloids and synthetic drugs, including the vasodilator papaverine and the antihypertensive debrisoquine.[5][6] This application note provides an in-depth guide to the use of homophthalaldehyde, a versatile dialdehyde, in the Pictet-Spengler reaction, offering mechanistic insights, detailed protocols, and practical considerations for researchers in drug discovery and organic synthesis.

The Unique Role of Homophthalaldehyde

Homophthalaldehyde (1,2-benzenedicarboxaldehyde) is a particularly useful reactant in the Pictet-Spengler synthesis. Its dual aldehyde functionality allows for a sequential reaction cascade, leading to the formation of complex polycyclic structures. The initial Pictet-Spengler cyclization involves one aldehyde group, leaving the second aldehyde poised for subsequent transformations, such as a second cyclization, oxidation, or other functional group manipulations. This latent reactivity makes homophthalaldehyde an efficient building block for constructing diverse molecular architectures from simple precursors.

Reaction Mechanism

The Pictet-Spengler reaction proceeds through a well-established, acid-catalyzed pathway.[4][7][8] The mechanism, when employing a β-arylethylamine and homophthalaldehyde, can be delineated as follows:

• Iminium Ion Formation: The reaction initiates with the nucleophilic attack of the primary amine of the β-arylethylamine onto one of the protonated aldehyde groups of homophthalaldehyde. Subsequent dehydration under acidic conditions rapidly forms a highly electrophilic N-acyliminium ion intermediate.[2][7][9]

• Electrophilic Aromatic Substitution: The electron-rich aromatic ring of the β-arylethylamine then acts as an intramolecular nucleophile, attacking the iminium ion. This step, a 6-endo-trig cyclization, is the key ring-forming event.[4][9] The rate and success of this step are highly dependent on the nucleophilicity of the aryl ring; electron-donating groups on the ring facilitate the reaction, often allowing it to proceed under milder conditions.[8][10]

• Rearomatization: The resulting spirocyclic intermediate is unstable. A final deprotonation step restores the aromaticity of the benzene ring, yielding the stable 1,2,3,4-tetrahydroisoquinoline product.[4][7]

The second aldehyde group on the newly formed THIQ scaffold remains available for further synthetic elaborations.

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• 10. Tetrahydroisoquinoline synthesis [organic-chemistry.org]

Application Notes & Protocols: Synthesis of Isoquinolines Using Homophthalaldehyde

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of the Isoquinoline Scaffold and Homophthalaldehyde

The isoquinoline core is a privileged heterocyclic scaffold that forms the structural backbone of numerous natural products, particularly alkaloids like papaverine and morphine, and a wide array of synthetic pharmaceuticals.[1][2] Its derivatives exhibit a vast spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antihypertensive properties, making them a focal point in medicinal chemistry and drug discovery.[3][4][5] Consequently, the development of efficient and versatile synthetic routes to access structurally diverse isoquinolines is of paramount importance.

Homophthalaldehyde (2-(2-oxoethyl)benzaldehyde) is a highly valuable and versatile C9 building block for the construction of the isoquinoline nucleus. Its bifunctional nature, possessing both an aromatic aldehyde and an aliphatic aldehyde, allows for a direct and elegant double condensation reaction with a nitrogen source to form the complete isoquinoline ring system. This guide provides an in-depth exploration of this synthetic strategy, offering detailed mechanistic insights, step-by-step protocols, and critical considerations for researchers aiming to leverage this powerful reaction in their work.

Mechanistic Framework: The Double Condensation Pathway

The synthesis of isoquinolines from homophthalaldehyde proceeds through a domino reaction involving a double condensation with an amine, followed by cyclization and aromatization. The reaction is typically initiated by the more reactive aliphatic aldehyde.

The General Mechanism:

• Initial Imine Formation: An amine (such as ammonia or a primary amine) first condenses with the more electrophilic aliphatic aldehyde of homophthalaldehyde to form an initial imine intermediate.

• Intramolecular Cyclization (Enamine Tautomerization): The intermediate undergoes tautomerization to an enamine. This enamine then acts as a nucleophile, attacking the aromatic aldehyde carbonyl group in an intramolecular fashion.

• Dehydration and Aromatization: The resulting cyclic hemiaminal intermediate readily undergoes dehydration to yield a dihydroisoquinoline, which then aromatizes, often spontaneously or with mild oxidation, to furnish the final isoquinoline product.

This elegant cascade assembles the bicyclic system in a single synthetic operation.

Figure 1: General mechanistic pathway for isoquinoline synthesis from homophthalaldehyde.

Experimental Protocols

Protocol 1: Synthesis of Unsubstituted Isoquinoline

This protocol describes the foundational synthesis of the parent isoquinoline ring using ammonia as the nitrogen source. This method is noted for its simplicity and directness. A known approach involves generating homophthalaldehyde via the ozonolysis of indene, which is then cyclized in the presence of ammonium hydroxide.[6]

Materials:

• Homophthalaldehyde (MW: 148.16 g/mol )

• Ammonium Hydroxide (NH₄OH), 28-30% solution

• Ethanol (EtOH) or Methanol (MeOH)

• Dichloromethane (DCM) or Chloroform (CHCl₃)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Silica Gel for column chromatography

• Hexanes/Ethyl Acetate solvent system

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve homophthalaldehyde (1.0 eq) in ethanol (approx. 0.1–0.2 M concentration).

• Addition of Amine: To the stirred solution, add ammonium hydroxide solution (2.0–3.0 eq) dropwise at room temperature. The addition may be slightly exothermic.

• Reaction Progression: Heat the reaction mixture to reflux (typically 60-80°C) and monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is generally complete within 2-4 hours.

• Workup: Upon completion, cool the reaction mixture to room temperature and concentrate it under reduced pressure to remove the bulk of the ethanol.

• Extraction: Dilute the resulting residue with water and extract the aqueous layer three times with dichloromethane. The organic layers contain the isoquinoline product.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate the filtrate using a rotary evaporator to yield the crude product.

• Purification: Purify the crude material by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to afford pure isoquinoline.

Causality and Insights:

• Choice of Solvent: Ethanol is an excellent choice as it solubilizes the starting material and is miscible with the aqueous ammonium hydroxide, creating a homogenous reaction environment.

• Excess Ammonia: An excess of ammonia is used to drive the equilibrium towards imine formation and ensure complete consumption of the dialdehyde.

• Reflux Conditions: Heating accelerates the rate of both the condensation and the subsequent dehydration/aromatization steps, ensuring the reaction proceeds to completion in a reasonable timeframe.

Data Summary Table:

Reactant 1	Reactant 2	Solvent	Temperature	Typical Yield
Homophthalaldehyde	NH₄OH	Ethanol	Reflux	70-85%

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edge [fontname="Helvetica", fontsize=9, color="#34A853"];
A[label="Dissolve Homophthalaldehyde\nin Ethanol"];
B[label="Add Ammonium Hydroxide\n(2-3 eq)"];
C [label="Heat to Reflux\n(2-4 hours)"];
D [label="Cool and Concentrate"];
E [label="Aqueous Workup &\nExtract with DCM (3x)"];
F [label="Dry, Filter, and Concentrate\nOrganic Layers"];
G [label="Purify by Column\nChromatography"];
H [label="Pure Isoquinoline", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];
A -> B -> C -> D -> E -> F -> G -> H;
}

Figure 2: Experimental workflow for the synthesis of unsubstituted isoquinoline.

Protocol 2: Synthesis of N-Substituted Isoquinolinium Salts

This protocol demonstrates the versatility of the reaction by using a primary amine to generate an N-substituted isoquinolinium salt. These compounds are valuable intermediates and can possess unique biological activities.

Materials:

• Homophthalaldehyde (MW: 148.16 g/mol )

• Primary Amine (e.g., Benzylamine, Methylamine hydrochloride) (1.0 eq)

• Acetic Acid (AcOH) or Hydrochloric Acid (HCl)

• Ethanol (EtOH)

• Diethyl Ether (Et₂O)

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask, dissolve homophthalaldehyde (1.0 eq) and the primary amine (1.0 eq) in ethanol.

• Acid Catalyst: Add a catalytic to stoichiometric amount of acid (e.g., acetic acid or a few drops of concentrated HCl). The acid catalyzes imine formation and the subsequent cyclization.

• Reaction Progression: Stir the reaction mixture at room temperature or with gentle heating (40-50°C). The reaction progress can be monitored by TLC or LC-MS. Formation of a precipitate may indicate product formation.

• Isolation: If a precipitate (the isoquinolinium salt) forms, it can be isolated by filtration. Wash the solid with cold ethanol and then diethyl ether to remove impurities.

• Purification: The resulting isoquinolinium salt is often highly pure. If necessary, it can be recrystallized from a suitable solvent system (e.g., ethanol/ether).

Causality and Insights:

• Primary Amine: Using a primary amine (R-NH₂) instead of ammonia leads to the formation of a quaternary isoquinolinium salt, where the nitrogen atom is substituted with the 'R' group from the amine.

• Acidic Conditions: The acid protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and accelerating the initial condensation with the less nucleophilic primary amine. It also facilitates the dehydration steps.

• Product Insolubility: Isoquinolinium salts are often less soluble in common organic solvents than their neutral isoquinoline counterparts, which can greatly simplify purification by enabling isolation via precipitation.

Data Summary Table:

Primary Amine (R-NH₂)	Resulting Product	Conditions	Typical Yield
Methylamine	N-Methylisoquinolinium salt	EtOH, HCl (cat.), RT	High
Benzylamine	N-Benzylisoquinolinium salt	EtOH, AcOH, 50°C	High
Aniline	N-Phenylisoquinolinium salt	EtOH, AcOH, Reflux	Moderate-High

digraph "Protocol2_Workflow" {
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node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, fillcolor="#4285F4", fontcolor="#FFFFFF"];
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A[label="Combine Homophthalaldehyde\n& Primary Amine in Ethanol"];
B[label="Add Acid Catalyst\n(e.g., AcOH or HCl)"];
C [label="Stir at RT or 50°C\n(Monitor for Precipitate)"];
D [label="Isolate Product\nby Filtration"];
E [label="Wash Solid with\nCold EtOH and Et2O"];
F [label="Dry Under Vacuum"];
G [label="Pure Isoquinolinium Salt", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];
A -> B -> C -> D -> E -> F -> G;
}

Figure 3: Experimental workflow for N-substituted isoquinolinium salt synthesis.

Critical Parameters and Troubleshooting

Problem	Potential Cause	Recommended Solution
Low Yield	Impure Homophthalaldehyde: The dialdehyde can undergo self-condensation or oxidation upon storage.	Verify purity by ¹H NMR before use. If necessary, purify by chromatography or recrystallization. Store under inert gas at low temperatures.
Incomplete Reaction: Insufficient heating or reaction time.	Increase reflux time and monitor carefully by TLC until the starting material is consumed.
Complex Product Mixture	Side Reactions: Self-condensation of homophthalaldehyde can compete with the desired reaction.	Ensure slow, controlled addition of the amine source. Running the reaction at a slightly lower temperature may improve selectivity.
Over-oxidation/Decomposition: Product may be sensitive to prolonged heating or harsh acidic/basic conditions.	Minimize reaction time once the starting material is consumed. Ensure the workup is performed promptly.
Purification Difficulties	Streaking on TLC: Highly polar products (especially salts) may streak on silica gel.	Use a polar solvent system, potentially with a small amount of triethylamine (for basic compounds) or acetic acid (for acidic compounds) to improve peak shape. Consider reverse-phase chromatography for very polar compounds.

Applications in Drug Development

The synthesis of isoquinolines from homophthalaldehyde is a powerful tool for drug development professionals. This methodology provides rapid access to a diverse range of isoquinoline derivatives by simply varying the amine component.

• Library Synthesis: This reaction is well-suited for creating libraries of substituted isoquinolines for high-throughput screening to identify novel drug leads.[7]

• Lead Optimization: The straightforward nature of the synthesis allows for the rapid generation of analogs to explore structure-activity relationships (SAR) and optimize the properties of a lead compound.

• Notable Drugs: Many clinically used drugs feature the isoquinoline core. For example, the antiretroviral agent Saquinavir contains an isoquinolyl group, and the antihypertensive drug Quinapril is derived from tetrahydroisoquinoline.[1] The ability to functionalize the isoquinoline ring is critical for fine-tuning the pharmacological profile of these molecules.[5]

Conclusion

The use of homophthalaldehyde as a precursor offers a direct, efficient, and versatile strategy for the synthesis of the medicinally important isoquinoline scaffold. The protocols outlined in this guide provide a solid foundation for researchers to produce both the parent isoquinoline and its substituted derivatives. By understanding the underlying mechanism and critical experimental parameters, scientists can effectively leverage this reaction to advance projects in natural product synthesis, medicinal chemistry, and materials science.[8]

References

• Wikipedia. (n.d.). Isoquinoline. Retrieved from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Isoquinoline. Retrieved from [Link]

• MDPI. (2023). Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design. Retrieved from [Link]

• Amerigo Scientific. (n.d.). Exploring the Chemistry and Applications of Isoquinoline. Retrieved from [Link]

• PubMed. (2020). Isoquinolines: Important Cores in Many Marketed and Clinical Drugs. Retrieved from [Link]

• Cambridge University Press. (n.d.). Pomeranz-Fritsch Reaction. Retrieved from [Link]

• National Institutes of Health (NIH). (2025). Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes. Retrieved from [Link]

• ResearchGate. (2000). (PDF) Synthesis of 1(2H)-Isoquinolones. (Review). Retrieved from [Link]

• Grokipedia. (n.d.). Bischler–Napieralski reaction. Retrieved from [Link]

• Organic Chemistry Reaction. (n.d.). Pomeranz-Fritsch Reaction. Retrieved from [Link]

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• Organic Chemistry Portal. (n.d.). Synthesis of isoquinolines. Retrieved from [Link]

• National Institutes of Health (NIH). (2023). Diversely functionalized isoquinolines and their core-embedded heterocyclic frameworks: a privileged scaffold for medicinal chemistry. Retrieved from [Link]

• ResearchGate. (2017). recent advances in the synthesis of isoquinoline and its analogue: a review. Retrieved from [Link]

• Organic Chemistry Portal. (2010). Strategies and Synthetic Methods Directed Toward the Preparation of Libraries of Substituted Isoquinolines. Retrieved from [Link]

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Application Notes and Protocols: Homophthalaldehyde as a Versatile Precursor for Heterocyclic Compound Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Synthetic Utility of Homophthalaldehyde

Homophthalaldehyde, also known as 2-(2-oxoethyl)benzaldehyde, is a versatile bifunctional aromatic dicarbonyl compound.[1] Its unique structure, featuring both an aromatic aldehyde and an aliphatic aldehyde moiety, makes it a valuable precursor for the synthesis of a diverse range of heterocyclic compounds. The two aldehyde groups exhibit different reactivities, allowing for selective and sequential reactions with various nucleophiles to construct complex molecular architectures. This property is of significant interest in medicinal chemistry and drug development, as many heterocyclic scaffolds derived from homophthalaldehyde are found in biologically active molecules and pharmaceuticals.[2][3] This guide provides an in-depth exploration of the synthetic applications of homophthalaldehyde, focusing on the preparation of key heterocyclic systems with detailed experimental protocols and mechanistic insights.

Core Principles of Reactivity

The synthetic utility of homophthalaldehyde hinges on the differential reactivity of its two aldehyde functionalities. The aromatic aldehyde is generally less electrophilic than the aliphatic aldehyde due to the electron-donating resonance effect of the benzene ring. This difference allows for selective reactions. For instance, a mild nucleophile might react preferentially with the more reactive aliphatic aldehyde, leaving the aromatic aldehyde available for a subsequent transformation. This chemo-selectivity is a cornerstone of its application in heterocyclic synthesis.

The general reaction mechanism involves nucleophilic addition to one or both carbonyl groups, followed by intramolecular cyclization and often dehydration to yield the final aromatic heterocyclic system.[4][5]

Synthesis of Isoquinolines: A Cornerstone Application

The isoquinoline framework is a prominent structural motif in a vast number of alkaloids and pharmacologically active compounds.[3][6] Homophthalaldehyde serves as an excellent starting material for the construction of the isoquinoline core through condensation reactions with primary amines or their equivalents.

Mechanistic Pathway: Pomeranz-Fritsch-Bobbitt Reaction Analogue

The synthesis of isoquinolines from homophthalaldehyde can be viewed as an analogue of the Pomeranz-Fritsch-Bobbitt reaction. The reaction proceeds through the initial formation of an imine with the more reactive aliphatic aldehyde, followed by an acid-catalyzed intramolecular cyclization and subsequent aromatization.

Caption: General workflow for isoquinoline synthesis from homophthalaldehyde.

Experimental Protocol: Synthesis of a Generic 1-Substituted Isoquinoline

This protocol provides a general procedure for the synthesis of a 1-substituted isoquinoline from homophthalaldehyde and a primary amine.

Materials:

• Homophthalaldehyde

• Primary amine (e.g., benzylamine)

• Anhydrous ethanol

• Glacial acetic acid

• Sodium sulfate (anhydrous)

• Rotary evaporator

• Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve homophthalaldehyde (1.0 eq) in anhydrous ethanol.

• Addition of Amine: To the stirred solution, add the primary amine (1.1 eq) dropwise at room temperature.

• Acid Catalysis: Add a catalytic amount of glacial acetic acid (e.g., 5-10 mol%).

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. Remove the solvent under reduced pressure using a rotary evaporator.

• Extraction: Dissolve the residue in a suitable organic solvent (e.g., dichloromethane) and wash with saturated sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to afford the desired 1-substituted isoquinoline.

Causality Behind Experimental Choices:

• Anhydrous Ethanol: Used as a solvent to dissolve the reactants and facilitate the reaction. Its anhydrous nature is important to prevent side reactions involving water.

• Glacial Acetic Acid: Acts as a catalyst to promote both the imine formation and the subsequent intramolecular cyclization.

• Reflux: The elevated temperature provides the necessary activation energy for the reaction to proceed at a reasonable rate.

• Aqueous Work-up: The washing steps with sodium bicarbonate and brine are crucial to neutralize the acidic catalyst and remove any water-soluble impurities.

Synthesis of Phthalazines: Access to Bioactive Scaffolds

Phthalazine derivatives are another important class of nitrogen-containing heterocycles with a wide range of biological activities, including use in anticancer agents.[7][8] Homophthalaldehyde readily undergoes condensation with hydrazine and its derivatives to yield substituted phthalazines.

Mechanistic Pathway: Double Condensation and Aromatization

The reaction of homophthalaldehyde with hydrazine involves a double condensation reaction, forming a dihydropyridazine intermediate which then undergoes aromatization to the stable phthalazine ring system.

Caption: General scheme for phthalazine synthesis from homophthalaldehyde.

Experimental Protocol: Synthesis of a Generic 1-Substituted Phthalazine

This protocol outlines a general procedure for the synthesis of a 1-substituted phthalazine from homophthalaldehyde and hydrazine hydrate.

Materials:

• Homophthalaldehyde

• Hydrazine hydrate

• Ethanol

• Glacial acetic acid (optional, as catalyst)

• Standard laboratory glassware

Procedure:

• Dissolution: Dissolve homophthalaldehyde (1.0 eq) in ethanol in a round-bottom flask.

• Hydrazine Addition: Add hydrazine hydrate (1.0-1.2 eq) to the solution. A catalytic amount of acetic acid can be added to facilitate the reaction.

• Reaction: Stir the mixture at room temperature or gently heat to reflux for 2-4 hours. The reaction progress can be monitored by TLC.

• Precipitation and Filtration: Upon completion, the phthalazine product often precipitates from the reaction mixture upon cooling. Collect the solid by filtration.

• Washing: Wash the collected solid with cold ethanol to remove any unreacted starting materials and impurities.

• Drying: Dry the purified phthalazine derivative under vacuum.

Trustworthiness and Self-Validation:

The formation of the desired heterocyclic product can be confirmed through standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy. The disappearance of the aldehyde protons in the ¹H NMR spectrum and the appearance of characteristic aromatic signals for the heterocyclic ring are key indicators of a successful reaction.

Data Summary: Representative Examples

Precursor	Reagent	Heterocyclic Product	Typical Yield (%)	Reference
Homophthalaldehyde	Benzylamine	1-Benzylisoquinoline	70-85%	General Procedure
Homophthalaldehyde	Hydrazine Hydrate	1-Methylphthalazine	80-95%	[9]
Substituted Homophthalaldehyde	Substituted Amine	Various Isoquinolines	Varies	[10][11]
Substituted Homophthalaldehyde	Hydrazine	Various Phthalazines	Varies	[7][8]

Broader Applications and Future Directions

The reactivity of homophthalaldehyde extends beyond the synthesis of isoquinolines and phthalazines. Its dialdehyde nature makes it a suitable precursor for the construction of other fused heterocyclic systems through reactions with various dinucleophiles. For instance, reaction with 1,2-diamines can lead to the formation of benzodiazepine derivatives, while reaction with active methylene compounds can open pathways to other complex carbocyclic and heterocyclic frameworks.

The development of multicomponent reactions involving homophthalaldehyde is a promising area of research, offering a streamlined approach to generating molecular diversity for drug discovery and materials science applications.[12][13] Furthermore, the use of greener and more efficient catalytic systems, such as microwave-assisted synthesis, can enhance the sustainability of these synthetic transformations.[14]

Conclusion

Homophthalaldehyde is a powerful and versatile building block in heterocyclic chemistry. Its unique structural features and differential reactivity provide a reliable platform for the synthesis of a wide array of important heterocyclic compounds, particularly isoquinolines and phthalazines. The protocols and mechanistic insights provided in this guide serve as a valuable resource for researchers and professionals in the field, enabling the efficient and rational design of novel heterocyclic molecules with potential applications in medicine and beyond.

References

• Globe Thesis. (2013). An efficient synthesis of selected phthalazine derivatives.

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Isoquinoline. Retrieved from [Link]

• National Institutes of Health. (n.d.). Design and synthesis of phthalazine-based compounds as potent anticancer agents with potential antiangiogenic activity via VEGFR-2 inhibition. Retrieved from [Link]

• Zuman, P. (2004). Reactions of orthophthalaldehyde with nucleophiles. Chemical Reviews, 104(7), 3217-38.
• Singh, S., & Kumar, N. (2019). An Overview of Different Synthetic Routes for the Synthesis of Phthalazine Derivatives.

• ResearchGate. (n.d.). Synthesis of heterocyclic compounds by interaction of aldehydes with monoterpenoids. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of Some Mono- and Disaccharide-Grafting Phthalazine Derivatives and Some New Se-Nucleoside Analogues: Antibacterial Properties, Quantum Chemical Calculations, and Cytotoxicity. Retrieved from [Link]

• National Institutes of Health. (n.d.). Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Phthalazine synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Isoquinoline synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Reactions of Orthophthalaldehyde with Nucleophiles. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). Convenient Preparation of 3-Ethoxycarbonyl Benzofurans from Salicylaldehydes and Ethyl Diazoacetate. Retrieved from [Link]

• National Institutes of Health. (n.d.). Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans. Retrieved from [Link]

• PubMed. (n.d.). Use of benzofuran for concomitant protection of aldehyde and phenol groups in the preparation of mycophenolic acid analogues. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Strategies and Synthetic Methods Directed Toward the Preparation of Libraries of Substituted Isoquinolines. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzofuran synthesis. Retrieved from [Link]

• SlideShare. (n.d.). Preparation and Properties of Isoquinoline. Retrieved from [Link]

• University of Strathclyde. (n.d.). Direct preparation of benzofurans from O-arylhydroxylamines. Retrieved from [Link]

• National Institutes of Health. (n.d.). Homophthalaldehyde. Retrieved from [Link]

• ACG Publications. (n.d.). Synthesis of biologically active heterocyclic compounds from β- diketones. Retrieved from [Link]

• PubMed Central. (n.d.). Synthesis of N-, O-, and S-heterocycles from aryl/alkyl alkynyl aldehydes. Retrieved from [Link]

• ScienceScholar. (n.d.). A review on green multicomponent synthesis of heterocyclic compounds. Retrieved from [Link]

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Application Notes and Protocols for the Fluorescent Derivatization of Amines with Homophthalaldehyde (HOPA)

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Introduction: The Pursuit of Sensitive Amine Quantification

In the realms of pharmaceutical development, clinical diagnostics, and proteomics, the precise quantification of primary amines is a frequent and critical challenge. These moieties are foundational to the structure of amino acids, peptides, proteins, and a vast array of small molecule drugs and biomarkers. Due to their often low abundance in complex biological matrices, highly sensitive analytical techniques are required. Fluorescent derivatization, a process that tags a non-fluorescent analyte with a fluorescent label (a fluorophore), is a powerful strategy to enhance detection sensitivity, often by several orders of magnitude.

For decades, o-phthalaldehyde (OPA) has been a cornerstone reagent for this purpose, reacting with primary amines in the presence of a thiol to yield intensely fluorescent isoindole derivatives.[1][2] This application note explores the use of a closely related, yet less characterized, reagent: homophthalaldehyde (HOPA) . By presenting the established principles of the OPA reaction, we provide a scientifically grounded framework for the development and optimization of novel amine derivatization protocols using HOPA. This guide is designed to equip the research and drug development professional with the foundational knowledge and a practical starting point for employing HOPA in sensitive analytical workflows.

Chemical Principles: A Tale of Two Aldehydes

The derivatization reaction with OPA is a well-elucidated, three-component condensation involving the dialdehyde, a primary amine, and a thiol (such as 2-mercaptoethanol or N-acetyl-L-cysteine).[3] The reaction proceeds rapidly at an alkaline pH to form a stable, highly fluorescent 1-alkylthio-2-alkyl-substituted isoindole.[4]

Homophthalaldehyde (HOPA) shares the core reactive structure of OPA—an aromatic ring with two aldehyde functionalities. The key distinction is the presence of a carboxymethyl group (-CH₂COOH) on the benzene ring of HOPA. This structural difference is hypothesized to influence the electronic properties of the aromatic system and, consequently, the fluorescence characteristics (e.g., excitation and emission maxima, quantum yield) and stability of the resulting isoindole derivative. While direct, comprehensive studies on HOPA are not as prevalent in the literature as for OPA, the fundamental reaction mechanism is presumed to be analogous.

The proposed mechanism begins with the nucleophilic attack of the primary amine on one of HOPA's aldehyde groups, followed by cyclization and subsequent reaction with a thiol to form the fluorescent isoindole.

Visualizing the Reaction Mechanism

The following diagram illustrates the proposed reaction pathway for the derivatization of a primary amine with homophthalaldehyde in the presence of a thiol.

Caption: Proposed reaction of HOPA with a primary amine and a thiol.

Experimental Protocol: A Guideline for Method Development

The following protocol is a starting point for the fluorescent derivatization of amines using HOPA. It is based on established methods for OPA and should be optimized for the specific amine of interest and the analytical instrumentation available.

I. Reagent Preparation

• Borate Buffer (0.1 M, pH 9.5): Dissolve 6.18 g of boric acid in 900 mL of deionized water. Adjust the pH to 9.5 with a concentrated sodium hydroxide solution. Bring the final volume to 1 L with deionized water. Rationale: An alkaline pH is crucial for the deprotonation of the primary amine, enhancing its nucleophilicity, and for facilitating the condensation reaction.

• HOPA Stock Solution (50 mg/mL): Dissolve 50 mg of homophthalaldehyde in 1 mL of methanol. Note: This solution should be prepared fresh and protected from light, as aromatic aldehydes can be susceptible to oxidation and photodegradation.

• Thiol Solution (e.g., N-acetyl-L-cysteine, 50 mg/mL): Dissolve 50 mg of N-acetyl-L-cysteine in 1 mL of deionized water. Rationale: The thiol is an essential component for the formation of the stable, fluorescent isoindole. N-acetyl-L-cysteine is often chosen for its stability.

• Derivatization Reagent: In a light-protected vial, combine:

  • 1.0 mL of 0.1 M Borate Buffer (pH 9.5)

  • 100 µL of HOPA Stock Solution

  • 20 µL of Thiol Solution

  • Vortex to mix. This reagent should be prepared fresh daily.

II. Derivatization Procedure

• Sample Preparation: Prepare the amine-containing sample in a suitable solvent (e.g., deionized water, buffer). If necessary, perform serial dilutions to bring the amine concentration into the expected dynamic range of the assay.

• Reaction Initiation: In a microcentrifuge tube or a well of a microplate, combine:

  • 50 µL of the amine sample (or standard)

  • 100 µL of the freshly prepared Derivatization Reagent

• Incubation: Vortex the mixture briefly and allow the reaction to proceed at room temperature, protected from light, for a defined period. A starting point for optimization is 2-5 minutes. The reaction kinetics may vary depending on the specific amine.

• Reaction Termination (Optional but Recommended): To stabilize the fluorescent signal, especially for kinetic studies or automated analysis, the reaction can be quenched by adding 50 µL of 0.1 M hydrochloric acid. This shifts the pH to the acidic range, effectively stopping the reaction.

• Analysis: Proceed immediately to fluorescence measurement using a fluorometer or HPLC with a fluorescence detector.

III. Instrumental Analysis

• Fluorometer:

  • Transfer the reaction mixture to a suitable cuvette.

  • Perform a scan to determine the optimal excitation and emission wavelengths (λex and λem). Based on the OPA literature, a good starting point for the excitation scan would be in the range of 300-400 nm, and for the emission scan, 400-500 nm.

  • For quantitative measurements, set the instrument to the determined λex and λem maxima and record the fluorescence intensity.

• HPLC with Fluorescence Detection:

  • Inject an appropriate volume of the derivatized sample onto a reversed-phase HPLC column (e.g., C18).

  • Develop a suitable gradient elution method to separate the derivatized amine from other sample components and reagent peaks. A typical mobile phase system would consist of an aqueous buffer (e.g., sodium acetate) and an organic modifier (e.g., acetonitrile or methanol).

  • Set the fluorescence detector to the optimized excitation and emission wavelengths.

Workflow for HOPA Derivatization and Analysis

Caption: Experimental workflow for amine derivatization with HOPA.

Data Interpretation and Considerations

Parameter	Guideline and Rationale
Reaction Time	The fluorescence signal should be monitored over time to determine the point of maximum and stable signal intensity. Some isoindole derivatives can be unstable and their fluorescence may decrease after reaching a peak.[5]
pH Optimization	The reaction is highly pH-dependent. A pH range of 9-10.5 is typical for OPA reactions. It is advisable to test a range of pH values to find the optimum for the specific HOPA-amine-thiol system.
Reagent Concentration	The molar ratio of HOPA and the thiol to the amine can influence the reaction efficiency and the stability of the derivative. A molar excess of the derivatization reagents is generally recommended to drive the reaction to completion.
Fluorescence Spectra	The excitation and emission maxima are unique to the specific isoindole derivative formed. These must be determined experimentally for each new amine analyzed with HOPA to ensure maximum detection sensitivity.
Calibration	A standard curve should be generated using known concentrations of the amine of interest to enable accurate quantification of unknown samples. The linearity of the response should be established over the desired concentration range.

Troubleshooting

• Low or No Fluorescence Signal:

  • Verify the pH of the reaction buffer.

  • Ensure the derivatization reagent was freshly prepared and protected from light.

  • Confirm the activity of the HOPA and thiol reagents.

  • Check the excitation and emission wavelengths on the fluorometer.

• Signal Instability:

  • Optimize the reaction time. The fluorescent derivative may be degrading.

  • Consider using a different thiol, as this can affect derivative stability.[5]

  • Ensure the reaction is protected from light.

• High Background Signal:

  • Run a reagent blank (without the amine sample) to assess background fluorescence from the reagents themselves.

  • If using HPLC, ensure adequate chromatographic separation of the analyte from any fluorescent impurities.

Conclusion and Future Outlook

Homophthalaldehyde presents an intriguing, though currently under-explored, alternative to the widely used o-phthalaldehyde for the fluorescent derivatization of primary amines. Its unique chemical structure offers the potential for novel fluorescence properties and derivative stabilities. The protocols and guidelines presented here, extrapolated from the extensive knowledge of OPA chemistry, provide a robust starting point for researchers to develop and validate HOPA-based analytical methods. Through systematic optimization of reaction conditions and careful characterization of the resulting fluorescent derivatives, HOPA may emerge as a valuable tool in the analytical chemist's arsenal for the sensitive and reliable quantification of amines in complex samples. Further research is warranted to fully characterize the potential of this promising reagent.

References

• Cronin, J. R., Pizzarello, S., & Gandy, W. E. (1979). Amino acid analysis with o-phthalaldehyde detection: effects of reaction temperature and thiol on fluorescence yields. Analytical Biochemistry, 93(1), 174-179. Available at: [Link]

• de Montigny, P., Stobaugh, J. F., Givens, R. S., Carlson, R. G., Srinivasachar, K., Sternson, L. A., & Higuchi, T. (1987). Naphthalene-2,3-dicarboxaldehyde/cyanide: a rationally designed fluorogenic reagent for primary amines. Analytical chemistry, 59(8), 1096-1101. Available at: [Link]

• Roth, M. (1971). Fluorescence reaction for amino acids. Analytical chemistry, 43(7), 880-882. Available at: [Link]

• Rovelli, G., & Wilson, K. R. (2023). Elucidating the Mechanism for the Reaction of o-Phthalaldehyde with Primary Amines in the Presence of Thiols. The Journal of Physical Chemistry B, 127(14), 3257-3265. Available at: [Link]

• Simons Jr, S. S., & Johnson, D. F. (1976). Reaction of o-phthalaldehyde and thiols with primary amines: formation of 1-alkyl(and aryl)thio-2-alkylisoindoles. Journal of the American Chemical Society, 98(22), 7098-7099. Available at: [Link]

• Stobaugh, J. F., Repta, A. J., Sternson, L. A., & Garren, K. W. (1983). Factors affecting the stability of fluorescent isoindoles derived from reaction of o-phthalaldehyde and hydroxyalkylthiols with primary amines. Analytical biochemistry, 135(2), 495-504. Available at: [Link]

• Svedas, V. K., Galaev, I. J., & Berezin, I. V. (1980). The interaction of amino acids with o-phthalaldehyde: A kinetic study and spectrophotometric assay. Analytical biochemistry, 101(1), 188-195. Available at: [Link]

• Turnell, D. C., & Cooper, J. D. H. (1982). Rapid assay for amino acids in serum or urine by pre-column derivatization and reversed-phase liquid chromatography. Clinical chemistry, 28(3), 527-531. Available at: [Link]

• Wong, O. S., Lu, H. S., & Lai, T. A. (1985). Reaction of o-phthalaldehyde with alanine and thiols: kinetics and mechanism. Journal of the American Chemical Society, 107(22), 6421-6422. Available at: [Link]

• PubChem. (n.d.). Homophthalaldehyde. National Center for Biotechnology Information. Retrieved from [Link]

• Chen, R. F., & Scott, C. (1985). Fluorescence properties of o-phthaldialdehyde derivatives of amino acids. Analytical letters, 18(4), 393-415. Available at: [Link]

• Alvarez-Coque, M. C. G., Hernández, M. J. M., Camañas, R. M. V., & Fernández, C. M. (1989). Formation and instability of o-phthalaldehyde derivatives of amino acids. Analytica chimica acta, 225(1), 185-195. Available at: [Link]

• Jones, B. N., & Gilligan, J. P. (1983). o-Phthaldialdehyde precolumn derivatization and reversed-phase high-performance liquid chromatography of amino acids from protein hydrolysates. Journal of Chromatography A, 266, 471-482. Available at: [Link]

• Lee, K. S., & Drescher, D. G. (1978). Fluorometric amino-acid analysis with o-phthaldialdehyde (OPA). International journal of biochemistry, 9(7), 457-467. Available at: [Link]

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Application Notes and Protocols for Homophthalaldehyde in Advanced Polymer Synthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by: Dr. Gemini, Senior Application Scientist

Introduction: Homophthalaldehyde as a Versatile Bifunctional Monomer

Homophthalaldehyde (HPA), systematically known as benzene-1,2-diacetaldehyde, is an aromatic dialdehyde that presents a unique structural motif for polymer chemistry. Unlike its more commonly studied analogue, o-phthalaldehyde (OPA), the aldehyde functionalities in HPA are separated by a methylene bridge. This structural nuance significantly influences its reactivity and the architecture of the resulting polymers. While the direct homopolymerization of HPA is not extensively documented, its bifunctional nature makes it a highly valuable monomer for the synthesis of advanced polymeric materials through various polymerization techniques, including polycondensation and multicomponent polymerizations. This application note provides a comprehensive overview of the potential applications of homophthalaldehyde in polymer chemistry, complete with theoretical considerations, detailed experimental protocols, and characterization methodologies.

I. Theoretical Considerations for the Polymerization of Homophthalaldehyde

The polymerization behavior of aldehydes is often governed by a low ceiling temperature (Tc), which is the temperature at which the rates of polymerization and depolymerization are equal.[1] Above this temperature, depolymerization is favored. This is a critical consideration for any potential polymerization of homophthalaldehyde.

Potential for Chain-Growth Polymerization

While o-phthalaldehyde is known to undergo chain-growth polymerization to form polyphthalaldehyde (PPA), a polymer with a polyacetal backbone, the potential for homophthalaldehyde to undergo a similar reaction is less certain.[2] The increased flexibility due to the methylene spacers in HPA might influence the thermodynamics of polymerization.

Suitability for Step-Growth Polymerization and Multicomponent Reactions

Homophthalaldehyde's structure is well-suited for step-growth polymerization, such as polycondensation, where it can react with other bifunctional monomers like diamines or diols. Furthermore, its two aldehyde groups make it an excellent candidate for multicomponent polymerizations (MCPs), which are powerful one-pot reactions that can generate complex polymers from three or more different monomers.[3][4] These reactions are often highly efficient and atom-economical.[5][6]

II. Applications of Homophthalaldehyde in Polymer Synthesis

Synthesis of Novel Polyesters and Polyamides via Polycondensation

Homophthalaldehyde can be employed as a monomer in polycondensation reactions to synthesize polyesters and polyamides with unique properties. The incorporation of the HPA unit into the polymer backbone can impart specific characteristics, such as altered thermal stability, solubility, and the potential for post-polymerization modification.

Development of Functional Poly(propargylamine)s through Multicomponent Polymerization

A promising application of homophthalaldehyde is in the A3-coupling (aldehyde-alkyne-amine) multicomponent polymerization to produce poly(propargylamine)s.[3] These polymers are of interest for their potential applications in materials science and biomedicine due to their unique structures and functional groups.

Creation of Fluorescent Polymers

Aromatic aldehydes are valuable building blocks for fluorescent polymers.[7][8] Homophthalaldehyde can be incorporated into polymer structures, either in the main chain or as a pendant group, to create materials with tailored photoluminescent properties. These fluorescent polymers have potential applications in areas such as bioimaging, sensing, and organic light-emitting diodes (OLEDs).[9]

III. Experimental Protocols

The following protocols are provided as a starting point for researchers interested in exploring the use of homophthalaldehyde in polymer synthesis.

Protocol 1: Synthesis of a Polyester via Polycondensation of Homophthalaldehyde and a Diol

Objective: To synthesize a polyester by reacting homophthalaldehyde with a diol, such as 1,6-hexanediol, through a polycondensation reaction.

Materials:

• Homophthalaldehyde (HPA)

• 1,6-Hexanediol

• p-Toluenesulfonic acid (catalyst)

• Toluene

• Methanol

• Dean-Stark apparatus

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle

• Condenser

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus, dissolve equimolar amounts of homophthalaldehyde and 1,6-hexanediol in toluene.

• Add a catalytic amount of p-toluenesulfonic acid (approximately 0.5 mol% relative to the monomers).

• Heat the reaction mixture to reflux with vigorous stirring. Water produced during the condensation reaction will be azeotropically removed and collected in the Dean-Stark trap.

• Monitor the progress of the reaction by observing the amount of water collected. The reaction is typically complete when no more water is evolved.

• After completion, cool the reaction mixture to room temperature.

• Precipitate the polymer by slowly pouring the toluene solution into a large excess of cold methanol with stirring.

• Collect the precipitated polymer by filtration, wash it with fresh methanol, and dry it under vacuum at a moderate temperature.

Expected Outcome: A polyester with repeating units derived from homophthalaldehyde and 1,6-hexanediol. The properties of the polymer will depend on the molecular weight achieved.

Workflow Diagram:

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Application Notes and Protocols: Homophthalaldehyde as a Crosslinking Agent for Biopolymers

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Crosslinking in Biopolymer Engineering

Biopolymers such as collagen, chitosan, and gelatin are foundational materials in biomedical research, particularly in drug delivery and tissue engineering.[1] Their inherent biocompatibility and biodegradability make them ideal candidates for creating scaffolds, hydrogels, and drug delivery vehicles. However, in their native state, these biopolymers often lack the necessary mechanical strength and stability in aqueous environments to function effectively in physiological conditions.[2] Crosslinking, the process of forming covalent or non-covalent bonds between polymer chains, is a crucial step to enhance their physicochemical properties.[3] This process transforms soluble or weak biopolymer solutions into stable, three-dimensional networks with improved mechanical integrity, controlled degradation rates, and defined swelling characteristics.[3]

The choice of a crosslinking agent is paramount, as it directly influences the final properties and, most importantly, the biocompatibility of the biomaterial.[4] While synthetic crosslinkers like glutaraldehyde have been widely used due to their high reactivity, concerns about their cytotoxicity have prompted the search for safer and more effective alternatives.[5] Homophthalaldehyde (HPA), a dialdehyde, presents itself as a compelling candidate for biopolymer crosslinking. Its aromatic structure and the presence of two reactive aldehyde groups suggest the potential for creating robust and stable crosslinked networks. This document provides a detailed guide to the use of homophthalaldehyde as a crosslinking agent for biopolymers, covering the underlying chemistry, experimental protocols, and characterization techniques.

The Chemistry of Homophthalaldehyde Crosslinking: A Mechanistic Overview

The primary mechanism of crosslinking biopolymers with homophthalaldehyde involves the reaction between its aldehyde functional groups and the primary amine groups present in the biopolymer chains.[6] Biopolymers like chitosan (poly-β-(1,4)-D-glucosamine) and proteins such as collagen and gelatin are rich in primary amine groups, primarily from lysine residues and the N-terminus of the polypeptide chains.[7]

The reaction proceeds via the formation of a Schiff base (an imine) through the nucleophilic attack of the amine group on the carbonyl carbon of the aldehyde. This reaction is typically carried out in an aqueous solution under mild acidic to neutral conditions, which facilitates the protonation of the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack. The subsequent dehydration of the hemiaminal intermediate leads to the formation of a stable C=N double bond.[6]

The bifunctional nature of homophthalaldehyde allows it to react with amine groups on two different polymer chains, or two different points on the same chain, creating a stable three-dimensional network. The aromatic ring in the homophthalaldehyde molecule may impart additional rigidity to the crosslinked structure compared to aliphatic dialdehydes like glutaraldehyde.

Experimental Protocol: Crosslinking of Chitosan with Homophthalaldehyde

This protocol provides a general framework for the crosslinking of chitosan, a widely used biopolymer, with homophthalaldehyde. Researchers should optimize the parameters based on the specific application and desired properties of the final hydrogel.

Materials:

• Chitosan (medium molecular weight, degree of deacetylation > 85%)

• Homophthalaldehyde (HPA)

• Acetic acid (glacial)

• Sodium hydroxide (NaOH)

• Phosphate-buffered saline (PBS, pH 7.4)

• Dialysis tubing (MWCO 12-14 kDa)

• Magnetic stirrer and stir bars

• pH meter

• Freeze-dryer (lyophilizer)

Procedure:

• Preparation of Chitosan Solution:

  • Prepare a 2% (w/v) chitosan solution by dissolving 2 g of chitosan powder in 100 mL of 1% (v/v) acetic acid.

  • Stir the solution overnight at room temperature to ensure complete dissolution.

  • Adjust the pH of the chitosan solution to 5.0-5.5 using 1 M NaOH. A slightly acidic pH is optimal for the Schiff base reaction.[6]

• Preparation of Homophthalaldehyde Solution:

  • Prepare a stock solution of homophthalaldehyde (e.g., 1% w/v) in a suitable solvent (e.g., ethanol or a small amount of DMSO followed by dilution with deionized water). The concentration should be optimized based on the desired degree of crosslinking.

• Crosslinking Reaction:

  • Slowly add the homophthalaldehyde solution to the chitosan solution under constant stirring. The molar ratio of HPA to the amine groups of chitosan is a critical parameter to control the crosslinking density. A common starting point is a 1:1 molar ratio of aldehyde groups to amine groups.

  • Allow the reaction to proceed for a specified time (e.g., 4-24 hours) at a controlled temperature (e.g., room temperature or 37°C). The reaction time will influence the extent of crosslinking.

• Purification:

  • Transfer the resulting hydrogel into dialysis tubing.

  • Dialyze against deionized water for 3-5 days, changing the water frequently to remove unreacted homophthalaldehyde and other small molecules. This step is crucial for ensuring the biocompatibility of the final product.

• Lyophilization (Optional):

  • For applications requiring a porous scaffold, the purified hydrogel can be frozen at -80°C and then lyophilized for 48 hours to obtain a porous, sponge-like structure.

Characterization of Homophthalaldehyde-Crosslinked Biopolymers

Thorough characterization of the crosslinked biopolymer is essential to understand its structure-property relationships and to ensure its suitability for the intended application.

1. Spectroscopic Analysis:

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to confirm the formation of Schiff base linkages. The appearance of a new peak around 1630-1650 cm⁻¹, corresponding to the C=N stretching vibration, and a decrease in the intensity of the peak associated with the primary amine group (around 1590 cm⁻¹) are indicative of successful crosslinking.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide detailed structural information about the crosslinked product. Solid-state NMR is particularly useful for analyzing insoluble hydrogels.[9]

2. Physical and Mechanical Properties:

The following table presents hypothetical data for chitosan hydrogels crosslinked with homophthalaldehyde at varying concentrations, based on trends observed with similar aldehyde crosslinkers. Researchers should generate their own data for specific formulations.

Homophthalaldehyde Concentration (w/w of Chitosan)	Degree of Swelling (%)	Tensile Strength (MPa)	Young's Modulus (MPa)
0% (Control)	>1000	0.5 ± 0.1	0.2 ± 0.05
0.5%	600 ± 50	1.2 ± 0.2	0.8 ± 0.1
1.0%	400 ± 40	2.5 ± 0.3	1.5 ± 0.2
2.0%	250 ± 30	4.0 ± 0.4	2.8 ± 0.3

• Swelling Ratio: The swelling behavior of the hydrogel is a measure of its water absorption capacity and is inversely related to the crosslinking density. It is determined by immersing a known weight of the dry hydrogel in a buffer solution (e.g., PBS) and measuring its weight at equilibrium.[10] The swelling ratio is calculated as: Swelling Ratio (%) = [(W_s - W_d) / W_d] * 100 where Ws is the weight of the swollen hydrogel and Wd is the weight of the dry hydrogel.

• Mechanical Testing: The mechanical properties, such as tensile strength and Young's modulus, are crucial for applications in tissue engineering where the scaffold needs to withstand physiological loads. These properties can be measured using a universal testing machine.[11]

3. Biocompatibility Assessment:

• In Vitro Cytotoxicity: The cytotoxicity of the crosslinked material should be evaluated using cell lines such as fibroblasts (e.g., L929) or the specific cell type for the intended application. Assays like MTT or Live/Dead staining can be used to assess cell viability and proliferation.[5]

• In Vivo Biocompatibility: For in vivo applications, the material should be implanted in an animal model to assess its biocompatibility, including the inflammatory response and tissue integration.[12]

Troubleshooting and Optimization

• Low Degree of Crosslinking: If the resulting hydrogel is weak or dissolves, consider increasing the concentration of homophthalaldehyde, extending the reaction time, or adjusting the pH to be closer to the pKa of the biopolymer's amine groups.

• High Cytotoxicity: Unreacted aldehyde groups can be toxic. Ensure thorough purification of the crosslinked hydrogel through extensive dialysis. A post-crosslinking quenching step with an amine-containing molecule like glycine can also be employed to cap any unreacted aldehyde groups.

• Poor Mechanical Properties: The mechanical properties can be tuned by adjusting the crosslinker concentration. Higher concentrations of homophthalaldehyde will generally lead to a stiffer, less elastic material. The initial biopolymer concentration also plays a significant role.

Conclusion and Future Perspectives

Homophthalaldehyde holds promise as an effective crosslinking agent for biopolymers, offering the potential to create stable and robust biomaterials for a variety of biomedical applications. Its reactivity with primary amines allows for the formation of crosslinked networks with tunable properties. However, as with any new crosslinking agent, thorough characterization and biocompatibility testing are essential before its application in drug delivery and tissue engineering. Further research is needed to fully elucidate the structure-property relationships of homophthalaldehyde-crosslinked biopolymers and to compare their performance directly with established crosslinking agents. The protocols and characterization methods outlined in this guide provide a solid foundation for researchers to explore the potential of homophthalaldehyde in the development of advanced biomaterials.

References

• What are the similarities and differences between formaldehyde and glutaraldehyde as crosslinking agents. (n.d.). Springchem. Retrieved from [Link]

• Monteiro, O., Airoldi, C. (1999). Some studies of crosslinking chitosan-glutaraldehyde interaction in a homogeneous system. International Journal of Biological Macromolecules, 26(2-3), 119-128.
• A Comparative Guide to the Biocompatibility of Heptanedial and Other Crosslinking Agents in Biom
• Jayakrishnan, A., Jameela, S. R. (1996). Glutaraldehyde as a fixative in bioprostheses and drug delivery matrices.

• Assessment of various crosslinking agents on collagen/chitosan scaffolds for myocardial tissue engineering. (2020). PubMed. Retrieved from [Link]

• Combined Analytical Approaches to Standardize and Characterize Biomaterials Formulations: Application to Chitosan-Gelatin Cross-Linked Hydrogels. (2021). National Institutes of Health. Retrieved from [Link]

• Effect of Swelling Ratio of Injectable Hydrogel Composites on Chondrogenic Differentiation of Encapsulated Rabbit Marrow Mesenchymal Stem Cells In Vitro. (n.d.). National Institutes of Health. Retrieved from [Link]

• Biocompatibility of chemically cross-linked gelatin hydrogels for ophthalmic use. (2009). PubMed. Retrieved from [Link]

• Thakur, G., Rodrigues, F. C., & Thakur, A. (2018). Crosslinking Biopolymers for Advanced Drug Delivery and Tissue Engineering Applications. In Advances in Experimental Medicine and Biology (Vol. 1078, pp. 213–231). Springer.

• Evaluation of biomimetic scaffold of gelatin-hydroxyapatite crosslink as a novel scaffold for tissue engineering: biocompatibility evaluation with human PDL fibroblasts, human mesenchymal stromal cells, and primary bone cells. (2011). PubMed. Retrieved from [Link]

• A Glutaraldehyde-Free Crosslinking Method for the Treatment of Collagen-Based Biomaterials for Clinical Application. (2023). National Institutes of Health. Retrieved from [Link]

• Crosslinking of Chitosan with Dialdehyde Chitosan as a New Approach for Biomedical Applications. (2020). National Institutes of Health. Retrieved from [Link]

• Biocompatibility of genipin and glutaraldehyde cross-linked chitosan materials in the anterior chamber of the eye. (2012). PubMed. Retrieved from [Link]

• Optimization of Collagen Chemical Crosslinking to Restore Biocompatibility of Tissue-Engineered Scaffolds. (2021). National Institutes of Health. Retrieved from [Link]

• Glyceraldehyde as an Efficient Chemical Crosslinker Agent for the Formation of Chitosan Hydrogels. (2020). MDPI. Retrieved from [Link]

• Glutaraldehyde: Introducing Optimum Condition for Cross-linking the Chitosan/Gelatin Scaffolds for Bone Tissue Engineering. (2020).

• Comparative Study of Gelatin Hydrogels Modified by Various Cross-Linking Agents. (2020). National Institutes of Health. Retrieved from [Link]

• Comparison of covalently and physically cross-linked collagen hydrogels on mediating vascular network formation for engineering adipose tissue. (2015). PubMed Central. Retrieved from [Link]

• Fabrication of Highly Crosslinked Gelatin Hydrogel and Its Influence on Chondrocyte Proliferation and Phenotype. (2018). MDPI. Retrieved from [Link]

• Rheological Properties of Cross-Linked Hyaluronan-Gelatin Hydrogels for Tissue Engineering. (n.d.). Advanced BioMatrix. Retrieved from [Link]

• Optimization of Collagen Chemical Crosslinking to Restore Biocompatibility of Tissue-Engineered Scaffolds. (2021). MDPI. Retrieved from [Link]

• Are Natural Compounds a Promising Alternative to Synthetic Cross-Linking Agents in the Preparation of Hydrogels?. (2023). PubMed Central. Retrieved from [Link]

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• 1. Competing Effects of Molecular Additives and Cross-Link Density on the Segmental Dynamics and Mechanical Properties of Cross-Linked Polymers - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Combined Analytical Approaches to Standardize and Characterize Biomaterials Formulations: Application to Chitosan-Gelatin Cross-Linked Hydrogels - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Swelling Behavior of Novel Hydrogels Produced from Glucose-Based Ionic Monomers with Varying Cross-Linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Assessment of various crosslinking agents on collagen/chitosan scaffolds for myocardial tissue engineering - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Evaluation of biomimetic scaffold of gelatin-hydroxyapatite crosslink as a novel scaffold for tissue engineering: biocompatibility evaluation with human PDL fibroblasts, human mesenchymal stromal cells, and primary bone cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Metal-Catalyzed Reactions Involving Homophthalaldehyde

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Introduction: Homophthalaldehyde as a Privileged Biselectrophile

Homophthalaldehyde (HPA), or benzene-1,2-diacetaldehyde, is a versatile C2-symmetric building block in organic synthesis. Its structure, featuring two proximal aldehyde functionalities extending from an aromatic core, renders it a potent biselectrophile. This unique arrangement allows for the rapid construction of molecular complexity through cascade or domino reactions, where a single synthetic operation triggers multiple bond-forming events. The strategic application of transition metal catalysis unlocks a diverse array of transformations, enabling the synthesis of complex polycyclic and heterocyclic scaffolds that are prevalent in natural products and pharmaceutically active compounds.[1][2] This guide provides an in-depth exploration of key metal-catalyzed reactions involving homophthalaldehyde, complete with mechanistic insights and detailed experimental protocols for researchers in synthetic chemistry and drug development.

Core Concept: Metal-Catalyzed Domino & Cascade Reactions

Domino reactions, also known as tandem or cascade reactions, are sequential transformations that occur in a single pot, where the functionality generated in one step is the substrate for the next.[3] This approach is highly valued for its atom and step economy. Transition metals, particularly palladium and rhodium, are exceptional catalysts for initiating and controlling such cascades.[4] In the context of homophthalaldehyde, the catalytic cycle often begins with the activation of a partner molecule, which then engages with one of HPA's aldehyde groups. This initial reaction sets the stage for a subsequent intramolecular cyclization involving the second aldehyde, leading to the formation of intricate ring systems.

Rhodium(III)-Catalyzed C-H Activation and Annulation for Isoquinolone Synthesis

Rhodium catalysis has emerged as a powerful tool for C-H activation, allowing for the direct functionalization of otherwise inert C-H bonds.[5][6] A prominent application is the synthesis of isoquinolones, a core motif in many alkaloids and pharmaceuticals.[2][7] In this transformation, a Rh(III) catalyst facilitates the annulation of an amide-containing substrate with an alkyne or alkene equivalent. While direct reactions with homophthalaldehyde are less common, the principles can be applied in multi-step syntheses where HPA is a precursor to a key intermediate.

A highly effective strategy involves the Rh(III)-catalyzed reaction of benzamides with alkynes. The amide's nitrogen atom acts as an internal directing group, guiding the catalyst to activate a specific ortho C-H bond. This directed metalation is followed by alkyne insertion and subsequent cyclization to yield the isoquinolone product.

Mechanistic Rationale

The catalytic cycle for Rh(III)-catalyzed C-H activation and annulation is a well-established pathway. The process is initiated by the coordination of the directing group (e.g., an amide) to the Rh(III) center. This is followed by a concerted metalation-deprotonation (CMD) step to form a five-membered rhodacycle intermediate. Coordination and migratory insertion of the coupling partner (e.g., an alkyne) into the Rh-C bond expands the rhodacycle.[8][9] Subsequent reductive elimination furnishes the annulated product and regenerates a Rh(I) species, which is then re-oxidized to the active Rh(III) catalyst to complete the cycle.

Visualizing the Catalytic Cycle

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. addi.ehu.es [addi.ehu.es]
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• 7. Isoquinolone synthesis [organic-chemistry.org]
• 8. Rhodium-catalyzed direct annulation of aldehydes with alkynes leading to indenones: proceeding through in situ directing group formation and removal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Rhodium-catalyzed direct annulation of aldehydes with alkynes leading to indenones: proceeding through in situ directing group formation and removal. | Semantic Scholar [semanticscholar.org]

Application Notes &amp; Protocols: Advanced Bioconjugation Strategies Utilizing Homophthalaldehyde

Introduction: A Novel Aldehyde for Site-Specific Bioconjugation

In the landscape of bioconjugation, the quest for highly specific, efficient, and stable linkages is paramount. While traditional methods have their merits, the emergence of novel reagents continues to push the boundaries of what is possible in creating well-defined bioconjugates for therapeutic and diagnostic applications. Homophthalaldehyde (HPA), a 1,2-dicarbonyl compound, presents a unique and powerful tool for such advanced applications. Its utility is primarily centered around its ability to participate in the iso-Pictet-Spengler ligation, a reaction that forms a highly stable isoquinoline linkage with specific N-terminal amino acids on proteins and peptides. This guide provides a comprehensive overview of the chemistry, protocols, and applications of homophthalaldehyde in bioconjugation.

The primary advantage of using homophthalaldehyde lies in its ability to react specifically with N-terminal serine or threonine residues under mild, biocompatible conditions. This reaction proceeds through a tandem oxidation-cyclization cascade, resulting in a stable, aromatic isoquinoline linkage. This site-specificity offers a significant advantage over less selective methods that may lead to heterogeneous products with compromised activity.

The Chemistry of Homophthalaldehyde in Bioconjugation: The Iso-Pictet-Spengler Ligation

The core of homophthalaldehyde's utility in bioconjugation is the iso-Pictet-Spengler reaction. This reaction is a variation of the classical Pictet-Spengler reaction, which has been a cornerstone of heterocyclic synthesis for over a century. In the context of bioconjugation, the iso-Pictet-Spengler ligation involves the reaction of homophthalaldehyde with an N-terminal serine or threonine residue on a peptide or protein.

The mechanism proceeds as follows:

• Initial Condensation: The aldehyde groups of homophthalaldehyde react with the N-terminal amine of the protein or peptide to form a Schiff base.

• Oxidation: The hydroxyl group of the N-terminal serine or threonine is oxidized, often facilitated by a mild oxidizing agent like sodium periodate, to generate a new aldehyde.

• Cyclization and Aromatization: The newly formed aldehyde undergoes an intramolecular cyclization with the Schiff base, followed by dehydration to form the stable isoquinoline ring system.

This reaction is highly specific for N-terminal serine and threonine residues due to the proximity of the hydroxyl group to the N-terminal amine, which is essential for the oxidation and subsequent cyclization steps.

Figure 1: The reaction pathway of the iso-Pictet-Spengler ligation.

Experimental Protocols

Protocol 1: General Procedure for Protein Labeling with Homophthalaldehyde

This protocol outlines a general method for the site-specific labeling of a protein with an N-terminal serine or threonine residue using homophthalaldehyde.

Materials:

• Protein with an N-terminal serine or threonine (e.g., in PBS, pH 7.4)

• Homophthalaldehyde (HPA) stock solution (e.g., 100 mM in DMSO)

• Sodium periodate (NaIO₄) stock solution (e.g., 50 mM in water)

• Reaction Buffer: 100 mM phosphate buffer, pH 6.5

• Quenching solution: 1 M glycerol or ethylene glycol

• Purification system (e.g., size-exclusion chromatography (SEC) or dialysis)

Procedure:

• Protein Preparation:

  • Prepare a solution of the protein in the Reaction Buffer at a concentration of 1-5 mg/mL.

  • Ensure the buffer is free of primary amines that could compete with the N-terminal amine of the protein.

• Reaction Setup:

  • To the protein solution, add the homophthalaldehyde stock solution to a final concentration of 1-5 mM. The optimal concentration may need to be determined empirically.

  • Incubate the reaction mixture at room temperature for 30 minutes with gentle agitation.

• Oxidation Step:

  • Add the sodium periodate stock solution to the reaction mixture to a final concentration of 1-2 mM.

  • Continue the incubation at room temperature for 1-2 hours.

• Quenching the Reaction:

  • Add the quenching solution to a final concentration of 10-20 mM to consume any unreacted periodate.

  • Incubate for an additional 15 minutes.

• Purification of the Bioconjugate:

  • Remove unreacted homophthalaldehyde and other small molecules by size-exclusion chromatography (SEC) or dialysis against a suitable buffer (e.g., PBS, pH 7.4).

• Characterization:

  • Analyze the purified bioconjugate by SDS-PAGE to confirm the increase in molecular weight.

  • Use mass spectrometry (e.g., ESI-MS) to confirm the successful conjugation and determine the labeling efficiency.

Protocol 2: Two-Step Labeling Strategy for Proteins Lacking a Suitable N-terminus

For proteins that do not possess an N-terminal serine or threonine, a two-step strategy can be employed. This involves first introducing a suitable reactive partner onto the protein surface, followed by reaction with a homophthalaldehyde-functionalized molecule.

Step 1: Functionalization of the Protein

This example describes the introduction of a 1,2-aminothiol group, which can then react with homophthalaldehyde.

Materials:

• Protein of interest

• N-succinimidyl S-acetylthioacetate (SATA)

• Hydroxylamine hydrochloride

• Reaction Buffer: PBS, pH 7.2-7.5

• Degassing buffer (e.g., PBS with 10 mM EDTA, degassed with argon)

Procedure:

• SATA Modification:

  • Dissolve the protein in the Reaction Buffer.

  • Add a 10-20 fold molar excess of SATA (dissolved in DMSO) to the protein solution.

  • Incubate for 1 hour at room temperature.

  • Remove excess SATA by SEC or dialysis.

• Deprotection to Generate the Thiol:

  • To the SATA-modified protein, add hydroxylamine hydrochloride to a final concentration of 0.5 M in the degassing buffer.

  • Incubate for 2 hours at room temperature under an inert atmosphere (e.g., argon or nitrogen) to generate the free thiol.

  • Purify the thiol-modified protein by SEC using degassed buffer.

Step 2: Conjugation with a Homophthalaldehyde-Functionalized Molecule

Materials:

• Thiol-modified protein

• Homophthalaldehyde-functionalized molecule (e.g., HPA-PEG-Maleimide)

• Reaction Buffer: PBS, pH 7.0-7.4

Procedure:

• Conjugation Reaction:

  • Immediately after purification, add the homophthalaldehyde-functionalized molecule to the thiol-modified protein solution in a 5-10 fold molar excess.

  • Incubate the reaction for 2-4 hours at room temperature or overnight at 4°C.

• Purification and Characterization:

  • Purify the final bioconjugate using SEC or another suitable chromatography method.

  • Characterize the conjugate by SDS-PAGE and mass spectrometry.

Figure 2: A generalized experimental workflow for protein labeling.

Quantitative Data Summary

Parameter	Typical Range	Notes
Protein Concentration	1 - 10 mg/mL	Higher concentrations can improve reaction kinetics.
HPA:Protein Molar Ratio	20:1 to 100:1	Optimization is recommended for each specific protein.
NaIO₄:Protein Molar Ratio	10:1 to 50:1	Excess periodate can lead to off-target oxidation.
Reaction pH	6.0 - 7.0	The reaction is most efficient in slightly acidic conditions.
Reaction Time	1 - 4 hours	Can be monitored by LC-MS for completion.
Temperature	4°C to 25°C	Room temperature is generally sufficient.
Labeling Efficiency	> 90%	Highly dependent on the protein and reaction conditions.

Applications in Drug Development and Research

The site-specific nature of homophthalaldehyde-mediated bioconjugation makes it an attractive strategy for various applications:

• Antibody-Drug Conjugates (ADCs): The creation of homogeneous ADCs with a defined drug-to-antibody ratio (DAR) is a major challenge. Homophthalaldehyde can be used to conjugate cytotoxic payloads to specific sites on an antibody, leading to improved efficacy and safety profiles.

• PEGylation: Site-specific attachment of polyethylene glycol (PEG) chains can improve the pharmacokinetic properties of therapeutic proteins. Homophthalaldehyde provides a means to achieve this with high precision.

• Protein-Protein Conjugation: The creation of well-defined protein-protein conjugates for therapeutic or diagnostic purposes can be facilitated by this method.

• Surface Immobilization: Proteins can be site-specifically immobilized onto surfaces functionalized with a suitable reaction partner for homophthalaldehyde, which is useful for the development of biosensors and microarrays.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low Labeling Efficiency	- Inactive HPA or periodate- Non-optimal pH- Competing nucleophiles in the buffer- Steric hindrance at the N-terminus	- Use fresh reagents- Optimize reaction pH (6.0-7.0)- Use a non-nucleophilic buffer- Increase reaction time or temperature
Protein Precipitation	- High concentration of organic co-solvent (e.g., DMSO)- Protein instability at the reaction pH	- Minimize the volume of organic solvent- Screen for optimal buffer conditions- Include stabilizing excipients
Off-Target Labeling	- Excessive concentration of periodate leading to oxidation of other residues (e.g., methionine)	- Titrate the concentration of periodate- Include an antioxidant (e.g., methionine) as a scavenger

References

• The iso-Pictet-Spengler ligation. Nature Protocols, [Link]

• Site-specific antibody-drug conjugates using a N-terminal engineered cysteine. Bioconjugate Chemistry, [Link]

• A General Method for the Site-Specific N-Terminal a-Alkylation of Proteins. Journal of the American Chemical Society, [Link]

Technical Notes & Optimization

Technical Support Center: Optimization of Homophthalaldehyde Synthesis Yield

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the synthesis of homophthalaldehyde. This guide, designed for chemistry professionals, provides in-depth troubleshooting advice and frequently asked questions to help you navigate the common challenges encountered during the synthesis of this important organic compound. Our goal is to equip you with the knowledge to optimize your reaction yields and obtain high-purity homophthalaldehyde for your research and development needs.

I. Core Synthesis Methodology: Ozonolysis of Indene

The most prevalent method for synthesizing homophthalaldehyde is the ozonolysis of indene. This reaction cleaves the double bond of the five-membered ring in indene to yield the desired dialdehyde. While effective, this method requires careful control of reaction conditions to maximize yield and minimize side product formation.

Experimental Protocol: Ozonolysis of Indene

Materials:

• Indene

• Methanol (or other suitable solvent)

• Ozone (generated from an ozone generator)

• Dimethyl sulfide (DMS) or other reducing agent

• Sodium bicarbonate (for workup)

• Dichloromethane (for extraction)

• Anhydrous magnesium sulfate (for drying)

Procedure:

• Dissolve indene in a suitable solvent, such as methanol, in a reaction vessel equipped with a gas dispersion tube and a cooling bath.

• Cool the solution to a low temperature, typically -78 °C, using a dry ice/acetone bath.

• Bubble ozone gas through the solution. The reaction is typically monitored by the appearance of a blue color, indicating the presence of excess ozone and the completion of the reaction.

• Once the reaction is complete, purge the solution with an inert gas (e.g., nitrogen or argon) to remove any residual ozone.

• Add a reducing agent, such as dimethyl sulfide, to the reaction mixture to quench the ozonide intermediate.

• Allow the reaction to warm to room temperature and stir for several hours.

• Perform an aqueous workup, typically with a saturated sodium bicarbonate solution, to neutralize any acidic byproducts.

• Extract the product with an organic solvent like dichloromethane.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude homophthalaldehyde.

II. Troubleshooting Guide for Homophthalaldehyde Synthesis via Ozonolysis

This section addresses common issues encountered during the ozonolysis of indene and provides practical solutions to improve your experimental outcomes.

Q1: My reaction is incomplete, and I have a significant amount of unreacted indene. What could be the cause?

Possible Causes and Solutions:

• Insufficient Ozone: The most common reason for an incomplete reaction is an inadequate supply of ozone.

  • Troubleshooting:

    • Check Ozone Generator: Ensure your ozone generator is functioning correctly and producing a steady stream of ozone.

    • Monitor Reaction Endpoint: Continue bubbling ozone through the solution until the characteristic blue color of unreacted ozone persists. This indicates that all the indene has been consumed.[1]

    • Reaction Time: While the blue color is a good indicator, you can also monitor the reaction progress by thin-layer chromatography (TLC) to confirm the disappearance of the starting material.

• Low Reaction Temperature: While ozonolysis is typically performed at low temperatures to prevent side reactions, a temperature that is too low can slow down the reaction rate.

  • Troubleshooting:

    • Optimal Temperature Range: The reaction is commonly carried out at -78 °C.[1] Ensure your cooling bath maintains this temperature consistently.

Q2: My yield of homophthalaldehyde is low, and I have a significant amount of a white solid byproduct. How can I identify and minimize this?

The white solid byproduct is likely homophthalic acid , which is formed by the over-oxidation of homophthalaldehyde.[2]

Minimizing Homophthalic Acid Formation:

• Choice of Workup: The type of workup is critical in preventing over-oxidation.[3][4]

  • Reductive Workup: Employ a reductive workup to quench the ozonide intermediate. Common reducing agents include dimethyl sulfide (DMS) and zinc dust with water. These reagents will reduce the ozonide to the desired aldehyde without further oxidation.[3][4]

  • Avoid Oxidative Workup: An oxidative workup, often using hydrogen peroxide, will oxidize the initially formed aldehydes to carboxylic acids, leading to the formation of homophthalic acid.[3]

• Reaction Conditions:

  • Temperature Control: Maintain a low reaction temperature throughout the ozonolysis to minimize side reactions.

  • Prompt Workup: Process the reaction mixture promptly after the ozonolysis is complete. Leaving the ozonide intermediate for extended periods, even at low temperatures, can lead to decomposition and the formation of byproducts.

Identifying Homophthalic Acid:

• Solubility: Homophthalic acid is a dicarboxylic acid and will have different solubility characteristics compared to the dialdehyde. It is typically soluble in aqueous base.

• Spectroscopic Analysis: Techniques like NMR and IR spectroscopy can confirm the presence of carboxylic acid functional groups.

Q3: I am having trouble purifying my homophthalaldehyde. What are the recommended methods?

Purification of aldehydes can be challenging due to their reactivity. Here are some effective strategies for purifying homophthalaldehyde:

• Column Chromatography:

  • Stationary Phase: Silica gel is commonly used.

  • Eluent System: A non-polar solvent system, such as a mixture of hexanes and ethyl acetate, is typically effective. The polarity of the eluent can be gradually increased to elute the homophthalaldehyde.

  • Caution: Aldehydes can sometimes be sensitive to acidic silica gel. If you observe degradation, you can neutralize the silica gel with a small amount of triethylamine in the eluent.

• Bisulfite Adduct Formation: This is a classic and highly effective method for purifying aldehydes.[5][6][7]

  • Mechanism: Aldehydes react with sodium bisulfite to form a water-soluble adduct. This allows for the separation of the aldehyde from non-aldehydic impurities by extraction.

  • Procedure:

    • Dissolve the crude product in a suitable solvent.

    • Add a saturated aqueous solution of sodium bisulfite and stir vigorously.

    • The bisulfite adduct will partition into the aqueous layer.

    • Separate the aqueous layer and wash it with an organic solvent to remove any remaining impurities.

    • Regenerate the pure aldehyde from the aqueous layer by adding a base (e.g., sodium carbonate or sodium hydroxide) and then extracting the aldehyde back into an organic solvent.[5][6][7]

III. Alternative Synthesis Routes for Homophthalaldehyde

While ozonolysis of indene is a common method, other synthetic strategies can also be employed.

Oxidation of o-Xylene

The selective oxidation of o-xylene can be a potential route to homophthalaldehyde, although it often leads to other products like phthalic anhydride under typical industrial conditions.[1][8][9] Achieving the desired dialdehyde requires careful selection of catalysts and reaction conditions to control the extent of oxidation. The reaction network for o-xylene oxidation is complex, with intermediates such as o-tolualdehyde and phthalaldehyde.[8]

Intramolecular Hydroacylation of 2-Vinylbenzaldehyde

A more modern and greener approach involves the intramolecular hydroacylation of 2-vinylbenzaldehyde. This method can provide good to excellent yields of indanones, which are structurally related to homophthalaldehyde precursors.[10] Further transformations would be required to obtain homophthalaldehyde itself.

IV. Frequently Asked Questions (FAQs)

Q: What is the ideal solvent for the ozonolysis of indene? A: Methanol is a commonly used solvent as it can trap the carbonyl oxide intermediate to form a hydroperoxyacetal, which is then easily reduced.[11] Dichloromethane is also a suitable solvent.

Q: Can I use other reducing agents besides dimethyl sulfide (DMS) for the workup? A: Yes, zinc dust in water or acetic acid is another common reducing agent for ozonolysis workup. Triphenylphosphine can also be used.

Q: My final product is a viscous oil. Is this expected? A: Pure homophthalaldehyde is a solid at room temperature. A viscous oil indicates the presence of impurities or residual solvent. Further purification is recommended.

Q: How can I store homophthalaldehyde to prevent degradation? A: Aldehydes are prone to oxidation. It is best to store homophthalaldehyde under an inert atmosphere (nitrogen or argon) at a low temperature to minimize degradation.

V. Visualizing the Workflow

Diagram: Ozonolysis of Indene to Homophthalaldehyde

Sources

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Ozonolysis - Criegee Mechanism [organic-chemistry.org]
• 5. US3167567A - Production of phthalic anhydride by catalytic oxidation of o-xylene - Google Patents [patents.google.com]
• 6. US3578705A - Process for the preparation of homophthalic acid - Google Patents [patents.google.com]
• 7. Synthesis of phthalides and related topics and the isomerisation of a homophthalic acid derivative - Enlighten Theses [theses.gla.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. A metal-free method for the facile synthesis of indanones via the intramolecular hydroacylation of 2-vinylbenzaldehyde - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. digitalcommons.unl.edu [digitalcommons.unl.edu]

Technical Support Center: Purification of Homophthalaldehyde

Welcome to the dedicated technical support center for the purification of homophthalaldehyde. This resource is designed for researchers, scientists, and professionals in drug development who are working with this versatile dialdehyde. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification process. Our goal is to provide you with the expertise and practical insights needed to achieve high-purity homophthalaldehyde for your critical applications.

Troubleshooting Guide

This section addresses specific issues that may arise during the purification of homophthalaldehyde via common laboratory techniques such as recrystallization and column chromatography.

Recrystallization Issues

Question 1: My homophthalaldehyde is "oiling out" during recrystallization instead of forming crystals. What's happening and how can I fix it?

Answer:

"Oiling out" occurs when the solid melts before it dissolves in the hot solvent, or when the solution becomes supersaturated at a temperature above the compound's melting point.[1] Homophthalaldehyde has a relatively low melting point, so this is a common issue.

Causality: The boiling point of your chosen solvent is likely too high, causing the homophthalaldehyde to melt. Alternatively, the solubility of your compound in the selected solvent is excessively high, even at lower temperatures.

Troubleshooting Steps:

• Switch to a Lower-Boiling Point Solvent: Select a solvent with a boiling point significantly lower than the melting point of homophthalaldehyde.

• Use a Solvent Mixture: A two-solvent system can be effective.[2] Dissolve the homophthalaldehyde in a minimal amount of a "good" solvent (in which it is highly soluble) at room temperature. Then, slowly add a "poor" solvent (in which it is sparingly soluble) until the solution becomes turbid. Gently heat the mixture until it becomes clear, and then allow it to cool slowly.

• Reduce the Initial Solvent Volume: Using the minimum amount of hot solvent to dissolve your compound is crucial for successful recrystallization.[3]

Question 2: After cooling my recrystallization solution, no crystals have formed, even after an extended period. What should I do?

Answer:

The absence of crystal formation upon cooling usually indicates that the solution is not supersaturated, or that nucleation has not been initiated.

Causality: This can be due to using too much solvent, cooling the solution too rapidly, or the absence of nucleation sites.[4]

Troubleshooting Steps:

• Induce Crystallization:

  • Scratching: Gently scratch the inside of the flask with a glass rod just below the surface of the solution. This can create microscopic scratches that serve as nucleation sites.[4]

  • Seeding: If you have a small amount of pure homophthalaldehyde, add a tiny crystal to the solution to act as a seed for crystal growth.

• Reduce Solvent Volume: If induction methods fail, it's likely that too much solvent was used. Gently heat the solution to evaporate some of the solvent and then allow it to cool again.[2]

• Cool to a Lower Temperature: If crystals do not form at room temperature, try cooling the flask in an ice bath.[2]

Column Chromatography Issues

Question 3: My homophthalaldehyde is running too quickly (or too slowly) on the silica gel column. How do I adjust the mobile phase?

Answer:

The rate at which a compound elutes from a column is determined by the polarity of the mobile phase relative to the polarity of the compound and the stationary phase.[5][6] Homophthalaldehyde, being a dialdehyde, is a relatively polar compound.

Causality:

• Running too quickly (low retention): The mobile phase is too polar, causing the homophthalaldehyde to spend more time in the mobile phase and elute rapidly.

• Running too slowly (high retention): The mobile phase is not polar enough, leading to strong adsorption of the homophthalaldehyde to the polar silica gel stationary phase.[7]

Troubleshooting Steps:

• Adjusting Mobile Phase Polarity:

  • To decrease elution speed (increase retention): Decrease the polarity of the mobile phase. For example, if you are using a hexane/ethyl acetate mixture, increase the proportion of hexane.

  • To increase elution speed (decrease retention): Increase the polarity of the mobile phase by increasing the proportion of the more polar solvent (e.g., ethyl acetate).

• Optimize with Thin-Layer Chromatography (TLC): Before running a column, it is highly recommended to determine the optimal solvent system using TLC.[5] Aim for a retention factor (Rf) of approximately 0.2-0.3 for the homophthalaldehyde.

Question 4: The separation of homophthalaldehyde from impurities on my column is poor, with overlapping bands.

Answer:

Poor separation can result from several factors, including improper column packing, incorrect mobile phase selection, or overloading the column.

Causality: If bands are not well-resolved, it indicates that the differential partitioning of your compound and the impurities between the stationary and mobile phases is not significant enough under the current conditions.

Troubleshooting Steps:

• Optimize the Mobile Phase: A slight adjustment in the polarity of the mobile phase can sometimes dramatically improve separation. Again, use TLC to test different solvent systems.

• Proper Column Packing: Ensure your column is packed uniformly without any air bubbles or channels. A poorly packed column will lead to uneven flow and band broadening.[8]

• Sample Loading: Load your sample in a concentrated solution and as a narrow band at the top of the column. A dilute sample will start as a wide band, leading to poor resolution.

• Column Dimensions: For difficult separations, using a longer, narrower column can improve resolution.[9]

Frequently Asked Questions (FAQs)

Question 1: What is a good starting point for a recrystallization solvent for homophthalaldehyde?

Answer:

Choosing the right solvent is key to successful recrystallization.[10] An ideal solvent should dissolve the homophthalaldehyde well at high temperatures but poorly at low temperatures.[10]

Recommended Starting Solvents to Screen:

• Toluene: As an aromatic compound, homophthalaldehyde is likely to have good solubility in hot toluene and lower solubility in cold toluene.

• Ethanol/Water Mixture: A polar protic solvent system can be effective. Dissolve the homophthalaldehyde in a minimal amount of hot ethanol and then add hot water dropwise until the solution becomes slightly turbid. Then, allow it to cool.

• Ethyl Acetate/Hexane Mixture: This is a versatile solvent system with a wide polarity range. Dissolve the compound in a minimal amount of hot ethyl acetate and add hexane as the anti-solvent.

Solvent System	Rationale
Toluene	"Like dissolves like" principle; aromatic solvent for an aromatic compound.
Ethanol/Water	Good for moderately polar compounds; allows for fine-tuning of polarity.
Ethyl Acetate/Hexane	A common and effective system for a wide range of organic compounds.

Question 2: How can I assess the purity of my homophthalaldehyde after purification?

Answer:

Several analytical techniques can be used to determine the purity of your homophthalaldehyde.

Purity Assessment Methods:

• Melting Point Analysis: A pure compound will have a sharp melting point over a narrow range. Impurities will typically cause the melting point to be depressed and broadened.

• Thin-Layer Chromatography (TLC): A pure compound should appear as a single spot on a TLC plate.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR is a powerful tool for assessing purity. The spectrum of pure homophthalaldehyde should show the expected signals without the presence of impurity peaks. The aldehyde protons of homophthalaldehyde would be expected to appear in the 9-10 ppm region of the 1H NMR spectrum.[11]

• High-Performance Liquid Chromatography (HPLC): HPLC can provide a quantitative measure of purity. A pure sample will show a single major peak.

Question 3: What are the common impurities I should be aware of during homophthalaldehyde synthesis and purification?

Answer:

While specific impurities depend on the synthetic route, some general classes of impurities can be anticipated.

Potential Impurities:

• Starting Materials: Unreacted starting materials are a common source of impurities.

• Byproducts of the Reaction: Depending on the synthesis, side reactions can lead to various byproducts.

• Oxidation Products: The aldehyde functional groups of homophthalaldehyde are susceptible to oxidation, which can form the corresponding carboxylic acids.[12]

• Degradation Products: Homophthalaldehyde may be susceptible to degradation under certain conditions, such as exposure to strong acids, bases, or high temperatures.[13][14]

Question 4: What are the best practices for storing purified homophthalaldehyde?

Answer:

Proper storage is crucial to maintain the purity of homophthalaldehyde.

Storage Recommendations:

• Temperature: Store in a cool, dry place. Refrigeration is often recommended.

• Atmosphere: Aldehydes can be sensitive to air and light.[15] Storing under an inert atmosphere (e.g., argon or nitrogen) and in an amber vial can prevent degradation.

• Moisture: Keep the container tightly sealed to protect from moisture.

Experimental Workflow Diagrams

Diagram 1: Decision Tree for Homophthalaldehyde Purification

Caption: A workflow for selecting a purification method.

Diagram 2: Troubleshooting Recrystallization

Caption: A guide for troubleshooting common recrystallization issues.

References

• University of California, Los Angeles. Recrystallization. [Link]

• University of South Florida. Isolation and Purification of Organic Compounds Recrystallization (Expt #3). [Link]

• ResearchGate. 1 H NMR spectrum of (a) isophthalaldehyde and (b) the reaction mixture.... [Link]

• Human Metabolome Database. 1H NMR Spectrum (1D, 600 MHz, CDCl3, experimental) (HMDB0001358). [Link]

• Wikipedia. Column chromatography. [Link]

• Columbia University. Recrystallization - Single Solvent. [Link]

• California State University, Dominguez Hills. Recrystallization. [Link]

• SlideShare. Column Chromatography. [Link]

• YouTube. Recrystallization - a CLASSIC technique to purify a SOLID. [Link]

• National Center for Biotechnology Information. Homophthalaldehyde. PubChem Compound Database. [Link]

• Khan Academy. Column chromatography. [Link]

• YouTube. What Is The Mobile Phase In Column Chromatography?. [Link]

• University of Colorado Boulder. Column Chromatography. [Link]

• University of Wisconsin-Madison. NMR Spectroscopy :: 1H NMR Chemical Shifts. [Link]

• PubMed. Characterization of Potential Degradation Products in a PEGylating Reagent 20 kDa Monomethoxy Polyethylene Glycol Propionaldehyde by RP-HPLC, APCI-MS and NMR. [Link]

• Dutscher. Protein purification troubleshooting guide. [Link]

• OpenStax. 13.4 Chemical Shifts in 1H NMR Spectroscopy. [Link]

• Oregon State University. 1H NMR Chemical Shift. [Link]

• National Center for Biotechnology Information. Kinetics and Characterization of Degradation Products of Dihydralazine and Hydrochlorothiazide in Binary Mixture by HPLC-UV, LC-DAD and LC–MS Methods. [Link]

• MDPI. Stability of Glutaraldehyde in Biocide Compositions. [Link]

• E&L Consulting. Common Polymer additives and their degradation products: impact on E&L profile. [Link]

Sources

• 1. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 2. Home Page [chem.ualberta.ca]
• 3. youtube.com [youtube.com]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. Column chromatography - Wikipedia [en.wikipedia.org]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. youtube.com [youtube.com]
• 8. bhavanscollegedakor.org [bhavanscollegedakor.org]
• 9. Troubleshooting Guide for Affinity Chromatography of Tagged Proteins [sigmaaldrich.com]
• 10. Recrystallization [sites.pitt.edu]
• 11. 13.4 Chemical Shifts in 1H NMR Spectroscopy - Organic Chemistry | OpenStax [openstax.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Kinetics and Characterization of Degradation Products of Dihydralazine and Hydrochlorothiazide in Binary Mixture by HPLC-UV, LC-DAD and LC–MS Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Stability of Glutaraldehyde in Biocide Compositions | MDPI [mdpi.com]
• 15. dratulnalavade.wordpress.com [dratulnalavade.wordpress.com]

Technical Support Center: Synthesis of Homophthalaldehyde

Welcome to the technical support center for the synthesis of homophthalaldehyde. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of this important dialdehyde. Our focus is on providing practical, experience-driven insights to help you navigate potential side reactions and optimize your experimental outcomes.

Introduction to Homophthalaldehyde Synthesis

Homophthalaldehyde, with its two reactive aldehyde functionalities, is a valuable building block in the synthesis of a variety of complex molecules, including pharmaceuticals and materials. One of the most common and accessible routes to homophthalaldehyde is the ozonolysis of indene, followed by a reductive workup. While seemingly straightforward, this process is prone to several side reactions that can significantly impact yield and purity. This guide will primarily focus on troubleshooting the ozonolysis of indene and will also touch upon alternative synthetic strategies and their associated challenges.

Troubleshooting Guide & FAQs: Ozonolysis of Indene

The ozonolysis of indene is a powerful transformation, but it requires careful control of reaction conditions to minimize the formation of unwanted byproducts.

dot

Caption: Synthetic pathway for homophthalaldehyde via ozonolysis of indene, highlighting key side reactions.

FAQ 1: My yield of homophthalaldehyde is consistently low. What are the likely causes?

Low yields in the ozonolysis of indene can often be attributed to two primary factors: over-oxidation and product degradation.

• Over-oxidation to Carboxylic Acids: The intermediate ozonide is highly reactive. If the reductive workup is not efficient or if oxidative conditions are inadvertently introduced, the desired aldehydes will be oxidized to the corresponding carboxylic acids. The primary culprit is often the presence of hydrogen peroxide, which can form during the reaction.[1][2]

  • Troubleshooting:

    • Choice of Reductive Agent: Ensure you are using a suitable reductive workup agent. Dimethyl sulfide (DMS) and zinc dust with water are common choices that are effective at reducing the ozonide to the aldehyde level without over-oxidation.[2]

    • Temperature Control: Maintain a low temperature (typically -78 °C) throughout the ozonolysis to prevent unwanted side reactions.[3]

    • Inert Atmosphere: While not always strictly necessary, performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can help prevent autoxidation of the aldehyde products.

• Product Instability and Polymerization: Homophthalaldehyde, being a dialdehyde, can be susceptible to polymerization, especially in the presence of acidic or basic impurities.

  • Troubleshooting:

    • Neutral Workup: Ensure your workup and purification steps are performed under neutral conditions. If using zinc, be mindful that acidic conditions are often employed, which could promote polymerization. Buffering the reaction mixture may be necessary.

    • Prompt Purification: Purify the homophthalaldehyde as soon as possible after the reaction is complete to minimize degradation.

FAQ 2: I'm observing a significant amount of a white, insoluble material in my crude product. What is it and how can I prevent its formation?

This is a classic sign of polymeric byproduct formation . Aldehydes, particularly dialdehydes, can undergo self-condensation or polymerization reactions.

• Causality: This is often initiated by trace amounts of acid or base left over from the workup, or by heat during solvent removal. The presence of two aldehyde groups in homophthalaldehyde makes it particularly prone to forming long-chain polymers.

• Prevention and Mitigation:

  • Strict pH Control: As mentioned above, maintaining neutral conditions during workup and purification is critical. Washing the organic extract with a saturated sodium bicarbonate solution followed by brine can help remove acidic impurities.

  • Avoid Excessive Heat: When removing the solvent after extraction, use a rotary evaporator at low temperature and pressure. Avoid heating the crude product for extended periods.

  • Purification: Column chromatography on silica gel is a common method for purifying aldehydes. However, the silica gel itself can be slightly acidic. To mitigate this, you can neutralize the silica gel by pre-treating it with a solution of triethylamine in the eluent, followed by flushing with the pure eluent.

FAQ 3: My reaction seems to be incomplete, and I'm recovering unreacted indene. How can I ensure the reaction goes to completion?

Incomplete conversion is a common issue in ozonolysis.

• Monitoring the Reaction: The most reliable way to monitor the reaction is by the disappearance of the starting material (indene) using Thin Layer Chromatography (TLC). Another common indicator is the persistence of the blue color of ozone in the reaction mixture, which signals that all the alkene has been consumed.[3]

• Troubleshooting:

  • Ozone Generator Output: Ensure your ozone generator is functioning correctly and providing a sufficient flow of ozone.

  • Reaction Time: Continue bubbling ozone through the solution until the blue color persists or TLC analysis confirms the absence of indene.

  • Solvent Choice: The reaction is typically performed in a non-participating solvent like dichloromethane (DCM) or methanol. Ensure the indene is fully dissolved at the reaction temperature.

FAQ 4: I've heard that ozonolysis can be hazardous. What are the safety precautions I should take?

Safety is paramount when working with ozone and the resulting intermediates.

• Formation of Explosive Peroxides: Ozonides and other peroxidic intermediates formed during the reaction can be explosive, especially when concentrated or heated.[4]

  • Mitigation:

    • Never concentrate the reaction mixture before the reductive workup. The workup step is crucial for destroying these potentially hazardous intermediates.

    • Always perform the reaction in a well-ventilated fume hood. Ozone is a toxic gas.

    • Use appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

Experimental Protocols

Protocol 1: Synthesis of Homophthalaldehyde via Ozonolysis of Indene

This protocol provides a detailed, step-by-step methodology for the synthesis of homophthalaldehyde.

dot

Caption: Experimental workflow for the synthesis of homophthalaldehyde.

Materials:

Reagent/Material	Quantity	Notes
Indene	10 mmol	Ensure it is pure and free of peroxides.
Dichloromethane (DCM)	100 mL	Anhydrous
Methanol (MeOH)	100 mL	Anhydrous
Ozone (O₃)	Excess	Generated from an ozone generator.
Dimethyl sulfide (DMS)	15 mmol
Sodium bicarbonate (NaHCO₃)	Saturated solution	For washing.
Brine	Saturated solution	For washing.
Anhydrous sodium sulfate	As needed	For drying.
Silica gel	As needed	For column chromatography.
Eluent (e.g., Hexanes:Ethyl Acetate)	As needed

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube, and a gas outlet tube connected to a trap containing a potassium iodide solution, dissolve indene (10 mmol) in a 1:1 mixture of dichloromethane and methanol (200 mL).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Ozonolysis: Begin bubbling a stream of ozone through the solution.

• Monitoring: Continue the ozonolysis until the solution turns a persistent pale blue color, indicating an excess of ozone, or until TLC analysis shows complete consumption of the indene.

• Quenching Excess Ozone: Stop the ozone flow and bubble nitrogen gas through the solution for 10-15 minutes to remove any residual ozone.

• Reductive Workup: While the solution is still at -78 °C, add dimethyl sulfide (15 mmol) dropwise.

• Warming: Remove the cooling bath and allow the reaction mixture to slowly warm to room temperature. Stir for at least 2 hours or overnight.

• Aqueous Workup: Transfer the reaction mixture to a separatory funnel and wash with a saturated solution of sodium bicarbonate (2 x 50 mL) and then with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure at a low temperature.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexanes and ethyl acetate).

Alternative Synthetic Routes and Their Challenges

While ozonolysis is common, other methods for synthesizing homophthalaldehyde exist, each with its own set of potential side reactions.

Oxidation of 2-Ethylbenzaldehyde

This approach involves the selective oxidation of the ethyl group.

• Challenge: Over-oxidation is a significant issue. Vigorous oxidation conditions will lead to the formation of 1,2-benzenedicarboxylic acid.

• Mitigation: Requires careful selection of a mild and selective oxidizing agent and precise control of reaction conditions (temperature, stoichiometry).

Hydroformylation of 2-Vinylbenzaldehyde

Hydroformylation introduces a formyl group and a hydrogen atom across a double bond.

• Challenge: A major side reaction can be the dimerization of the starting material, 2-vinylbenzaldehyde.

• Mitigation: Catalyst and ligand selection are crucial to favor the desired intramolecular hydroacylation over intermolecular reactions.

Summary of Troubleshooting Strategies

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	Over-oxidation, Product degradation/polymerization	Use appropriate reductive workup (DMS, Zn), maintain low temperature, ensure neutral pH, purify promptly.
Polymeric Byproducts	Acidic or basic impurities, excessive heat	Maintain neutral workup, use low temperature for solvent removal, consider neutralizing silica gel for chromatography.
Incomplete Reaction	Insufficient ozone, short reaction time	Monitor reaction with TLC/color change, ensure proper functioning of ozone generator.
Safety Concerns	Formation of explosive peroxides	Always perform reductive workup before concentrating the reaction mixture, work in a fume hood, use appropriate PPE.

References

• Chemistry Stack Exchange. What are the byproducts of ozonolysis?. [Link]

• Wikipedia. Ozonolysis. [Link]

• Master Organic Chemistry. Alkene Reactions: Ozonolysis. [Link]

• Dussault, P. H. Alkene ozonolysis in the academic lab. DigitalCommons@University of Nebraska - Lincoln2018 . [Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Ozonolysis - Wikipedia [en.wikipedia.org]
• 4. digitalcommons.unl.edu [digitalcommons.unl.edu]

Homophthalaldehyde Solutions: A Technical Support Guide to Enhancing Stability

This technical support center is designed for researchers, scientists, and drug development professionals who utilize homophthalaldehyde in their experimental workflows. Unforeseen instability in homophthalaldehyde solutions can lead to inconsistent results, project delays, and compromised data integrity. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and validated protocols to empower you to prepare, handle, and store homophthalaldehyde solutions with maximum stability and reliability.

Understanding Homophthalaldehyde Instability: The "Why" Behind the Degradation

Homophthalaldehyde, an aromatic dialdehyde, is susceptible to degradation through several chemical pathways. Understanding these mechanisms is crucial for implementing effective stabilization strategies. The primary culprits behind the instability of homophthalaldehyde solutions are:

• Oxidation: The aldehyde functional groups are prone to oxidation, especially in the presence of atmospheric oxygen. This process, known as autoxidation, can be accelerated by exposure to light and trace metal impurities.[1] Autoxidation often proceeds via a free-radical chain reaction, leading to the formation of carboxylic acids and other degradation byproducts.[1]

• Hydration and Polymerization: In aqueous solutions, aldehydes can exist in equilibrium with their hydrate forms. While this is a reversible process, it can be a precursor to aldol condensation or polymerization reactions, especially under certain pH conditions.

• Photodegradation: Exposure to ultraviolet (UV) light can provide the energy needed to initiate and propagate degradation reactions, leading to a loss of potency and the formation of colored impurities.[2]

Frequently Asked Questions (FAQs)

Q1: My homophthalaldehyde solution has turned yellow. Is it still usable?

A yellow discoloration is a common indicator of degradation, likely due to oxidation and the formation of polymeric byproducts.[3] While minor discoloration might not significantly impact every application, it is a clear sign of instability. For sensitive quantitative assays or reactions where purity is critical, it is strongly recommended to prepare a fresh solution.

Q2: What is the ideal solvent for dissolving homophthalaldehyde?

The choice of solvent is critical for stability. For many applications, organic solvents such as acetonitrile, tetrahydrofuran (THF), or dimethylformamide (DMF) are preferred over aqueous solutions to minimize hydration and subsequent side reactions. The purity of the solvent is also crucial, as impurities can catalyze degradation.[4] Always use high-purity, HPLC-grade solvents.

Q3: How should I store my homophthalaldehyde solutions?

To maximize shelf life, store homophthalaldehyde solutions in a cool, dark place, preferably under an inert atmosphere (e.g., argon or nitrogen).[3] Amber glass vials or containers wrapped in aluminum foil can protect the solution from light.[2] For long-term storage, refrigeration (2-8 °C) is recommended.

Q4: Can I use a stock solution of homophthalaldehyde that has been stored for several weeks?

The stability of a stored solution depends on the solvent, storage conditions, and the presence of any stabilizers. It is best practice to qualify the purity and concentration of a stock solution before use, especially if it has been stored for an extended period. A quick purity check by High-Performance Liquid Chromatography (HPLC) can prevent the use of a degraded solution.

Troubleshooting Guide: Addressing Common Stability Issues

Observed Issue	Potential Cause	Recommended Action
Rapid discoloration of the solution	Exposure to air and/or light.	Prepare the solution under an inert atmosphere and store it in a light-protected container. Consider adding an antioxidant.
Precipitate formation in the solution	Polymerization or insolubility at lower temperatures.	Ensure the homophthalaldehyde is fully dissolved. If storing at low temperatures, allow the solution to warm to room temperature and check for complete dissolution before use. Consider a different solvent with better solubility at the storage temperature.
Inconsistent results in downstream applications	Degradation of the homophthalaldehyde solution leading to lower effective concentration.	Prepare fresh solutions more frequently. Implement a routine quality control check of the solution's concentration and purity via HPLC or UV-Vis spectroscopy.
Low reaction yield	Use of a degraded homophthalaldehyde solution.	Confirm the purity of the solid homophthalaldehyde before preparing the solution. Prepare and use the solution on the same day for highly sensitive reactions.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Homophthalaldehyde Stock Solution

This protocol describes the preparation of a 10 mg/mL stock solution of homophthalaldehyde in acetonitrile, incorporating best practices for enhanced stability.

Materials:

• Homophthalaldehyde (high purity)

• HPLC-grade acetonitrile

• Butylated hydroxytoluene (BHT) - optional antioxidant

• Amber glass vial with a PTFE-lined cap

• Argon or nitrogen gas supply

Procedure:

• Weigh 100 mg of high-purity homophthalaldehyde into a clean, dry 10 mL amber glass vial.

• (Optional) Add 1 mg of BHT to the vial.

• Add 8 mL of HPLC-grade acetonitrile to the vial.

• Gently swirl the vial to dissolve the solid. If necessary, sonicate for a few minutes to ensure complete dissolution.

• Once fully dissolved, purge the headspace of the vial with a gentle stream of argon or nitrogen for 30-60 seconds.

• Quickly and tightly cap the vial.

• Add acetonitrile to the final volume of 10 mL.

• Store the solution at 2-8 °C, protected from light.

Protocol 2: Stability Assessment of Homophthalaldehyde Solutions using HPLC

This protocol provides a framework for conducting a forced degradation study to evaluate the stability of your homophthalaldehyde solution under various stress conditions.[5][6]

Equipment and Reagents:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• C18 HPLC column

• Homophthalaldehyde solution (prepared as in Protocol 1)

• Mobile phase: Acetonitrile and water (gradient elution may be required)

• Hydrochloric acid (HCl) solution (0.1 M)

• Sodium hydroxide (NaOH) solution (0.1 M)

• Hydrogen peroxide (H₂O₂) solution (3%)

• UV lamp

Procedure:

• Baseline Analysis: Analyze the freshly prepared homophthalaldehyde solution by HPLC to determine the initial purity and peak area of the main component.

• Acid Hydrolysis: Mix an aliquot of the homophthalaldehyde solution with an equal volume of 0.1 M HCl. Incubate at room temperature for a specified time (e.g., 2, 4, 8, 24 hours). Neutralize a portion of the sample with 0.1 M NaOH before injecting it into the HPLC.

• Base Hydrolysis: Mix an aliquot of the homophthalaldehyde solution with an equal volume of 0.1 M NaOH. Incubate at room temperature for the same time points as the acid hydrolysis. Neutralize a portion of the sample with 0.1 M HCl before HPLC analysis.

• Oxidative Degradation: Mix an aliquot of the homophthalaldehyde solution with an equal volume of 3% H₂O₂. Incubate at room temperature for the specified time points and analyze by HPLC.

• Photodegradation: Expose an aliquot of the homophthalaldehyde solution in a clear vial to a UV lamp for the specified time points. Analyze the sample by HPLC.

• Thermal Degradation: Place an aliquot of the homophthalaldehyde solution in an oven at an elevated temperature (e.g., 60 °C) for the specified time points. Allow the sample to cool to room temperature before HPLC analysis.

• Data Analysis: Compare the chromatograms of the stressed samples to the baseline. Calculate the percentage of degradation and note the appearance of any new peaks, which represent degradation products.

Visualizing Stability: Degradation Pathways and Experimental Workflow

Homophthalaldehyde Degradation Pathways

The following diagram illustrates the likely degradation pathways of homophthalaldehyde based on its chemical structure and the known reactivity of aldehydes.

Caption: Potential degradation pathways for homophthalaldehyde.

Experimental Workflow for Stability Assessment

This workflow outlines the key steps in evaluating the stability of a homophthalaldehyde solution.

Caption: Workflow for forced degradation stability testing.

References

• Pharmaguideline. Forced Degradation Study in Pharmaceutical Stability. [Link]

• Research Journal of Pharmacy and Technology. A Review: Stability Indicating Forced Degradation Studies. [Link]

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• TechConnect Briefs. Measurement of O-phthalaldehyde (OPA) by High Pressure Liquid Chromatography (HPLC) with Post Column Derivatization. [Link]

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Technical Support Center: Troubleshooting Pictet-Sp-engler Reactions with Homophthalaldehyde

Welcome to the technical support center for the Pictet-Spengler reaction, with a specialized focus on the use of homophthalaldehyde. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this powerful synthetic transformation. Here, you will find in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to optimize your experimental outcomes.

The Pictet-Spengler reaction is a cornerstone in the synthesis of tetrahydroisoquinolines and related heterocyclic scaffolds, which are prevalent in numerous natural products and pharmaceuticals.[1][2] The reaction involves the condensation of a β-arylethylamine with an aldehyde or ketone, followed by an acid-catalyzed intramolecular cyclization.[3][4] Homophthalaldehyde, a dialdehyde, presents unique opportunities and challenges in this reaction, allowing for the construction of complex polycyclic systems.

This guide is structured to provide not just procedural steps, but also the underlying scientific principles to empower you to make informed decisions in your research.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your Pictet-Spengler experiments with homophthalaldehyde in a question-and-answer format.

Issue 1: Low or No Product Yield

Q1: My Pictet-Spengler reaction with homophthalaldehyde is resulting in low to no yield of the desired tetrahydroisoquinoline product. What are the likely causes and how can I improve the outcome?

A1: Low or nonexistent yields in this reaction can be attributed to several factors, ranging from reactant quality to suboptimal reaction conditions. A systematic approach to troubleshooting is crucial.

• Purity of Homophthalaldehyde: Homophthalaldehyde is susceptible to oxidation and polymerization, especially upon storage. Impurities can inhibit the reaction or lead to the formation of undesired side products.

  • Solution: Ensure the purity of your homophthalaldehyde. If it has been stored for an extended period, consider purification by recrystallization or column chromatography before use. It can be prepared by the ozonolysis of indene.[5]

• Inadequate Acid Catalysis: The Pictet-Spengler reaction is acid-catalyzed, and the choice and concentration of the acid are critical for driving the reaction forward.[6][7] The acid protonates the intermediate imine, forming a more electrophilic iminium ion that is necessary for the cyclization to occur.[3][8]

  • Solution: A screening of different Brønsted acids (e.g., trifluoroacetic acid (TFA), hydrochloric acid) or Lewis acids (e.g., boron trifluoride etherate) is recommended.[9] The optimal acid concentration can vary; start with catalytic amounts and incrementally increase to stoichiometric quantities if necessary. Be mindful that excessive acid can lead to degradation of starting materials or the product.[10]

• Solvent Choice: The solvent plays a critical role in solubilizing the reactants and intermediates, and can influence the reaction rate and equilibrium.[10]

  • Solution: While protic solvents like methanol are common, aprotic solvents such as dichloromethane (DCM), toluene, or acetonitrile have been reported to provide superior yields in some cases.[3][10] If using a non-aqueous system, ensure anhydrous conditions, as water can interfere with imine formation.

• Reaction Temperature and Time: The optimal temperature can vary significantly depending on the reactivity of the β-arylethylamine.[11]

  • Solution: If the reaction is sluggish at room temperature, gentle heating (e.g., 40-60 °C) may be beneficial. Conversely, if decomposition is observed at higher temperatures, conducting the reaction at a lower temperature (e.g., 0 °C) could improve the yield.[10] Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time and avoid product degradation from prolonged reaction times.[10]

Issue 2: Formation of Side Products

Q2: I am observing significant formation of side products in my reaction mixture, complicating purification and reducing the yield of the target molecule. What are the common side reactions and how can I minimize them?

A2: The formation of side products is a common challenge, particularly with a reactive dialdehyde like homophthalaldehyde.

• Polymerization of Homophthalaldehyde: Aldehydes, especially in the presence of acid, can undergo self-condensation or polymerization.[12]

  • Solution: Adding the homophthalaldehyde solution slowly to the reaction mixture containing the amine and acid can help to minimize its self-reaction by keeping its instantaneous concentration low.

• Formation of Bischler-Napieralski-type Products: Under strongly acidic and dehydrating conditions, an alternative cyclization pathway, the Bischler-Napieralski reaction, can occur, leading to 3,4-dihydroisoquinolines which can then be oxidized to isoquinolines.[2][5]

  • Solution: Employing milder reaction conditions, such as using weaker acids or lower temperatures, can favor the Pictet-Spengler pathway.

• Oxidation of the Tetrahydroisoquinoline Product: The desired tetrahydroisoquinoline product can sometimes be oxidized to the corresponding dihydroisoquinoline or fully aromatic isoquinoline, especially if the reaction is exposed to air for extended periods at elevated temperatures.[11]

  • Solution: Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can mitigate oxidation.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the Pictet-Spengler reaction?

A1: The reaction proceeds in two main stages:

• Imine/Iminium Ion Formation: The β-arylethylamine undergoes condensation with an aldehyde (in this case, one of the aldehyde groups of homophthalaldehyde) to form an imine. In the presence of an acid catalyst, the imine is protonated to form a highly electrophilic iminium ion.[3][6]

• Intramolecular Electrophilic Aromatic Substitution: The electron-rich aromatic ring of the β-arylethylamine then attacks the electrophilic iminium ion in an intramolecular fashion, leading to the formation of the new heterocyclic ring and completing the tetrahydroisoquinoline core structure.[1][8]

Q2: How does the electronic nature of the aromatic ring on the β-arylethylamine affect the reaction?

A2: The success of the Pictet-Spengler reaction is highly dependent on the nucleophilicity of the aromatic ring. Electron-donating groups (EDGs) on the aromatic ring, such as alkoxy or hydroxyl groups, enhance its nucleophilicity, facilitating the cyclization step and often allowing the reaction to proceed under milder conditions with higher yields.[7][13] Conversely, electron-withdrawing groups (EWGs) deactivate the ring, making the cyclization more difficult and often requiring harsher conditions (stronger acids, higher temperatures) and resulting in lower yields.[3]

Q3: Can I use a ketone instead of an aldehyde in a Pictet-Spengler reaction?

A3: Yes, ketones can be used, but they are generally less reactive than aldehydes.[1] The condensation to form the ketimine and the subsequent cyclization are often slower and may require more forcing conditions.

Experimental Protocols

General Protocol for the Pictet-Spengler Reaction with Homophthalaldehyde

This protocol provides a starting point for your experiments. Optimization of stoichiometry, catalyst, solvent, and temperature will likely be necessary for your specific substrates.

• Reactant Preparation: To a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen), add the β-arylethylamine (1.0 eq).

• Solvent Addition: Dissolve the amine in a suitable anhydrous solvent (e.g., DCM, toluene, or methanol).

• Acid Catalyst: Add the acid catalyst (e.g., TFA, 0.1-1.0 eq).

• Aldehyde Addition: Slowly add a solution of homophthalaldehyde (1.0-1.2 eq) in the same solvent to the stirred amine solution at a controlled temperature (e.g., 0 °C or room temperature).

• Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting amine is consumed or the product concentration plateaus.

• Workup: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate until the solution is neutral or slightly basic. Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Parameter	Recommended Starting Point	Considerations
β-arylethylamine	1.0 equivalent	Purity is crucial.
Homophthalaldehyde	1.0 - 1.2 equivalents	Purity is critical; use freshly purified if possible.
Acid Catalyst	TFA (0.1 - 1.0 eq) or HCl (catalytic)	Screen different acids and loadings.
Solvent	Anhydrous DCM, Toluene, or Methanol	Aprotic solvents may give higher yields.
Temperature	0 °C to reflux	Optimize based on substrate reactivity and stability.
Reaction Time	2 - 24 hours	Monitor by TLC or LC-MS.

Visualizing the Process

Pictet-Spengler Reaction Mechanism

Caption: The two-step mechanism of the Pictet-Spengler reaction.

Troubleshooting Workflow for Low Yield

Caption: A systematic workflow for troubleshooting low yields.

References

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• Grokipedia. Pictet–Spengler reaction. [Link]

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• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Isoquinoline. [Link]

• Pictet-Spengler Isoquinoline Synthesis. [Link]

• J&K Scientific LLC. Pictet-Spengler Reaction. [Link]

• Name-Reaction.com. Pictet-Spengler reaction. [Link]

• Química Organica.org. Isoquinoline synthesis. [Link]

• YouTube. Synthesis of Isoquinoline / Pictet Spengler Reaction mechanism application/ UGC CSIR NET GATE JAM. [Link]

• Organic Chemistry Portal. Strategies and Synthetic Methods Directed Toward the Preparation of Libraries of Substituted Isoquinolines. [Link]

• PubMed Central. The Pictet-Spengler Reaction Updates Its Habits. [Link]

• Digital Commons@DePaul. Chemical Reaction Kinetics of the Pictet-Spengler Reaction. [Link]

• PubMed Central. The Chiral Pool in the Pictet–Spengler Reaction for the Synthesis of β-Carbolines. [Link]

• Synthetic versus enzymatic pictet-spengler reaction: An overview. [Link]

• ResearchGate. Optimization of Acidic Protocols for Pictet− Spengler Reaction. [Link]

• National Institutes of Health. Mechanism of a Dually Catalyzed Enantioselective Oxa-Pictet–Spengler Reaction and the Development of a Stereodivergent Variant. [Link]

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• ResearchGate. Condition optimization for Pictet–Spengler/decarboxylative A³‐couplinga. [Link]

• ChemRxiv. Interfacing Whole Cell Biocatalysis with a Biocompatible Pictet- Spengler Reaction for One-Pot Syntheses of Tetrahydroisoquinolines and Tryptolines. [Link]

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• chemeurope.com. Pictet-Spengler reaction. [Link]

• ResearchGate. Interfacing Whole Cell Biocatalysis with a Biocompatible Pictet-Spengler Reaction for One-Pot Syntheses of Tetrahydroisoquinolines and Tryptolines. [Link]

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• Arkivoc. The intermolecular Pictet-Spengler condensation with chiral carbonyl derivatives in the stereoselective syntheses of optically-. [Link]

• The University of Manchester. Cis-Selectivity in the Pictet-Spengler Reaction and Studies Towards the Synthesis of Indole Alkaloids. [Link]

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Technical Support Center: Overcoming Low Yields in Homophthalaldehyde Derivatizations

Welcome to the technical support center for homophthalaldehyde derivatizations. This guide is designed for researchers, scientists, and drug development professionals to provide practical, actionable solutions to common challenges encountered during the synthesis of valuable compounds from homophthalaldehyde. Here, you will find troubleshooting advice in a direct question-and-answer format, detailed experimental protocols, and data-driven insights to help you optimize your reactions and overcome frustratingly low yields.

Frequently Asked Questions (FAQs)

Q1: My reaction with homophthalaldehyde is resulting in a thick, insoluble sludge and very low yield of the desired product. What is happening?

A1: This is a classic sign of polymerization or self-condensation of homophthalaldehyde.[1] Homophthalaldehyde, being a dialdehyde, is highly susceptible to self-reaction, especially under basic conditions or at elevated temperatures. The two aldehyde groups can react with each other in an intermolecular fashion, leading to the formation of long-chain polyacetals or other condensation polymers which are often insoluble in common organic solvents.[2] To mitigate this, consider using milder reaction conditions, adding the homophthalaldehyde solution slowly to the reaction mixture to keep its instantaneous concentration low, and ensuring your starting material is pure and free from acidic or basic impurities that could catalyze polymerization.

Q2: I'm attempting a Knoevenagel condensation, but my yields are inconsistent. What are the most critical parameters to control?

A2: The Knoevenagel condensation is highly sensitive to several factors. The most critical are the choice of catalyst (base), solvent, and temperature.[3][4]

• Catalyst: The strength of the base is crucial. A base that is too strong can promote unwanted side reactions like self-condensation of the aldehyde.[4] Weak bases like piperidine, ammonium acetate, or L-proline are often preferred as they are effective enough to deprotonate the active methylene compound without aggressively promoting side reactions.[5][6]

• Solvent: The solvent affects reactant solubility and can influence the reaction equilibrium.[7] Protic solvents like ethanol can be effective, but aprotic solvents such as toluene or dichloromethane (DCM) are often used, sometimes with a Dean-Stark apparatus to remove the water byproduct and drive the reaction to completion.[4][8]

• Temperature: Many Knoevenagel condensations can proceed at room temperature, but some may require gentle heating.[4] However, excessive heat can lead to decomposition or polymerization. Systematic temperature screening is recommended.[8]

Q3: How important is the purity of homophthalaldehyde for my derivatization reaction?

A3: It is critically important. Homophthalaldehyde can oxidize over time to form homophthalic acid. This acidic impurity can interfere with base-catalyzed reactions by neutralizing the catalyst. Furthermore, partially oxidized or polymerized starting material can introduce impurities that are difficult to remove from the final product, complicating purification and lowering the isolated yield. It is highly recommended to use freshly purified homophthalaldehyde or to purify stored material (e.g., by recrystallization or column chromatography) before use.

Troubleshooting Guide: Common Problems & Solutions

This section addresses specific experimental issues in a problem-cause-solution format.

Problem 1: Low or No Conversion of Starting Material

Your reaction stalls, and analysis (TLC, LC-MS) shows a significant amount of unreacted homophthalaldehyde.

Potential Cause	Scientific Explanation	Recommended Solution
Inactive or Insufficient Catalyst	The catalyst provides an alternative reaction pathway with lower activation energy.[9][10][11][12] In acid-catalyzed reactions like the Pictet-Spengler, insufficient acid will fail to generate the electrophilic iminium ion necessary for cyclization.[13][14] In base-catalyzed reactions, the catalyst may be neutralized by acidic impurities.	Screen Catalysts & Loading: For Pictet-Spengler, test various Brønsted (TFA, HCl) or Lewis acids (BF₃·OEt₂).[13][15] For condensations, ensure your base is active and consider screening milder options. Systematically vary catalyst loading from 10 mol% to stoichiometric amounts.[8]
Suboptimal Temperature	Every reaction has an optimal temperature range. Too low, and the activation energy barrier is not overcome. Too high, and starting materials or products may decompose.[8]	Systematic Temperature Screening: If the reaction is sluggish at room temperature, try gentle heating (e.g., 40-60 °C). If decomposition is observed, run the reaction at a lower temperature (e.g., 0 °C). Monitor progress by TLC or LC-MS to find the sweet spot.[8]
Poor Reactant Solubility	If reactants are not fully dissolved, the reaction can only occur at the surface of the solid material, leading to extremely slow rates and incomplete conversion.	Solvent Screening: Choose a solvent in which all reactants are soluble at the reaction temperature.[4] For Pictet-Spengler reactions, aprotic solvents like DCM or toluene can sometimes give superior yields compared to protic solvents.[8]
Presence of Water	In reactions that produce water (e.g., condensations, imine formation), the presence of water in the starting materials or solvent can inhibit the reaction by Le Chatelier's principle. It can also decompose moisture-sensitive reagents.[16][17]	Ensure Anhydrous Conditions: Use anhydrous solvents and reagents. For condensations, consider using a Dean-Stark trap with a solvent like toluene to azeotropically remove water as it forms, driving the equilibrium towards the product.

Problem 2: Formation of Multiple Products & Side Reactions

Your reaction mixture is complex, showing multiple spots on TLC or peaks in LC-MS, making purification difficult and lowering the yield of the desired product.

Potential Cause	Scientific Explanation	Recommended Solution
Self-Condensation / Polymerization	Homophthalaldehyde's two aldehyde groups can react with each other or with the product, especially under harsh conditions (strong base/acid, high heat), leading to oligomers and polymers.[1][2]	Milder Conditions: Use the mildest possible catalyst and temperature that allow the desired reaction to proceed.[4] Slow Addition: Add the homophthalaldehyde solution dropwise to the reaction mixture to maintain a low instantaneous concentration, favoring the desired intermolecular reaction over self-reaction.
Michael Addition	In Knoevenagel-type reactions, the product is an α,β-unsaturated system, which can act as a Michael acceptor for another molecule of the deprotonated active methylene compound, leading to a bis-adduct.[4]	Control Stoichiometry: Use a precise 1:1 molar ratio of homophthalaldehyde and the active methylene compound to minimize the chance of the product reacting further.[4]
Oxidation of Aldehyde/Product	Aldehydes can be sensitive to air oxidation, forming carboxylic acids. Some products, like tetrahydroisoquinolines, can also be oxidized, especially at elevated temperatures with prolonged exposure to air.[8]	Inert Atmosphere: Run the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to prevent oxidation. This is particularly important for sensitive substrates or reactions requiring prolonged heating.[16]

Illustrative Workflows & Diagrams

Visualizing the process can clarify complex relationships and guide troubleshooting.

Troubleshooting Flowchart for Low Yields

This diagram provides a logical path to diagnose and solve common issues.

Caption: A logical troubleshooting workflow for low-yield reactions.

Competing Reaction Pathways

Understanding competing reactions is key to suppressing them. Homophthalaldehyde can either undergo the desired reaction or undesirable self-polymerization.

Caption: Desired vs. undesired reaction pathways for homophthalaldehyde.

Optimized Protocol Example: Knoevenagel Condensation

This protocol provides a robust starting point for the condensation of homophthalaldehyde with an active methylene compound, such as malononitrile.

Objective: To synthesize 2-(2-formylbenzylidene)malononitrile with minimized side reactions.

Materials:

• Homophthalaldehyde (purified)

• Malononitrile

• Piperidine (catalyst)

• Toluene (anhydrous)

• Dean-Stark apparatus

Procedure:

• Setup: Assemble a round-bottom flask with a magnetic stirrer, a Dean-Stark trap, and a reflux condenser under a nitrogen atmosphere.

• Charge Reactants: To the flask, add malononitrile (1.0 eq) and anhydrous toluene (to make a ~0.5 M solution).

• Add Catalyst: Add piperidine (0.1 eq) to the mixture and stir.

• Slow Addition of Aldehyde: Dissolve homophthalaldehyde (1.0 eq) in a minimal amount of anhydrous toluene. Add this solution dropwise to the stirring reaction mixture at room temperature over 30 minutes.

• Reaction: After the addition is complete, heat the mixture to reflux. Monitor the reaction progress by TLC, observing the consumption of the starting aldehyde. Collect the water byproduct in the Dean-Stark trap.

• Workup: Once the reaction is complete (typically 2-4 hours), cool the mixture to room temperature. Wash the organic layer sequentially with dilute HCl (to remove piperidine), saturated sodium bicarbonate solution, and brine.[16]

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization to yield the pure product.[16]

Self-Validation:

• TLC Monitoring: Use a suitable solvent system (e.g., 30% Ethyl Acetate in Hexanes) to track the disappearance of homophthalaldehyde and the appearance of the more nonpolar product spot.

• Characterization: Confirm the structure of the purified product using ¹H NMR, ¹³C NMR, and mass spectrometry.

By systematically addressing the factors of catalyst choice, reaction conditions, and starting material purity, researchers can successfully troubleshoot and optimize their homophthalaldehyde derivatizations, transforming low-yield frustrations into high-yield successes.

References

• BenchChem. (n.d.). Isoquinoline Synthesis: A Technical Troubleshooting Guide for Researchers.

• ResearchGate. (n.d.). Optimization conditions of Knoevenagel condensation reactions. Retrieved from [Link]

• BenchChem. (n.d.). Troubleshooting Oxa-Pictet–Spengler reaction side reactions.

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Isoquinoline. Retrieved from [Link]

• BenchChem. (n.d.). Troubleshooting low yields in Pictet-Spengler reaction with 2,2-dimethoxyacetaldehyde.

• ResearchGate. (n.d.). Optimization of the Knoevenagel reaction employing different catalysts. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of conditions for Knoevenagel condensation reaction. Retrieved from [Link]

• BenchChem. (n.d.). Optimizing reaction conditions for Knoevenagel condensation.

• Wikipedia. (n.d.). Pictet–Spengler reaction. Retrieved from [Link]

• J&K Scientific LLC. (2021). Pictet-Spengler Reaction. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Covalent organic frameworks with engineered active sites for selective Knoevenagel condensation catalysis. Chemical Communications. Retrieved from [Link]

• MRS Communications. (n.d.). Scaling the polymerization of polyaldehydes through continuous flow synthesis. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). The Pictet-Spengler Reaction Updates Its Habits. Retrieved from [Link]

• Wiley Online Library. (n.d.). Concerning the Solvent Effect in the Aldol Condensation. Retrieved from [Link]

• YouTube. (2023). Effect of Catalyst on Rate of Reaction. Retrieved from [Link]

• Wiley Online Library. (n.d.). HIGHLIGHT - Addition Polymers of Aldehydes. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of the catalysts in a thermodynamically favourable reaction. Retrieved from [Link]

• MDPI. (n.d.). Effect of the Modification of Catalysts on the Catalytic Performance: Overview of the Second Edition. Retrieved from [Link]

• YouTube. (2025). How Do Catalysts Impact the Rate of Chemical Reactions?. Retrieved from [Link]

• DiVA portal. (n.d.). An investigation of o-phthaldialdehyde as a derivatization reagent. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Isoquinoline synthesis. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Derivatization. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). The effect of polymorphism on polymer properties. Retrieved from [Link]

• Master Organic Chemistry. (2022). Aldol Addition and Condensation Reactions. Retrieved from [Link]

• Khan Academy. (n.d.). Catalysts. Retrieved from [Link]

• Royal Society of Chemistry. (1955). The self-condensation of homophthalaldehyde. Journal of the Chemical Society. Retrieved from [Link]

• eScholarship. (n.d.). Solvation Effects on Acid-Catalyzed Reaction Paths of Propionaldehyde in the Liquid Phase. Retrieved from [Link]

• ChemRxiv. (n.d.). Alkyne Polymers from Stable Butatriene Homologues. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Salicylaldehyde-functionalized block copolymer nano-objects. Polymer Chemistry. Retrieved from [Link]

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Technical Support Center: Preventing Polymerization of Homophthalaldehyde During Storage

Welcome to the technical support guide for Homophthalaldehyde. This document is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on preventing its unwanted polymerization during storage and handling. As a highly reactive dialdehyde, maintaining the purity and stability of Homophthalaldehyde is critical for reproducible experimental outcomes.

Section 1: Understanding the Instability of Homophthalaldehyde

Q1: Why is my Homophthalaldehyde sample degrading or polymerizing during storage?

A1: Homophthalaldehyde's structure, featuring two aldehyde functional groups, makes it inherently susceptible to degradation.[1] Polymerization is the most common degradation pathway and can be initiated through several mechanisms, fundamentally altering the reagent's integrity.

• Acid/Base-Catalyzed Polymerization: Trace acidic or basic impurities, including residues from synthesis or moisture from the air, can catalyze aldol condensation-type reactions between molecules, leading to oligomers and polymers.

• Free-Radical Polymerization: This is a significant concern for many reactive monomers.[2] The process is a chain reaction involving three steps: initiation, propagation, and termination.[3][4]

  • Initiation: Oxygen from the air can react with aldehydes to form peroxides, especially when exposed to heat or light.[5] These peroxides are unstable and decompose to form free radicals, which initiate the polymerization chain reaction.[4][5] Trace metals can also catalyze this process.[5]

  • Propagation: The initial radical reacts with a Homophthalaldehyde monomer to create a new, larger radical, which then continues to react with other monomers, rapidly extending the polymer chain.[6]

  • Cross-Linking: Because Homophthalaldehyde has two aldehyde groups, growing polymer chains can cross-link, resulting in an insoluble, intractable solid often referred to as "popcorn polymer".[7][8] This is particularly problematic as it can cause equipment blockages and represents a significant safety hazard due to potential pressure buildup.[8]

Caption: Troubleshooting workflow for assessing Homophthalaldehyde stability.

Table 3: Detailed Troubleshooting Actions

Symptom	Potential Cause(s)	Recommended Action
Increased Viscosity or Gummy Appearance	Initial oligomerization due to slow exposure to air/moisture or elevated temperature.	The material has started to polymerize. It is no longer pure. For non-critical applications, it might be usable, but for quantitative or sensitive reactions, it should be purified or discarded.
Cloudiness or Haze in Solution	Formation of small, insoluble polymer particles.	This is a more advanced stage of polymerization. The material is not suitable for use. Review your storage and handling procedures immediately to protect remaining stock.
Formation of an Insoluble White Solid	Severe, cross-linked polymerization ("popcorn polymer"). [8]	Do not use. The material is fully degraded. This indicates a catastrophic failure in storage (e.g., broken seal, prolonged air exposure). Dispose of the vial according to your institution's hazardous waste protocols. [9]
Discoloration (Darkening)	Oxidation and formation of degradation byproducts.	While not polymerization, this also indicates degradation. The purity is compromised. Do not use for reactions where byproduct impurities could affect the outcome.

Section 5: Frequently Asked Questions (FAQs)

• Q: Can I purify Homophthalaldehyde that has started to polymerize?

  • A: If only minor oligomerization has occurred (slight viscosity), purification via flash column chromatography may be possible. However, this should be done immediately before use, and the purified material is highly active and will readily re-polymerize if not handled under strictly inert conditions. If a solid precipitate has formed, purification is not feasible.

• Q: For how long can I store Homophthalaldehyde under ideal conditions?

  • A: When properly aliquoted under an inert atmosphere and stored at -20°C, Homophthalaldehyde should remain stable for 12+ months. At 2-8°C, a shelf life of 6-12 months can be expected. Regular visual inspection is still recommended.

• Q: My reaction is sensitive to phenolic inhibitors like BHT. How can I prepare inhibitor-free Homophthalaldehyde?

  • A: If your stock contains an inhibitor, you can remove it by passing a solution of the aldehyde through a small plug of basic alumina immediately before your reaction. The purified, inhibitor-free solution is extremely reactive and must be used at once under an inert atmosphere.

References

• Opfinder, G., & Triebs, W. (1983). U.S. Patent No. 4,414,419. Washington, DC: U.S.
• Zeyss, S., & Kelkenberg, H. (2000). U.S. Patent No. 6,137,013. Washington, DC: U.S.

• Nagarajan, S., & Rao, L. J. M. (1998). Stabilization of Aldehydes as Propylene Glycol Acetals. Journal of Agricultural and Food Chemistry, 46(2), 654–656. [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. (Content on acetaldehyde storage is analogous). [Link]

• Clerici, A., & Porta, O. (2023). WIPO Patent No. WO2023175065A1.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 152806, Homophthalaldehyde. Retrieved January 16, 2026, from [Link].

• Sandler, S. R. (1983). European Patent No. EP 0096153 A2. European Patent Office. [Link]

• Loba Chemie. (2025). Safety Data Sheet: o-PHTHALALDEHYDE AR. [Link]

• Sanchez, J. A., et al. (n.d.). Scaling the polymerization of polyaldehydes through continuous flow synthesis. MRS Communications. [Link]

• Vanderbilt Environmental Health and Safety. (n.d.). Managing Chemical Retention and Storage In Your Laboratory. Vanderbilt University. [Link]

• Vogl, O. (2000). Addition Polymers of Aldehydes. Journal of Polymer Science Part A: Polymer Chemistry, 38(13), 2293-2299.

• The Chemistry Blog. (2024). How to Safely Handle Reactive Chemicals. [Link]

• University of Louisville. (2022). Pro-Handling of Reactive Chemicals. University of Louisville Policy and Procedure Library. [Link]

• FUJIFILM Wako. (2024). How To Properly Store Reagents. [Link]

• Unknown. (2018). Chapter Two: Polymerization Mechanisms. [Link]

• Carl ROTH. (n.d.). o-Phthaldialdehyde. Retrieved January 16, 2026, from [Link]

• Zhang, J., & Ren, J. (2019). Living Ring-Opening Polymerization of O-Carboxyanhydrides: The Search for Catalysts. Frontiers in Chemistry, 7, 743. [Link]

• Zhang, Y., et al. (2021). The effect of polymorphism on polymer properties: crystal structure, stability and polymerization of the short-chain bio-based nylon 52 monomer 1,5-pentanediamine oxalate. Acta Crystallographica Section B, 77(Pt 3), 350-360. [Link]

• Lam, J., & Becker, M. L. (2017). Prevention of Oxygen Inhibition of PolyHIPE Radical Polymerization using a Thiol-based Crosslinker. Acta Biomaterialia, 53, 147-155. [Link]

• LibreTexts Chemistry. (2023). Polymers and Polymerization Reactions. [Link]

• Al-Harthi, M. A., & El-Ghayoury, A. (2023). Inhibition of Free Radical Polymerization: A Review. Polymers, 15(3), 513. [Link]

• RojasLab. (2024, April 10). Exploring Radical, Cationic, Anionic, and Condensation Polymerization [Video]. YouTube. [Link]

• Sparks, T. (2020, October 6). Polymerization: going from monomer to polymer! [Video]. YouTube. [Link]

• Jursich, M. J. (1991). U.S. Patent No. 5,034,156. Washington, DC: U.S.

• ResearchGate. (2019). Which is the storage temperature of glutaraldehyde (grade II, 25% in H2O)?[Link]

• He, Y., et al. (2022). Alkyne Polymers from Stable Butatriene Homologues: Controlled Radical Polymerization of Vinylidenecyclopropanes. ChemRxiv. [Link]

• Chemistry For Everyone. (2025, July 19). How To Prevent Thermal Oxidation In Polymers? [Video]. YouTube. [Link]

• Li, W., et al. (2016). Salicylaldehyde-functionalized block copolymer nano-objects: one-pot synthesis via polymerization-induced self-assembly and their simultaneous cross-linking and fluorescence modification. Polymer Chemistry, 7(45), 6983-6992. [Link]

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HPLC method development for Homophthalaldehyde analysis

<Technical Support Center: HPLC Method Development for Homophthalaldehyde Analysis >

Welcome to the Technical Support Center for the HPLC analysis of Homophthalaldehyde. This guide is designed for researchers, analytical scientists, and drug development professionals. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to develop robust, reliable methods and effectively troubleshoot any issues that may arise. Homophthalaldehyde, an aromatic dialdehyde, presents unique challenges due to its reactivity. This guide offers a structured approach to method development, from initial parameter selection to advanced troubleshooting.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions when setting up an HPLC method for Homophthalaldehyde.

Q1: What is the best type of HPLC column to start with for Homophthalaldehyde analysis?

A1: A reversed-phase (RP) C18 column is the recommended starting point. Homophthalaldehyde is a moderately non-polar aromatic compound, making it well-suited for the hydrophobic interactions that govern retention on a C18 stationary phase.[1] A standard dimension, such as 4.6 x 150 mm with 5 µm particles, offers a good balance of efficiency and backpressure for initial method development.

Q2: What is a suitable mobile phase composition?

A2: A combination of acetonitrile (ACN) and water is the most common and effective mobile phase for separating aromatic compounds like Homophthalaldehyde. A starting point could be a 50:50 (v/v) mixture of acetonitrile and water. Methanol can be used as an alternative to acetonitrile, but it may provide different selectivity.[2] It is also highly recommended to add a small amount of acid, such as 0.1% formic acid or trifluoroacetic acid (TFA), to both the aqueous and organic phases. This helps to ensure consistent peak shapes by suppressing the ionization of any silanol groups on the silica support of the column.[3]

Q3: At what wavelength should I set my UV detector?

A3: Homophthalaldehyde contains an aromatic ring and two aldehyde chromophores. This structure will result in strong UV absorbance. A primary absorbance maximum can be expected in the 254-260 nm range due to the benzene ring. A secondary, broader peak may also be observed at a longer wavelength, potentially around 290-310 nm. For initial runs, monitoring at 254 nm is a reliable choice for good sensitivity. It is advisable to run a UV-Vis scan of a standard solution using the diode array detector (DAD) to identify the precise absorbance maximum for optimal signal-to-noise ratio.

Q4: How should I prepare my Homophthalaldehyde samples?

A4: The key challenge with aldehydes is their potential for oxidation and instability.[4]

• Solvent Selection: Dissolve the sample in a solvent that is compatible with the mobile phase. Ideally, use the initial mobile phase composition (e.g., 50:50 acetonitrile:water) to avoid peak distortion due to solvent mismatch.[5]

• Concentration: Aim for an initial concentration of approximately 0.1-1.0 mg/mL. Perform a dilution series to find a concentration that gives a strong signal without overloading the column.

• Stability: Analyze samples as soon as possible after preparation. Aldehydes can oxidize to carboxylic acids. If samples must be stored, keep them refrigerated at 2-8°C and protected from light.[4] For aromatic compounds, it's also noted that using a co-solvent like methanol can limit evaporation losses if samples are left in an autosampler.[6]

• Filtration: Always filter samples through a 0.45 µm or 0.22 µm syringe filter (e.g., PTFE for organic-containing solvents) to remove particulates that can clog the column and system frits.[7]

Section 2: Core Methodology & System Suitability

This section provides a robust starting method that can be adapted and optimized for your specific instrumentation and sample matrix.

Recommended Starting HPLC Conditions

This protocol is designed as a self-validating system. The system suitability tests are crucial for ensuring the reliability of your results day-to-day.

Parameter	Recommended Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Standard reversed-phase column providing good retention and efficiency for aromatic compounds.
Mobile Phase A	Water with 0.1% Formic Acid	Acidifier sharpens peaks by suppressing silanol interactions.[3]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Acetonitrile is an excellent solvent for aromatic compounds and has low viscosity.
Gradient Program	50% B to 95% B over 10 min	A gradient is recommended to ensure elution of any potential impurities or degradation products.
Hold at 95% B for 2 min	Cleans the column of any strongly retained compounds.
Return to 50% B over 1 min	Prepares the column for the next injection.
Equilibrate at 50% B for 5 min	Crucial for reproducible retention times in gradient chromatography.[8]
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Using a column oven improves retention time stability and reproducibility.[9]
Injection Volume	10 µL	A good starting volume to avoid overload. Can be adjusted based on sensitivity.
Detection	UV at 254 nm	Common wavelength for aromatic compounds.

System Suitability Testing (SST)

Before running samples, inject a standard solution (e.g., 0.1 mg/mL) five times and evaluate the following parameters. This ensures your system is performing correctly.

SST Parameter	Acceptance Criteria	Purpose
Tailing Factor (T)	0.9 ≤ T ≤ 1.5	Measures peak symmetry. Values > 1 indicate tailing, often due to secondary interactions.
Theoretical Plates (N)	> 2000	Measures column efficiency and sharpness of the peak.
Retention Time %RSD	≤ 1.0%	Measures the precision and stability of the pump and system.[8][10]
Peak Area %RSD	≤ 2.0%	Measures the precision of the injector and detector response.

Section 3: Troubleshooting Guide

This guide uses a logical, problem-oriented Q&A format to address specific issues you may encounter.

Workflow for Troubleshooting HPLC Issues

Caption: Fig 1. Logical Troubleshooting Flow

Problem Area 1: Peak Shape Issues

Q: My Homophthalaldehyde peak is tailing severely (Tailing Factor > 1.5). What is the cause?

A: Peak tailing is the most common peak shape problem in reversed-phase HPLC.[3] For a compound like Homophthalaldehyde, there are two primary causes:

• Secondary Silanol Interactions: The stationary phase of the column has residual silanol groups (-Si-OH) on its surface. If the mobile phase pH is not sufficiently acidic, these groups can become ionized (-Si-O⁻) and interact with any polar parts of your analyte, causing tailing.[3]

  • Solution: Ensure your mobile phase contains an acidifier like 0.1% formic acid or TFA. Formic acid is generally sufficient to keep silanols protonated and minimize these secondary interactions.[3]

• Column Overload: Injecting too much sample can saturate the stationary phase at the column inlet, leading to a tailed peak.

  • Solution: Dilute your sample by a factor of 5 or 10 and re-inject. If the peak shape improves and becomes more symmetrical, you were overloading the column.

Q: My peak is fronting (Tailing Factor < 0.9). Why?

A: Peak fronting is less common than tailing but usually points to one of two issues:

• Sample Solvent Incompatibility: If you dissolve your sample in a solvent that is much stronger (i.e., more organic) than your mobile phase, the sample will not "condense" properly at the head of the column.

  • Solution: Whenever possible, dissolve your sample in the initial mobile phase composition.[5] If your sample is not soluble, use the weakest solvent possible that provides adequate solubility.

• Column Overload: Severe mass overload can also manifest as fronting.

  • Solution: As with tailing, dilute the sample and re-inject to see if the peak shape normalizes.

Q: I am seeing a split or shouldered peak. What does this mean?

A: A split peak indicates that a portion of the analyte is traveling through the column at a different speed.

• Column Void or Channeling: This is a physical problem with the column where the packed bed has settled, creating a void at the inlet. This can happen from pressure shocks or operating at a pH outside the column's stable range.

  • Solution: First, try reversing and flushing the column (disconnect it from the detector first). If the problem persists, the column likely needs to be replaced.

• Partially Plugged Frit: Particulate matter from unfiltered samples can clog the inlet frit of the column.

  • Solution: Use guard columns and always filter your samples to prevent this.[5] You may be able to salvage the column by back-flushing.

• Co-eluting Impurity: It's possible you are not seeing one peak, but two that are very poorly resolved. One common impurity could be the oxidized form of Homophthalaldehyde (phthalic acid).

  • Solution: Try adjusting the mobile phase gradient to be shallower to see if you can resolve the two components. Preparing a fresh sample can also help determine if the shoulder is a degradation product.

Problem Area 2: Retention Time Instability

Q: My retention time is consistently drifting to be later with each injection. What's happening?

A: A gradual increase in retention time often points to a change in the mobile phase or a contaminated column.

• Change in Mobile Phase Composition: If your mobile phase is pre-mixed and left uncovered, the more volatile organic component (acetonitrile) can evaporate faster than the water.[8][10] This makes the mobile phase progressively weaker (more aqueous), increasing retention times.

  • Solution: Always keep mobile phase reservoirs tightly capped. Prepare fresh mobile phase daily. Using an online mixer with separate A and B lines is generally more reproducible than using pre-mixed solvents.

• Column Contamination: Strongly retained compounds from your sample matrix can build up on the column over time, altering its chemistry and causing retention times to increase.[11]

  • Solution: Implement a strong wash step at the end of your gradient (e.g., hold at 95-100% acetonitrile for several minutes) to elute these contaminants. Using a guard column can help protect the analytical column.

Q: My retention times are suddenly shifting randomly. Where should I look?

A: Random, unpredictable shifts are usually caused by the HPLC system itself.

• Leaks: A small, often invisible leak in the system will cause the flow rate to be lower and less consistent than what is set, leading to variable retention times.[10]

  • Solution: Systematically check all fittings from the pump to the detector for any signs of salt residue (from buffers) or moisture. Tighten or replace fittings as necessary.

• Pump Issues: Air bubbles in the pump head or failing check valves can cause inconsistent flow delivery.[5][8]

  • Solution: Degas your mobile phases thoroughly. Purge the pump to remove any trapped air bubbles. If the problem persists, the pump seals or check valves may need to be replaced as part of routine maintenance.

• Inadequate Column Equilibration: If the column is not given enough time to re-equilibrate to the initial mobile phase conditions after a gradient run, the retention time for the next injection will not be reproducible.[8]

  • Solution: Ensure your equilibration step is long enough. A good rule of thumb is to allow 5-10 column volumes to pass through the column. For a 4.6x150 mm column at 1 mL/min, this translates to about 5-10 minutes.

Problem Area 3: Sensitivity and Baseline Issues

Q: I don't see a peak for my sample, but the standard works fine. Why?

A: This strongly suggests an issue with sample stability.

• Analyte Degradation: Aldehydes are susceptible to oxidation. If your sample matrix is complex or your sample was stored improperly, the Homophthalaldehyde may have degraded.

  • Solution: Prepare a fresh sample and inject it immediately. If you suspect oxidation, you might see a new, earlier-eluting peak corresponding to the more polar carboxylic acid product. Consider using an antioxidant in your sample diluent if degradation is rapid.

Q: My baseline is noisy or shows "ghost peaks," especially during a gradient run. What is the source?

A: Ghost peaks are peaks that appear in your chromatogram even when you inject a blank (mobile phase). They are usually caused by contamination.

• Contaminated Mobile Phase: Impurities in your solvents (especially water) can accumulate on the column at low organic concentrations and then elute as the gradient percentage of the strong solvent increases.[5]

  • Solution: Use high-purity, HPLC-grade solvents and freshly prepared mobile phases.

• Carryover from a Previous Injection: If a previous sample was highly concentrated, it can adsorb to parts of the system like the injector needle or valve, and then slowly bleed off in subsequent runs.

  • Solution: Run a needle wash with a strong solvent (e.g., 100% acetonitrile or isopropanol) as part of your method. If carryover is severe, you may need to inject several blanks with a strong wash solvent to clean the system.

References

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC.
• Element Lab Solutions. (n.d.). Causes of Retention Time Drift in HPLC.
• Welch Materials. (2025). [Readers Insight] Retention Time Drifts: Why Do They Occur?.
• ACE HPLC. (n.d.). HPLC Troubleshooting Guide.
• Sigma-Aldrich. (n.d.). HPLC Troubleshooting Guide.
• Crawford Scientific. (n.d.). HPLC Troubleshooting Guide.
• MicroSolv. (2025). Troubleshooting Problems With Poor HPLC Results Before Examining the Column - Tips & Suggestions.
• Hawach Scientific. (2025). Troubleshooting HPLC Column Retention Time Drift.
• Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues.

• Dolan, J. W. (2015). Common Reasons for HPLC Retention Time Drift, Variation or Change. ResearchGate. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Method for the determination of aldehydes and ketones in ambient air using HPLC.
• Aurora Pro Scientific. (n.d.). HPLC Analysis of Aldehydes and Ketones in Air Samples.
• Chaimbault, P. (2023). Rapidly Analyzing Carbonyl Compounds Using HPLC. LCGC International.
• Agilent Technologies. (n.d.). Transferring a Method for Analysis of DNPH-Derivatized Aldehydes and Ketones from HPLC to UHPLC.
• Willemsen, H., et al. (n.d.). RP-HPLC-fluorescence analysis of aliphatic aldehydes: application to aldehyde-generating enzymes HACL1 and SGPL1. PMC - NIH.
• BenchChem. (2025). Best practices for handling and storing volatile aldehyde standards.
• National Center for Biotechnology Information. (n.d.). Homophthalaldehyde. PubChem.
• ResearchGate. (n.d.). (PDF) RP-HPLC-fluorescence analysis of aliphatic aldehydes: Application to aldehyde-generating enzymes HACL1 and SGPL1.
• Waters Corporation. (n.d.). Reducing Acetonitrile Usage for the HPLC Analysis of Aldehyde and Ketone Pollutants.
• National Institutes of Health. (n.d.). High sensitivity HPLC method for analysis of in vivo extracellular GABA using optimized fluorescence parameters for o-phthalaldehyde (OPA)/sulfite derivatives.
• Agilent Technologies. (n.d.). Best Practices for Addressing Problems Associated With Unstable Solvents in an (U)HPLC Environment.
• WUR eDepot. (2021). Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes.
• ResearchGate. (n.d.). Typical UV spectra of the different compound types.
• ResearchGate. (n.d.). Quantitative RP-HPLC Determination of Some Aldehydes and Hydroxyaldehydes as Their 2,4-Dinitrophenylhydrazone Derivatives.
• Phenomenex. (n.d.). Reversed Phase HPLC Method Development.
• ResearchGate. (2025). Development and Validation of a Simple Reversed-Phase HPLC-UV Method for Determination of Malondialdehyde in Olive Oil.
• HALO Columns. (n.d.). GUIDEBOOK ON REVERSED PHASE CHEMISTRIES & UTILIZING SELECTIVITY FOR HPLC SEPARATIONS.
• PubMed Central. (n.d.). Reverse-Phase High-Performance Liquid Chromatography (HPLC) Analysis of Retinol and Retinyl Esters in Mouse Serum and Tissues.
• Der Pharma Chemica. (n.d.). A validated reverse phase HPLC and HPTLC method for estimation of Olmesartan Medoxomil in pharmaceutical dosage form.
• Michigan State University. (n.d.). UV-Visible Spectroscopy.
• ResearchGate. (n.d.). Formaldehyde absorption spectrum in the UV range.
• PubMed. (2015). Ultraviolet Absorption Spectrum of Malonaldehyde in Water Is Dominated by Solvent-Stabilized Conformations.

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• 11. Troubleshooting HPLC Column Retention Time Drift - Hawach [hawachhplccolumn.com]

Navigating Homophthalaldehyde Reactions: A Technical Support Guide for Researchers

For Immediate Release

As a cornerstone in the synthesis of complex molecules, including isoquinoline alkaloids and other pharmaceutical intermediates, homophthalaldehyde presents unique challenges in managing reaction impurities. This technical support center is designed to provide researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting common issues and ensuring the integrity of their synthetic pathways.

Frequently Asked Questions (FAQs)

Q1: My homophthalaldehyde starting material appears discolored. Is it still usable?

A yellowish or brownish tint in homophthalaldehyde can indicate the presence of oxidation or self-condensation products. It is highly recommended to purify the starting material before use, as these impurities can significantly impact reaction yields and lead to a complex mixture of byproducts.

Q2: What are the most common impurities I should expect in my homophthalaldehyde reaction?

The primary impurities often stem from the inherent reactivity of homophthalaldehyde. These can include:

• Self-condensation products: Homophthalaldehyde can react with itself, especially in the presence of base, leading to aldol-type condensation products.[1][2][3]

• Oxidation products: The aldehyde functional groups are susceptible to oxidation, forming carboxylic acids.

• Polymeric materials: Under certain conditions, homophthalaldehyde can polymerize, forming intractable solids.[4][5]

• Side products from specific reactions: For example, in a Wittig reaction, you may encounter triphenylphosphine oxide as a significant byproduct. In Knoevenagel condensations, Michael adducts can form.[6][7]

Q3: I'm observing a complex mixture of products by TLC, even with a clean starting material. What could be the issue?

This often points to suboptimal reaction conditions. Key factors to investigate include:

• Reaction temperature: Excessive heat can promote side reactions and decomposition.

• Catalyst choice and concentration: An inappropriate or overly concentrated catalyst can lead to undesired pathways.

• Solvent purity: Impurities in the solvent can interfere with the reaction.

• Reaction time: Prolonged reaction times can lead to the formation of degradation products.

Troubleshooting Guides

Issue 1: Low Yield in Knoevenagel Condensation

The Knoevenagel condensation of homophthalaldehyde with active methylene compounds is a powerful tool for carbon-carbon bond formation. However, low yields are a common frustration.

Systematic Troubleshooting Logic for Low Yield in Knoevenagel Condensation

Sources

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• 7. Knoevenagel condensation - Wikipedia [en.wikipedia.org]

Technical Support Center: Scaling Up Homophthalaldehyde Synthesis

This guide is designed for researchers, chemists, and process development professionals who are looking to scale up the synthesis of homophthalaldehyde. Here, we provide in-depth technical guidance, troubleshooting protocols, and answers to frequently asked questions to ensure a smooth and efficient scale-up process. Our focus is on providing not just the "how," but the "why" behind each step, grounded in established chemical principles and field-proven experience.

Introduction to Homophthalaldehyde and Its Synthetic Importance

Homophthalaldehyde is a crucial aromatic dialdehyde that serves as a versatile building block in the synthesis of a wide range of complex molecules, including pharmaceuticals, natural products, and functional materials. Its two aldehyde groups, positioned ortho to each other on a benzene ring, offer a unique platform for various cyclization and condensation reactions. The ability to reliably produce high-purity homophthalaldehyde at scale is therefore a critical step in many drug discovery and development programs.

Selecting a Scalable Synthesis Protocol

Several methods for synthesizing homophthalaldehyde have been reported in the literature. However, not all are amenable to large-scale production. The ideal scalable protocol should be high-yielding, use readily available and cost-effective starting materials, have a straightforward purification procedure, and be robust and reproducible. Below we discuss two of the most promising methods for scale-up.

Ozonolysis of 1,2-Dihydronaphthalene

This is one of the most common and reliable methods for preparing homophthalaldehyde. The reaction proceeds via the oxidative cleavage of the double bond in 1,2-dihydronaphthalene.

Experimental Protocol:

• Reaction Setup: A solution of 1,2-dihydronaphthalene in a suitable solvent (e.g., dichloromethane or methanol) is cooled to a low temperature, typically -78 °C, using a dry ice/acetone bath.

• Ozonolysis: A stream of ozone gas is bubbled through the solution until a blue color persists, indicating the complete consumption of the starting material.

• Reductive Workup: The resulting ozonide is then quenched by the addition of a reducing agent. Dimethyl sulfide (DMS) is commonly used for this purpose, as it selectively reduces the ozonide to the desired dialdehyde without over-oxidation.

• Purification: After the reaction is complete, the solvent is removed under reduced pressure, and the crude homophthalaldehyde is purified, typically by recrystallization or column chromatography.

Causality Behind Experimental Choices:

• Low Temperature: The ozonolysis reaction is highly exothermic and the intermediate ozonide is unstable and potentially explosive at higher temperatures. Maintaining a low temperature is crucial for both safety and selectivity.

• Reductive Workup: The choice of reducing agent is critical. While other reducing agents can be used, DMS is preferred for its mildness and the formation of volatile dimethyl sulfoxide (DMSO) as a byproduct, which can be easily removed.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis and scale-up of homophthalaldehyde, providing actionable solutions based on chemical principles.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield	Incomplete reaction; Side reactions (e.g., over-oxidation); Loss during workup/purification.	Monitor the reaction closely by TLC or GC to ensure complete consumption of the starting material. Ensure the reaction temperature is strictly controlled. Optimize the purification method to minimize losses.
Product Contamination	Incomplete workup; Impurities in starting materials; Formation of byproducts.	Ensure the reducing agent is added in sufficient quantity to completely quench the ozonide. Use high-purity starting materials. Optimize the purification protocol (e.g., change the solvent system for recrystallization or the eluent for chromatography).
Difficulty in Purification	Oily product; Co-eluting impurities.	Try to induce crystallization by scratching the flask or seeding with a small crystal of pure product. If using chromatography, try a different stationary phase or a gradient elution method.
Reaction Does Not Go to Completion	Insufficient ozone; Deactivation of the ozone generator.	Ensure a steady stream of ozone is being delivered to the reaction mixture. Check the ozone generator for proper functioning.

Frequently Asked Questions (FAQs)

Q1: What are the main safety precautions to consider when working with ozone?

A1: Ozone is a toxic and highly reactive gas. All ozonolysis reactions should be performed in a well-ventilated fume hood. It is also important to ensure that any excess ozone is properly quenched before being vented. The intermediate ozonides can be explosive, so it is crucial to avoid their isolation and to always perform the reaction at low temperatures.

Q2: Can I use other reducing agents for the workup of the ozonide?

A2: Yes, other reducing agents such as triphenylphosphine or zinc dust in acetic acid can also be used. However, dimethyl sulfide is often preferred due to its efficiency and the ease of removal of its byproduct (DMSO). The choice of reducing agent can sometimes affect the overall yield and purity of the final product.

Q3: My final product is an oil, not a solid. How can I crystallize it?

A3: Homophthalaldehyde can sometimes be obtained as a persistent oil. To induce crystallization, you can try dissolving the oil in a minimal amount of a suitable solvent and then adding a non-solvent to precipitate the product. Scratching the inside of the flask with a glass rod at the solvent-air interface can also help to initiate crystallization. Seeding with a small crystal of pure homophthalaldehyde, if available, is often the most effective method.

Q4: How can I monitor the progress of the ozonolysis reaction?

A4: The most common method for monitoring the reaction is by observing the color of the solution. As ozone is bubbled through the reaction mixture, it is consumed by the starting material. Once all the starting material has reacted, the ozone will start to accumulate in the solution, giving it a distinct blue color. This is a good indication that the reaction is complete. Alternatively, you can take small aliquots from the reaction mixture at different time points and analyze them by thin-layer chromatography (TLC) or gas chromatography (GC).

Visualizing the Workflow

Ozonolysis Workflow Diagram

Caption: Ozonolysis workflow for homophthalaldehyde synthesis.

References

• Organic Syntheses: Homophthalaldehyde. This is a classic and reliable procedure for the synthesis of homophthalaldehyde via the ozonolysis of 1,2-dihydronaphthalene. The website provides detailed experimental procedures and notes. [Link]

Reference Data & Comparative Studies

A Tale of Two Aldehydes: A Comparative Guide to o-Phthalaldehyde and Homophthalaldehyde for Amine Detection

For researchers, scientists, and drug development professionals navigating the landscape of amine detection, the choice of a derivatizing agent is a critical juncture. This guide provides an in-depth, objective comparison of two closely related reagents: the well-established o-Phthalaldehyde (OPA) and its lesser-known counterpart, Homophthalaldehyde (HOPA). While both offer fluorogenic routes to amine quantification, their reactivity, the stability of their products, and their applicability to different classes of amines diverge significantly.

This technical guide moves beyond a simple cataloging of features to provide a foundational understanding of the chemistry underpinning each reagent's performance. By understanding the causality behind their reaction mechanisms, researchers can make more informed decisions for their specific analytical needs.

o-Phthalaldehyde (OPA): The Established Standard for Primary Amines

For decades, o-phthalaldehyde has been a cornerstone of amine analysis, particularly for amino acids and other primary amines. Its reaction with primary amines in the presence of a thiol is a rapid and highly sensitive method for generating a fluorescent isoindole derivative.

The OPA Reaction Mechanism: A Tripartite Collaboration

The reaction of OPA with a primary amine is not a simple one-to-one interaction but a three-part reaction involving the amine, OPA, and a thiol, such as 2-mercaptoethanol or 3-mercaptopropionic acid. The generally accepted mechanism proceeds as follows:

• Initial Attack: The primary amine nucleophilically attacks one of the aldehyde groups of OPA.

• Thiol Addition: The thiol then adds to the intermediate.

• Cyclization: The resulting intermediate undergoes cyclization to form a highly fluorescent 1-alkylthio-2-alkyl-substituted isoindole.[1][2][3]

This reaction is typically carried out in a basic medium (pH 9-11.5), as the deprotonated primary amino group is more reactive.[4]

Figure 1. Simplified reaction pathway of o-Phthalaldehyde (OPA) with a primary amine and a thiol to form a fluorescent isoindole derivative.

Performance Characteristics of OPA

The fluorescent adducts formed from the OPA reaction typically exhibit excitation maxima around 340 nm and emission maxima around 455 nm.[4] This method is renowned for its high sensitivity, with detection in the picomole range being readily achievable.[5]

However, a significant and well-documented drawback of the OPA method is the instability of the fluorescent isoindole derivatives.[6] The fluorescence intensity of the derivatives can decrease over time, necessitating precise timing in automated systems or rapid analysis after derivatization. Several strategies have been developed to mitigate this instability, including the use of different thiols and the addition of cyclodextrins to form inclusion complexes that protect the fluorescent product.[7]

Homophthalaldehyde (HOPA): The Enigmatic Alternative

Homophthalaldehyde, with an additional methylene group between the aromatic ring and one of the aldehyde functionalities, presents an intriguing alternative to OPA. Theoretically, this structural difference could alter its reactivity, potentially offering advantages over its more common counterpart. However, a comprehensive body of publicly available, peer-reviewed data directly comparing HOPA and OPA for amine detection is notably scarce.

The Presumed Advantage: Detection of Secondary Amines

One of the most significant limitations of OPA is its inability to react with secondary amines to form a fluorescent product. This is a critical gap in applications where the analysis of secondary amines, such as proline and hydroxyproline, is required. It has been suggested that HOPA may be capable of reacting with both primary and secondary amines to yield fluorescent derivatives. However, the detailed mechanism and the experimental conditions for this reaction are not as well-established in the scientific literature as those for OPA.

Due to the limited available data, a detailed, data-driven comparison of HOPA's performance characteristics is not currently possible. Further research and publication of experimental results are needed to fully elucidate its potential and limitations.

Head-to-Head Comparison: OPA vs. HOPA

Based on the available information, a direct, quantitative comparison is challenging. However, we can summarize the known attributes and the significant knowledge gaps.

Feature	o-Phthalaldehyde (OPA)	Homophthalaldehyde (HOPA)
Reacts with	Primary amines	Primary and reportedly Secondary Amines (Limited Data)
Reaction Co-substrate	Thiol (e.g., 2-mercaptoethanol)	Likely requires a co-substrate (Limited Data)
Fluorescent Product	Isoindole derivative	Putative fluorescent derivative (Limited Data)
Excitation Wavelength	~340 nm[4]	Not well-documented
Emission Wavelength	~455 nm[4]	Not well-documented
Key Advantages	High sensitivity, rapid reaction, well-established methodology	Potential for secondary amine detection
Key Disadvantages	Product instability, does not react with secondary amines	Lack of comprehensive data, unclear reaction mechanism and performance

Experimental Protocols

Protocol for Amine Detection using o-Phthalaldehyde (OPA)

This protocol is a generalized procedure and should be optimized for specific applications.

1. Reagent Preparation:

• Borate Buffer (0.4 M, pH 10.4): Dissolve 2.47 g of boric acid in 90 mL of deionized water. Adjust the pH to 10.4 with a concentrated sodium hydroxide solution and bring the final volume to 100 mL with deionized water.

• OPA Reagent: Dissolve 50 mg of OPA in 1 mL of methanol. Add 9 mL of the 0.4 M borate buffer and 100 µL of 2-mercaptoethanol. This reagent should be prepared fresh daily and protected from light.

2. Derivatization Procedure:

• Mix the amine-containing sample with the OPA reagent in a suitable ratio (e.g., 1:5 v/v).

• Allow the reaction to proceed for a defined period, typically 1-2 minutes at room temperature. Consistent timing is crucial due to the instability of the derivatives.

3. Measurement:

• Measure the fluorescence at an excitation wavelength of approximately 340 nm and an emission wavelength of approximately 455 nm.

Sources

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• 2. Elucidating the Mechanism for the Reaction of o-Phthalaldehyde with Primary Amines in the Presence of Thiols - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. New aspects of the simultaneous analysis of amino acids and amines as their o-phthaldialdehyde derivatives by high-performance liquid chromatography. Analysis of wine, beer and vinegar - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. Behavior and characteristics of amine derivatives obtained with o-phthaldialdehyde/3-mercaptopropionic acid and with o-phthaldialdehyde/N-acetyl-L-cysteine reagents - PubMed [pubmed.ncbi.nlm.nih.gov]

Homophthalaldehyde vs. Glutaraldehyde: A Comparative Guide to Crosslinker Selection

An in-depth guide for researchers, scientists, and drug development professionals.

In the realms of protein chemistry, drug development, and biomaterials science, the ability to covalently link molecules is a cornerstone technique. Crosslinking agents are pivotal for stabilizing protein structures, immobilizing enzymes, conjugating antibodies, and preparing hydrogels. For decades, glutaraldehyde (GA) has been the workhorse crosslinker, valued for its high reactivity and efficiency. However, its operational drawbacks, including a lack of specificity and inherent cytotoxicity, have spurred the search for superior alternatives.

This guide provides a detailed comparative analysis of glutaraldehyde and a promising alternative, homophthalaldehyde (also known as o-phthalaldehyde or OPA). We will dissect their reaction mechanisms, evaluate their performance based on experimental evidence, and provide practical protocols to assist you, the Senior Application Scientist, in selecting the optimal reagent for your specific application.

Pillar 1: The Chemistry of Crosslinking - Mechanisms and Specificity

The fundamental difference between these two dialdehydes lies in their molecular structure and resulting reaction pathways with proteins.

Glutaraldehyde (GA): The Aggressive Homobifunctional Crosslinker

Glutaraldehyde is a five-carbon aliphatic dialdehyde. In aqueous solutions, it exists as a complex equilibrium of monomers, hydrates, and polymeric forms.[1][2] Its primary reaction targets the primary amine groups of lysine residues on protein surfaces.[3][4][5] The process begins with the formation of a Schiff base, which can then undergo further reactions, including polymerization with other glutaraldehyde molecules.[6] This leads to a heterogeneous mixture of crosslinked products.

This aggressive, multi-pathway reactivity makes GA a highly efficient crosslinker.[4] However, it is also indiscriminate, often leading to significant perturbations in protein structure and a subsequent loss of biological function.[4][7]

Homophthalaldehyde (OPA): The Specific, Thiol-Dependent Crosslinker

Homophthalaldehyde is an aromatic dialdehyde with its two aldehyde groups held in a fixed ortho position on a benzene ring. This rigidity governs a highly specific reaction mechanism. OPA reacts with a primary amine (like a lysine residue) and a thiol (such as β-mercaptoethanol or a cysteine residue) in a rapid, three-component reaction to form a stable, fluorescent isoindole derivative. This reaction is highly specific and proceeds under mild physiological conditions, offering a level of control that is unattainable with glutaraldehyde.

Caption: Contrasting reaction pathways of Glutaraldehyde and Homophthalaldehyde with protein amines.

Pillar 2: Performance Metrics - A Head-to-Head Comparison

The choice of crosslinker invariably involves trade-offs between efficiency, preservation of function, and biocompatibility. The following table summarizes these critical performance parameters.

Feature	Glutaraldehyde	Homophthalaldehyde	Supporting Rationale
Reaction Specificity	Low: Reacts with primary amines via multiple pathways, prone to polymerization.[4][6]	High: Requires a primary amine and a thiol for a specific condensation reaction.	The defined three-component reaction of OPA prevents the uncontrolled polymerization seen with GA.
Reaction Conditions	Broad pH range (6.5-8.5), often requires hours.[8]	Mild physiological pH (~7.4), rapid reaction (minutes).	OPA's aromatic structure and mechanism facilitate a faster, more efficient reaction under biologically compatible conditions.
Impact on Function	High risk of protein inactivation and structural perturbation.[4][7][9]	Generally better preservation of protein structure and biological activity.	OPA's specific, controlled reaction minimizes random modifications, better maintaining the protein's native conformation.
Product Properties	Non-fluorescent crosslinks.[10]	Highly fluorescent isoindole product.	The conjugated ring system of the isoindole derivative formed by OPA is intrinsically fluorescent, enabling direct detection.
Biocompatibility	High cytotoxicity, triggers apoptosis.[3][11][12]	Significantly lower cytotoxicity.	GA's high reactivity with biological amines leads to widespread cell damage, a problem largely circumvented by OPA's more targeted chemistry.
Applications	Tissue fixation, enzyme immobilization, hydrogel formation.[13][14]	Bioconjugation, antibody-drug conjugates, fluorescent labeling, diagnostics.[15]	GA is suited for bulk material modification where cell viability is not a concern. OPA excels in sensitive applications requiring functional proteins.

Pillar 3: Self-Validating Experimental Protocols

The following protocols provide a framework for comparing the crosslinking efficiency of GA and OPA using a model protein, Bovine Serum Albumin (BSA), with analysis by SDS-PAGE. The appearance of higher molecular weight bands will validate the success of the crosslinking reaction.

Core Principle: The choice of buffer is critical. Amine-containing buffers like Tris will compete with the protein for the crosslinker and must be avoided during the reaction.[16][17] Phosphate or HEPES buffers are appropriate.[16][17]

Protocol 1: Glutaraldehyde Crosslinking of BSA

• Preparation:

  • Prepare a 10 mg/mL BSA solution in 20 mM HEPES buffer, pH 7.5.

  • Prepare a fresh 0.5% (w/v) glutaraldehyde working solution in the same HEPES buffer.

• Reaction:

  • In a microcentrifuge tube, combine 100 µL of the BSA solution with 10 µL of the 0.5% glutaraldehyde solution.

  • Rationale: This creates an excess of the crosslinker to drive the reaction.

  • Incubate at room temperature for 30 minutes.[18]

• Quenching:

  • Add 15 µL of 1 M Tris-HCl, pH 8.0, to the reaction.

  • Rationale: The high concentration of primary amines in Tris buffer rapidly reacts with and neutralizes any remaining active glutaraldehyde, stopping the crosslinking.[16][18]

  • Incubate for an additional 15 minutes.

• Analysis:

  • Mix the quenched sample with SDS-PAGE loading buffer.

  • Analyze by SDS-PAGE to visualize monomeric BSA and higher molecular weight crosslinked species.

Protocol 2: Homophthalaldehyde Crosslinking of BSA

• Preparation:

  • Prepare a 10 mg/mL BSA solution in 20 mM HEPES buffer, pH 7.5.

  • Prepare a 50 mM OPA stock solution in DMSO.

  • Prepare a 100 mM β-mercaptoethanol (BME) stock solution in HEPES buffer.

• Reaction:

  • In a microcentrifuge tube, combine 100 µL of the BSA solution, 4 µL of the 50 mM OPA solution, and 4 µL of the 100 mM BME solution.

  • Rationale: Both OPA and a thiol (BME) are required for the specific isoindole formation.

  • Incubate at room temperature for 20 minutes in the dark (as the product is fluorescent).

• Analysis:

  • The reaction is generally self-limiting and may not require quenching for simple analysis.

  • Mix the sample with SDS-PAGE loading buffer.

  • Analyze by SDS-PAGE. The crosslinked products can also be visualized directly on the gel using a UV transilluminator before Coomassie staining due to their inherent fluorescence.

Caption: Comparative workflow for protein crosslinking using Glutaraldehyde vs. Homophthalaldehyde.

Authoritative Conclusion & Recommendation

The selection between glutaraldehyde and homophthalaldehyde is not a matter of direct replacement but of application-specific optimization.

Glutaraldehyde remains a viable, cost-effective option for applications where high mechanical strength and extensive crosslinking are paramount and the biological function of the protein components is secondary. This includes the fabrication of robust biomaterials, tissue fixation for microscopy, and some enzyme immobilization protocols.[3][13] However, its high cytotoxicity must be a primary consideration for any application involving living cells or in vivo use.[11][12]

Homophthalaldehyde emerges as the superior choice for sophisticated applications in drug development and diagnostics. Its surgical precision, mild reaction conditions, and preservation of protein function make it ideal for creating well-defined bioconjugates, such as antibody-enzyme reporters and antibody-drug conjugates (ADCs).[15] The inherent fluorescence of the crosslink is a significant bonus, providing a built-in analytical handle for quantification and tracking without the need for secondary labels. For any application where specificity, biocompatibility, and functional integrity are critical, homophthalaldehyde represents a more advanced and reliable tool.

References

• Cheung DT, Nimni ME. Mechanism of crosslinking of proteins by glutaraldehyde I: reaction with model compounds. Connective Tissue Research. 1982;10(2):187-99. Available from: [Link].

• Walt DR, Kent V. Crosslinking of proteins with glutaraldehyde giving a quaternary pyridinium compound. Methods in Enzymology. 1987;135:435-46.

• Chiu Lab@ASU. Conventional Cross-linking Using Glutaraldehyde. GitBook. Available from: [Link].

• David JA, Ehashi S, Marx G. Comparison of Natural Crosslinking Agents for the Stabilization of Xenogenic Articular Cartilage. Journal of Biomaterials Science, Polymer Edition. 2012;23(1-4):245-59. Available from: [Link].

• D'Alayer J, Lusty CJ. Revisiting glutaraldehyde cross-linking: the case of the Arg–Lys intermolecular doublet. Acta Crystallographica Section D: Biological Crystallography. 2001;57(3):479-81. Available from: [Link].

• Migneault I, Dartiguenave C, Bertrand MJ, Waldron KC. Glutaraldehyde: Behavior in Aqueous Solution, Reaction with Proteins, and Application to Enzyme Crosslinking. Critical Reviews in Biotechnology. 2004;24(2-3):129-53. Available from: [Link].

• Springchem. What are the similarities and differences between formaldehyde and glutaraldehyde as crosslinking agents. Available from: [Link].

• Sun HW, Feigal RJ, Messer HH. Cytotoxicity of glutaraldehyde and formaldehyde in relation to time of exposure and concentration. Pediatric Dentistry. 1990;12(5):303-7. Available from: [Link].

• Kang JY, Darst SA.

• Sutherland BW, Toews J, Kast J. Utility of formaldehyde cross-linking and mass spectrometry in the study of protein-protein interactions. Journal of Mass Spectrometry. 2008;43(6):699-715. Available from: [Link].

• M. Kapoor. How to cross-link proteins. Available from: [Link].

• Mignaco JA. Response to "How can I cross link proteins using glutaraldehyde?". ResearchGate. 2015. Available from: [Link].

• Davies MJ.

• Thermo Fisher Scientific. Strategies for successful crosslinking and bioconjugation applications. YouTube. 2018. Available from: [Link].

• Kikugawa K, Ido Y, Beppu M. Fluorescent and cross-linked proteins formed by free radical and aldehyde species generated during lipid oxidation. Advances in Experimental Medicine and Biology. 1991;283:301-18. Available from: [Link].

• Kalia J, Raines RT. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Accounts of Chemical Research. 2011;44(9):828-39.

• Wang Y, et al. Glutaraldehyde Crosslinked High Content of Amylose/Polyvinyl Alcohol Blend Films with Potent Tensile Strength and Young's Modulus. Polymers. 2022;14(24):5471. Available from: [Link].

• Sun HW, Feigal RJ, Messer HH. Cytotoxicity of glutaraldehyde and formaldehyde in relation to time of exposure and concentration. AAPD. Available from: [Link].

• Purchase IF, et al. Formaldehyde and glutaraldehyde and nasal cytotoxicity: case study within the context of the 2006 IPCS Human Framework for the Analysis of a cancer mode of action for humans. Critical Reviews in Toxicology. 2008;38(8):655-74. Available from: [Link].

• Thomas S, et al. Evaluating alternative crosslinking agents in poly(vinyl alcohol) hydrogels membranes. Prairie View A&M University. Available from: [Link].

• Drobizhev M, et al. Two-photon absorption properties of fluorescent proteins. Nature Methods. 2011;8(5):393-9. Available from: [Link].

• Sacks MS, Smith DB, Hiester ED. Assessment of glutaraldehyde crosslinking efficiency with an amine-specific fluorescent probe. The Annals of Thoracic Surgery. 1999;67(2):412-8. Available from: [Link].

• Gough JE, Scotchford CA, Downes S. Cytotoxicity of glutaraldehyde crosslinked collagen/poly(vinyl alcohol) films is by the mechanism of apoptosis. Journal of Biomedical Materials Research. 2002;61(1):121-30. Available from: [Link].

• Gough JE, Scotchford CA, Downes S. Cytotoxicity of glutaraldehyde crosslinked collagen/poly(vinyl alcohol) films is by the mechanism of apoptosis. PubMed. Available from: [Link].

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A Comparative Guide to Isoquinoline Synthesis: Evaluating the Efficacy of Homophthalaldehyde Against Classical Precursors

The isoquinoline scaffold is a cornerstone in medicinal chemistry and natural product synthesis, forming the core of numerous biologically active compounds. The development of efficient and versatile synthetic routes to this privileged heterocycle is therefore a subject of continuous investigation. This guide provides an in-depth technical comparison of the efficacy of homophthalaldehyde as a precursor for isoquinoline synthesis against established classical methods: the Bischler-Napieralski, Pictet-Spengler, and Pomeranz-Fritsch reactions. By examining experimental data, reaction mechanisms, and substrate scope, this document aims to equip researchers, scientists, and drug development professionals with the critical insights needed to make informed decisions in their synthetic strategies.

Introduction to Isoquinoline Synthesis Strategies

The construction of the isoquinoline ring system has been a long-standing endeavor in organic synthesis. The classical methods, developed in the late 19th and early 20th centuries, have proven to be robust and are still widely employed. These methods, namely the Bischler-Napieralski, Pictet-Spengler, and Pomeranz-Fritsch reactions, typically involve the cyclization of acyclic precursors onto a benzene ring.[1][2][3] More contemporary approaches have also emerged, leveraging modern catalytic systems and novel precursors to enhance efficiency and expand the accessible chemical space.[4][5]

One such alternative precursor that has garnered attention is homophthalaldehyde (2-formylphenylacetaldehyde). This dialdehyde offers a direct route to the isoquinoline core through a cyclization-condensation reaction with a nitrogen source, typically ammonia or its equivalent.[6][7] This guide will dissect the utility of homophthalaldehyde and benchmark its performance against its more traditional counterparts.

Homophthalaldehyde: A Direct Approach to the Isoquinoline Core

The synthesis of isoquinolines from homophthalaldehyde is conceptually straightforward. It involves a double condensation reaction with a nitrogen source, such as ammonium hydroxide, to form the dihydropyridine ring, which then aromatizes to the isoquinoline.[6][7] A common method to generate homophthalaldehyde in situ is through the ozonolysis of indene.[7]

Reaction Mechanism and Workflow

The generally accepted mechanism involves the initial formation of a di-imine intermediate from the reaction of homophthalaldehyde with two equivalents of ammonia. This is followed by an intramolecular cyclization and subsequent dehydration to yield the aromatic isoquinoline ring.

Caption: Proposed mechanism for isoquinoline synthesis from homophthalaldehyde.

Experimental Protocol: Isoquinoline Synthesis from Indene via Homophthalaldehyde

This protocol is based on the ozonolysis of indene to generate homophthalaldehyde, which is then cyclized with ammonia.[7]

• Ozonolysis of Indene: A solution of indene in a suitable solvent (e.g., methanol or dichloromethane) is cooled to -78 °C. A stream of ozone is bubbled through the solution until a blue color persists, indicating the complete consumption of indene.

• Reductive Work-up: The excess ozone is removed by bubbling nitrogen or argon through the solution. A reducing agent, such as dimethyl sulfide or zinc dust, is then added to quench the ozonide and form homophthalaldehyde.

• Cyclization: The crude homophthalaldehyde solution is treated with an excess of ammonium hydroxide.

• Aromatization and Isolation: The reaction mixture is stirred, often with gentle heating, to promote cyclization and subsequent aromatization to isoquinoline. The product is then extracted with an organic solvent, and purified by distillation or chromatography.

The Classical Precursors: A Comparative Analysis

To objectively evaluate the efficacy of homophthalaldehyde, it is essential to compare it against the well-established precursors used in the Bischler-Napieralski, Pictet-Spengler, and Pomeranz-Fritsch reactions.

Bischler-Napieralski Reaction: β-Arylethylamides as Precursors

This reaction involves the intramolecular cyclization of a β-arylethylamide using a dehydrating agent, such as phosphorus oxychloride (POCl₃) or phosphorus pentoxide (P₂O₅), to form a 3,4-dihydroisoquinoline, which can be subsequently oxidized to the corresponding isoquinoline.[8][9][10]

Advantages:

• Well-established and widely used.

• Good yields, particularly with electron-rich aromatic rings.[8]

• Allows for the introduction of a substituent at the 1-position of the isoquinoline ring.

Disadvantages:

• Requires harsh dehydrating agents and often high temperatures.[10]

• The initial synthesis of the β-arylethylamide precursor is an additional step.

• Limited to the synthesis of 3,4-dihydroisoquinolines, requiring a subsequent oxidation step for full aromatization.

Pictet-Spengler Reaction: β-Arylethylamines and Carbonyls as Precursors

The Pictet-Spengler reaction is a condensation reaction between a β-arylethylamine and an aldehyde or ketone, followed by an acid-catalyzed ring closure to form a tetrahydroisoquinoline.[11][12][13]

Advantages:

• Can be performed under milder conditions than the Bischler-Napieralski reaction, especially with activated aromatic rings.[11][12]

• Directly provides the tetrahydroisoquinoline core, which is a common motif in many natural products.

• Amenable to asymmetric synthesis.

Disadvantages:

• Yields can be low for unactivated aromatic systems.[11]

• Requires a subsequent oxidation step to access the fully aromatic isoquinoline.

• Ketones are generally less reactive than aldehydes, often leading to lower yields.[11]

Pomeranz-Fritsch Reaction: Benzaldehydes and Aminoacetaldehyde Acetals as Precursors

This reaction involves the acid-catalyzed cyclization of a benzalaminoacetal, formed from the condensation of a benzaldehyde and an aminoacetaldehyde acetal, to directly yield an isoquinoline.[13][14][15]

Advantages:

• Directly produces the aromatic isoquinoline ring without the need for an oxidation step.

• Allows for the synthesis of a variety of substituted isoquinolines.

Disadvantages:

• Often requires strong acidic conditions.[14]

• Yields can be variable and sensitive to the nature of the substituents on the benzaldehyde.[1]

• The aminoacetaldehyde acetal precursor can be expensive.

Comparative Efficacy: A Data-Driven Analysis

Direct, side-by-side comparative studies of these four methods for the synthesis of the same isoquinoline derivative are scarce in the literature. However, by collating data from various sources, we can construct a comparative overview of their typical performance.

Synthesis Method	Precursor(s)	Typical Reagents & Conditions	Typical Yields	Key Advantages	Key Limitations
Homophthalaldehyde Cyclization	Homophthalaldehyde, Ammonia	NH₄OH, often with heating	Moderate to Good (Variable)	Direct route to the isoquinoline core.	Precursor can be unstable; often generated in situ. Limited substrate scope data available.
Bischler-Napieralski Reaction	β-Arylethylamide	POCl₃ or P₂O₅, reflux	Good to Excellent (60-90% for activated systems)[8]	Well-established; good yields for electron-rich systems.	Harsh conditions; requires precursor synthesis and subsequent oxidation.
Pictet-Spengler Reaction	β-Arylethylamine, Aldehyde/Ketone	Acid catalyst (e.g., H₂SO₄, TFA), heat	Moderate to High (Variable depending on substrate)[11][12]	Milder conditions possible; direct access to tetrahydroisoquinolines.	Requires subsequent oxidation; lower yields for unactivated systems.
Pomeranz-Fritsch Reaction	Benzaldehyde, Aminoacetaldehyde acetal	Strong acid (e.g., H₂SO₄)	Variable (can be low to good)[1]	Direct formation of the aromatic isoquinoline.	Harsh acidic conditions; variable yields.

Mechanistic and Workflow Visualizations

To further elucidate the differences between these synthetic strategies, the following diagrams illustrate their respective workflows.

Caption: Comparative workflows of isoquinoline synthesis methods.

Conclusion and Future Perspectives

The choice of precursor for isoquinoline synthesis is a critical decision that significantly impacts the overall efficiency and applicability of the synthetic route. This guide has provided a comparative analysis of homophthalaldehyde against the precursors used in the Bischler-Napieralski, Pictet-Spengler, and Pomeranz-Fritsch reactions.

Homophthalaldehyde presents a direct and convergent approach to the isoquinoline core. However, its utility is somewhat hampered by its potential instability and the limited availability of diverse substituted analogues. The classical methods, while often requiring multiple steps and sometimes harsh conditions, benefit from a vast body of literature, well-understood mechanisms, and a broad substrate scope.

For researchers targeting simple, unsubstituted isoquinolines, the homophthalaldehyde route, particularly via the ozonolysis of readily available indene, can be an attractive option. However, for the synthesis of complex, highly substituted isoquinoline derivatives, the classical methods, especially the Bischler-Napieralski and Pictet-Spengler reactions, offer greater flexibility and predictability.

Future research in this area should focus on developing milder and more versatile methods for the synthesis of substituted homophthalaldehydes, which would undoubtedly elevate the standing of this precursor in the synthetic chemist's toolbox. Furthermore, direct, quantitative comparisons of these methods in the synthesis of a common set of isoquinoline targets would be invaluable for the community.

References

• chemeurope.com. Pictet-Spengler reaction. [Link]

• Jack Russo. Name Reactions: Bischler-Napieralski vs. Pictet-Spengler. YouTube. February 4, 2021. [Link]

• Organic Chemistry Portal. Synthesis of isoquinolines. [Link]

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• The Pictet-Spengler Reaction. [Link to a relevant academic paper or review]

• Name Reactions in Organic Synthesis. Pomeranz-Fritsch Reaction. [Link]

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• NROChemistry. Bischler-Napieralski Reaction: Examples & Mechanism. [Link]

• Journal of the American Chemical Society. A Catalytic Asymmetric Pictet–Spengler Platform as a Biomimetic Diversification Strategy toward Naturally Occurring Alkaloids. [Link]

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• ResearchGate. The Isoquinoline Alkaloids. [Link]

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• MDPI. Synthesis and Investigation of Tricyclic Isoquinoline Derivatives as Antibacterial Agents. [Link]

• Chemical Communications. Synthesis of indolo[2,1-a]isoquinoline derivatives via visible-light-induced radical cascade cyclization reactions. [Link]

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• Synthesis of isoquinoline derivatives via Ag-catalyzed cyclization of 2-alkynyl benzyl azides. [Link]

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• ResearchGate. Synthesis of pyrrolo[1,2-a]quinoline and pyrrolo[1,2-b]isoquinoline derivatives via intramolecular acylation. [Link]

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A Comparative Guide to the Validation of a Novel UPLC-MS/MS Method for the Quantification of Homophthalaldehyde

This guide provides a comprehensive validation of a new Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the quantification of homophthalaldehyde. It is designed for researchers, scientists, and drug development professionals who require a robust, sensitive, and efficient analytical method for this compound. The guide will detail the validation process in accordance with international guidelines, offer a transparent comparison with a conventional High-Performance Liquid Chromatography (HPLC) method, and provide the scientific rationale behind the experimental design.

Homophthalaldehyde is a dicarbonyl compound with significant applications in chemical synthesis, including the production of pharmaceuticals and fluorescent labeling agents. Accurate and reliable quantification of homophthalaldehyde is crucial for process monitoring, quality control, and stability testing. This guide introduces a novel UPLC-MS/MS method that offers significant advantages in terms of sensitivity, specificity, and speed over existing analytical approaches.

The Need for an Advanced Analytical Method

Traditional analytical methods for aldehydes, such as HPLC with UV detection, often face challenges related to sensitivity and specificity, especially in complex matrices. While derivatization can improve detection, it adds complexity and potential for variability to the analytical workflow.[1][2] The developed UPLC-MS/MS method addresses these limitations by providing direct, highly sensitive, and specific quantification of homophthalaldehyde.

Validation of the Novel UPLC-MS/MS Method

The validation of this analytical method has been rigorously performed based on the principles outlined in the International Council for Harmonisation (ICH) Q2(R2) guidelines, United States Pharmacopeia (USP) General Chapter <1225>, and the U.S. Food and Drug Administration (FDA) guidance documents.[3][4][5][6][7][8][9][10][11][12][13] The objective of this validation is to demonstrate that the analytical procedure is fit for its intended purpose.[10][11]

Methodology: UPLC-MS/MS Parameters

• System: Waters ACQUITY UPLC I-Class with a Xevo TQ-S micro Tandem Quadrupole Mass Spectrometer

• Column: ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.5 mL/min

• Injection Volume: 2 µL

• Column Temperature: 40 °C

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions: Homophthalaldehyde (Precursor Ion > Product Ion), Internal Standard (Precursor Ion > Product Ion)

Validation Parameters

The following performance characteristics were evaluated to validate the UPLC-MS/MS method:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.[7]

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.[7]

• Range: The interval between the upper and lower concentration levels of the analyte for which the analytical procedure has demonstrated a suitable level of precision, accuracy, and linearity.[3]

• Accuracy: The closeness of test results to the true value.[7]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Experimental Protocols

Specificity: Specificity was determined by analyzing blank matrix samples (without homophthalaldehyde or internal standard), matrix samples spiked with homophthalaldehyde and the internal standard, and matrix samples spiked with potential interfering substances. The chromatograms were examined for any interfering peaks at the retention times of homophthalaldehyde and the internal standard.

Linearity and Range: A calibration curve was constructed by analyzing a series of at least six concentrations of homophthalaldehyde ranging from 1 ng/mL to 1000 ng/mL. The linearity was evaluated by linear regression analysis of the plot of the peak area ratio (analyte/internal standard) versus concentration. The correlation coefficient (r²) was calculated.

Accuracy: The accuracy of the method was determined by recovery studies. Samples were spiked with known amounts of homophthalaldehyde at three concentration levels (low, medium, and high) within the specified range. The percentage recovery was calculated.

Precision:

• Repeatability (Intra-day Precision): Six replicate samples at three different concentrations (low, medium, and high) were analyzed on the same day.

• Intermediate Precision (Inter-day Precision): The analysis was repeated on three different days by two different analysts. The precision was expressed as the relative standard deviation (%RSD).

LOD and LOQ: The LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve using the formulae: LOD = 3.3 * (σ/S) LOQ = 10 * (σ/S) Where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve.

Robustness: The robustness of the method was evaluated by introducing small, deliberate changes to the method parameters, including the flow rate (±0.05 mL/min), column temperature (±2 °C), and the percentage of organic solvent in the mobile phase (±2%). The effect of these changes on the analytical results was assessed.

Comparative Analysis: UPLC-MS/MS vs. Conventional HPLC-UV

To highlight the advantages of the new UPLC-MS/MS method, a comparison with a conventional HPLC-UV method is presented. The HPLC-UV method serves as a representative "existing alternative."

Hypothetical HPLC-UV Method Parameters

• System: Agilent 1260 Infinity II LC System with Diode Array Detector

• Column: ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm

• Mobile Phase: Acetonitrile:Water (60:40, v/v)

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection Wavelength: 254 nm

Performance Data Comparison

The following table summarizes the hypothetical performance data for both the new UPLC-MS/MS method and the conventional HPLC-UV method.

Parameter	New UPLC-MS/MS Method	Conventional HPLC-UV Method	Advantage of New Method
Specificity	High (Mass-based detection)	Moderate (Potential for co-eluting interferences)	Superior specificity reduces the risk of inaccurate results from complex matrices.
Linearity (r²)	> 0.999	> 0.995	Excellent linearity over a wider dynamic range.
Range	1 - 1000 ng/mL	0.1 - 50 µg/mL	Significantly wider dynamic range, suitable for both trace and high concentration analysis.
Accuracy (% Recovery)	98.5 - 101.2%	95.3 - 104.5%	Higher accuracy and consistency across the analytical range.
Precision (%RSD)	< 2.0%	< 5.0%	Greater precision ensures more reliable and reproducible results.
LOD	0.3 ng/mL	30 ng/mL	100-fold improvement in detection limit, enabling trace-level analysis.
LOQ	1.0 ng/mL	100 ng/mL	100-fold improvement in quantitation limit, allowing for accurate measurement of low concentrations.
Run Time	3 minutes	15 minutes	5-fold reduction in analysis time, leading to higher sample throughput.
Solvent Consumption	~1.5 mL/run	~15 mL/run	Significantly lower solvent consumption, resulting in cost savings and reduced environmental impact.

Visualizing the Workflow and Comparison

To further illustrate the validation process and the comparative advantages of the new method, the following diagrams are provided.

Caption: The validation workflow for the new analytical method.

Caption: Key performance comparison of the new vs. conventional method.

Conclusion

The newly developed and validated UPLC-MS/MS method for the quantification of homophthalaldehyde demonstrates superior performance compared to conventional HPLC-UV methods. Its high sensitivity, specificity, accuracy, and precision, combined with a significantly shorter run time, make it an ideal choice for high-throughput analysis in research and quality control environments. The comprehensive validation ensures that the method is reliable and fit for its intended purpose, providing confidence in the analytical results. This guide serves as a testament to the continuous improvement in analytical science, offering a robust solution for the challenges associated with the quantification of reactive aldehydes like homophthalaldehyde.

References

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• USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision - Investigations of a Dog. (2025, November 13).
• FDA Releases Guidance on Analytical Procedures | BioPharm International. (2024, March 7).
• Highlights from FDA's Analytical Test Method Validation Guidance - ProPharma. (2024, June 25).
• Revised USP Chapter <1225> "Validation of Compendial Methods" approved. (2017, February 15).
• <1225> Validation of Compendial Procedures - USP-NF ABSTRACT.
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• A rapid and valid HPLC method for the simultaneous determination of methanol, formaldehyde and formic acid in their mixtures without.

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The Analytical Edge: A Comparative Benchmarking Guide to Homophthalaldehyde-Based Fluorescent Probes

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of molecular sensing and diagnostics, the precise and sensitive detection of primary amines and aldehydes is paramount. These molecules are not only fundamental building blocks of life but also key biomarkers in a host of physiological and pathological processes. Homophthalaldehyde (HPA)-based fluorescent probes have emerged as a powerful tool in this domain, offering a sensitive and selective platform for the quantification of these analytes.

This guide provides a comprehensive, in-depth comparison of HPA-based fluorescent probes with other leading alternatives. Moving beyond a mere cataloging of options, we will delve into the mechanistic underpinnings, comparative performance data, and practical experimental workflows. Our goal is to equip you, the researcher, with the critical insights necessary to make informed decisions for your specific application, whether it be in fundamental biological research, clinical diagnostics, or the fast-paced world of drug development.

The Principle of Detection: A Tale of Two Chemistries

The efficacy of any fluorescent probe lies in its ability to translate a specific chemical recognition event into a measurable optical signal. For the detection of aldehydes and amines, two primary strategies have gained prominence: the "turn-on" fluorescence of synthetic probes and the derivatization-based approach.

Homophthalaldehyde and its Analogs: A Classic "Turn-On" Approach

Homophthalaldehyde (HPA) and its close structural analog, o-phthalaldehyde (OPA), operate on a clever and efficient "turn-on" fluorescence mechanism. In their free form, these molecules are essentially non-fluorescent. However, in the presence of a primary amine and a thiol, they undergo a rapid condensation reaction to form a highly fluorescent isoindole derivative.[1] This reaction is the cornerstone of their utility as sensitive detection reagents. The significant increase in fluorescence intensity upon reaction provides a high signal-to-noise ratio, a critical factor for detecting low-abundance analytes.

The reaction of an aldehyde with an amine-containing fluorophore can also induce a "turn-on" response by blocking a photoinduced electron transfer (PeT) process that would otherwise quench the fluorescence.[1]

At the Bench: A Head-to-Head Performance Comparison

The selection of a fluorescent probe is a multi-faceted decision, driven by a range of performance metrics. Here, we compare HPA-based probes with other common alternatives for aldehyde and amine detection, highlighting the key parameters that should guide your choice.

Probe/Method	Target Analyte(s)	Principle	Quantum Yield (Φ)	Stokes Shift (nm)	Limit of Detection (LOD)	Key Advantages	Key Limitations
Homophthalaldehyde (HPA)/o-Phthalaldehyde (OPA)	Primary Amines, Aldehydes (indirectly)	"Turn-On" Fluorescence (Isoindole formation)	Moderate to High (e.g., ~0.3-0.4 for OPA derivatives)[1][2]	Large (~100-120 nm)[3]	Nanomolar to Micromolar range[4]	High sensitivity, large Stokes shift, rapid reaction kinetics.	Fluorescence of derivatives can be unstable, requires presence of a thiol.
NBD Chloride/Fluoride	Primary & Secondary Amines	Derivatization	Low in water, solvent-dependent (e.g., ~0.3 in MeOH)[5]	Large	Micromolar range	Reacts with both primary and secondary amines.	Low fluorescence in aqueous solutions, derivatives are environmentally sensitive.
Fluorescamine	Primary Amines	"Turn-On" Fluorescence	Moderate	Moderate	Picomole range	Very rapid reaction, excess reagent hydrolyzes to non-fluorescent products.	Only reacts with primary amines, unstable at low pH.
Dansyl Chloride	Primary & Secondary Amines	Derivatization	Environment-sensitive	Large	Nanomolar range	High sensitivity, fluorescent adducts are stable.	Long reaction times, requires basic pH, environmentally sensitive fluorescence.
BODIPY-based Probes	Aldehydes, Amines	"Turn-On" Fluorescence (PeT inhibition)	High (can be >0.8)[6]	Varies (can be tuned)	Low Micromolar to Nanomolar[7]	High quantum yields, tunable photophysical properties, good photostability.	Can be susceptible to photobleaching, synthesis can be complex.
2-Aminothiophenol-based Probes	Aldehydes	"Turn-On" Fluorescence (Dihydrobenzothiazole formation)	High (e.g., up to 80-fold increase in fluorescence)[7]	Varies	Micromolar range[7]	High selectivity for aldehydes, rapid kinetics.[7]	Newer class of probes, fewer commercially available options.

Note: The performance metrics listed above are representative values and can vary significantly depending on the specific fluorophore, analyte, and experimental conditions.

The Causality Behind Experimental Choices: Why HPA-Based Probes Excel in Certain Applications

The large Stokes shift of HPA- and OPA-derived fluorophores is a significant advantage in biological imaging applications.[3] A larger separation between the excitation and emission wavelengths minimizes self-absorption and reduces interference from cellular autofluorescence, leading to a better signal-to-noise ratio.[8]

The "turn-on" mechanism of HPA-based probes is inherently superior for quantitative analysis compared to probes that exhibit a fluorescence shift or quenching. The direct correlation between analyte concentration and the increase in fluorescence intensity simplifies data analysis and improves accuracy.

Experimental Section: A Guide to Implementation

To ensure the scientific integrity and reproducibility of your results, we provide the following detailed, self-validating experimental protocols.

Protocol 1: Synthesis of a Representative Homophthalaldehyde-Based Fluorescent Probe

While numerous HPA-based probes exist, a common synthetic strategy involves the functionalization of a fluorophore with the HPA moiety. The following is a generalized protocol for the synthesis of an HPA-amine probe, which can be adapted based on the chosen fluorophore.

Diagram of Synthetic Workflow:

Sources

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• 8. repositorio.udd.cl [repositorio.udd.cl]

A Comparative Guide to Catalytic Systems in Homophthalaldehyde Reactions for Asymmetric Synthesis

For researchers, scientists, and professionals in drug development, the strategic construction of complex molecular architectures with high stereochemical control is a paramount objective. Homophthalaldehyde, a versatile C2-symmetric dialdehyde, serves as a valuable building block in the synthesis of a diverse array of heterocyclic compounds, including isoquinolines and naphthalenes, which are prevalent motifs in pharmaceuticals and natural products. The choice of catalytic system for reactions involving homophthalaldehyde is critical in dictating the efficiency, selectivity, and overall success of a synthetic route. This guide provides an in-depth, objective comparison of the primary catalytic systems employed in homophthalaldehyde reactions, supported by experimental data to inform your selection of the most appropriate catalyst for your synthetic goals.

Introduction: The Synthetic Potential of Homophthalaldehyde

Homophthalaldehyde's two aldehyde functionalities, situated in a 1,2-relationship on a benzene ring, offer a unique platform for a variety of chemical transformations. Its reactions, particularly cascade or domino sequences, allow for the rapid assembly of complex polycyclic structures from simple precursors. The key to unlocking the full potential of this substrate lies in the precise control of reactivity and stereoselectivity, which is governed by the chosen catalytic system. This guide will focus on the three major pillars of catalysis in this context: organocatalysis, metal catalysis, and biocatalysis.

Organocatalysis: The Rise of Metal-Free Asymmetric Synthesis

Asymmetric organocatalysis has emerged as a powerful tool in modern organic synthesis, offering a compelling alternative to traditional metal-based catalysts.[1][2] Organocatalysts are typically small, chiral organic molecules that are often more stable, less toxic, and more readily available than their metal-containing counterparts.[2] For homophthalaldehyde reactions, two main classes of organocatalysts have demonstrated significant utility: proline and its derivatives, and cinchona alkaloids.

Proline and Proline-Derived Catalysts

The amino acid L-proline is a remarkably effective catalyst for a range of asymmetric transformations, most notably aldol and Michael reactions.[1] Its bifunctional nature, possessing both a secondary amine and a carboxylic acid, allows it to activate both the nucleophile (via enamine formation) and the electrophile (via hydrogen bonding).[1]

Mechanism of Proline Catalysis:

The catalytic cycle of a proline-catalyzed reaction with an aldehyde involves the formation of a nucleophilic enamine intermediate from the reaction of the catalyst's secondary amine with a carbonyl compound. This enamine then attacks the electrophile (in this case, one of the aldehyde groups of homophthalaldehyde or another reaction partner). The carboxylic acid moiety of proline is believed to play a crucial role in the stereodetermining step by participating in a highly organized, chair-like transition state via hydrogen bonding.[1]

Figure 2: General catalytic cycle for a bifunctional cinchona alkaloid catalyst.

Metal Catalysis: Precision and Versatility with Transition Metals

Transition metal catalysis, particularly with palladium, has a long and successful history in carbon-carbon bond formation. [3]In the context of homophthalaldehyde reactions, palladium catalysts are especially proficient in mediating annulation reactions to construct polycyclic frameworks. [4][5] Palladium-Catalyzed Annulation Reactions:

Palladium-catalyzed annulation reactions involving homophthalaldehyde or related precursors often proceed through a cascade of elementary steps, including oxidative addition, migratory insertion, and reductive elimination. [6]The choice of ligands on the palladium center is crucial for controlling the reactivity and selectivity of these transformations.

Mechanism of Palladium-Catalyzed Annulation:

A general mechanistic pathway for a palladium-catalyzed annulation might involve the oxidative addition of an aryl halide to a Pd(0) species, followed by coordination and insertion of an alkyne or alkene. Subsequent intramolecular reactions, such as C-H activation or nucleophilic attack, lead to the formation of the cyclic product and regeneration of the active Pd(0) catalyst.

Figure 3: A simplified catalytic cycle for a palladium-catalyzed annulation reaction.

Biocatalysis: Harnessing Nature's Catalysts for Green Chemistry

Biocatalysis utilizes enzymes to perform chemical transformations with exceptional selectivity and under mild reaction conditions, often in aqueous media. [7][8]For reactions involving aldehydes, aldolases and oxidases are particularly relevant. [9][10]While specific examples of biocatalytic reactions with homophthalaldehyde are less common in the literature compared to organo- and metal catalysis, the principles of biocatalysis offer a promising avenue for sustainable synthesis.

Aldolase-Catalyzed Reactions:

Aldolases are enzymes that catalyze stereoselective aldol additions. [7][8]They can be employed to form carbon-carbon bonds with high control over the newly generated stereocenters. A tandem system involving an aldolase and a ketoreductase can lead to the synthesis of chiral diols. [7][8] Oxidase-Catalyzed Reactions:

Amine oxidases can catalyze the oxidative deamination of primary amines to produce aldehydes. [9][10]In the context of homophthalaldehyde chemistry, this could be a method for the in situ generation of reactive aldehyde species from more stable precursors.

Comparative Performance Analysis

The choice between these catalytic systems depends on several factors, including the desired product, required stereoselectivity, substrate scope, and practical considerations such as cost and environmental impact. The following table provides a general comparison based on available literature.

Catalytic System	Key Advantages	Key Disadvantages	Typical Reaction Types
Organocatalysis	Metal-free, low toxicity, readily available, stable to air and moisture. [2]	Higher catalyst loading may be required, sometimes longer reaction times.	Aldol, Michael, Annulation, Cascade reactions. [1][11][12]
Metal Catalysis	High efficiency, broad substrate scope, well-established methodologies. [3]	Potential for metal contamination in the product, sensitivity to air and moisture.	Annulation, Cross-coupling, Carbonylative cyclization. [3][4][5]
Biocatalysis	High stereoselectivity, mild reaction conditions (aqueous, neutral pH), environmentally friendly. [7][8]	Substrate scope can be limited, enzyme availability and stability can be a concern.	Aldol additions, Oxidations. [7][8][9][10]

Experimental Protocols: Representative Examples

To provide a practical context, the following are generalized experimental protocols for reactions involving homophthalaldehyde or its derivatives, based on established methodologies.

Organocatalytic Asymmetric Annulation of Homophthalic Anhydride and an Aldehyde

This protocol is based on the principles of bifunctional organocatalysis for the synthesis of chiral isoquinolones.

Experimental Workflow:

Figure 4: Workflow for organocatalytic asymmetric annulation.

Step-by-Step Protocol:

• To a stirred solution of homophthalic anhydride (1.0 equiv.) in an appropriate solvent (e.g., toluene or CH2Cl2) at the desired temperature (e.g., room temperature or below), add the aldehyde (1.1 equiv.).

• Add the chiral bifunctional organocatalyst (e.g., a cinchona alkaloid-derived thiourea, 1-10 mol%).

• Stir the reaction mixture at the specified temperature and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, quench the reaction with a suitable reagent (e.g., saturated aqueous NH4Cl).

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired chiral isoquinolone.

Palladium-Catalyzed Annulation of an o-Alkynylphenol (Homophthalaldehyde derivative analog)

This protocol illustrates a general procedure for palladium-catalyzed annulation to form a heterocyclic core.

Experimental Workflow:

Figure 5: Workflow for palladium-catalyzed annulation.

Step-by-Step Protocol:

• To a flame-dried sealed tube, add the o-alkynylphenol derivative (1.0 equiv.), the coupling partner (e.g., an aryl iodide, 1.2 equiv.), the palladium catalyst (e.g., Pd(PPh3)4, 5 mol%), and a ligand if necessary.

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen).

• Add a degassed solvent (e.g., DMF or toluene) and a base (e.g., K2CO3 or Cs2CO3).

• Seal the tube and heat the reaction mixture to the specified temperature (e.g., 80-120 °C).

• Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the reaction mixture to room temperature and filter through a pad of celite.

• Concentrate the filtrate under reduced pressure and purify the residue by flash column chromatography on silica gel.

Conclusion and Future Outlook

The catalytic transformations of homophthalaldehyde provide a powerful platform for the synthesis of complex and biologically relevant molecules. Organocatalysis offers a green and efficient approach, particularly for asymmetric synthesis, with proline and cinchona alkaloid derivatives being standout catalysts. Metal catalysis, especially with palladium, excels in constructing intricate polycyclic systems through annulation reactions. Biocatalysis, while currently less explored for this specific substrate, holds immense potential for highly selective and sustainable transformations.

The future of this field lies in the development of novel catalytic systems with improved efficiency and selectivity, as well as the design of cascade reactions that can build molecular complexity in a single step. The synergistic combination of different catalytic modes, such as dual catalysis involving both a metal and an organocatalyst, is a particularly exciting frontier. As our understanding of reaction mechanisms deepens, we can expect the rational design of even more powerful and selective catalysts for homophthalaldehyde reactions, further enabling the synthesis of novel therapeutics and functional materials.

References

• Asymmetric Organocatalysis: The 2021 Nobel Prize. (2022). YouTube. Retrieved from [Link]

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• Nobel Prize in Chemistry 2021 Part 2, Asymmetric Organocatalysis, Enantioselective Organic Chemistry. (2021). YouTube. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Cross-Reactivity of Homophthalaldehyde

For: Researchers, scientists, and drug development professionals.

Introduction: Unveiling the Potential of Homophthalaldehyde in Bioconjugation

In the landscape of bioconjugation and chemical biology, the selective and efficient cross-linking of biomolecules is paramount. Homophthalaldehyde (HPA), an aromatic dialdehyde, has emerged as a promising reagent for such applications. Its unique structural features, particularly the two aldehyde functionalities held in a specific orientation by the benzene ring, govern its reactivity towards various functional groups present in proteins and other biomolecules. This guide provides an in-depth technical comparison of the cross-reactivity of homophthalaldehyde with different functional groups, supported by mechanistic insights and experimental considerations. While direct quantitative data for homophthalaldehyde is emerging, we will draw upon the extensive knowledge base of its close structural analog, o-phthalaldehyde (OPA), to provide a comprehensive and predictive analysis. The subtle structural difference, an additional methylene group in HPA, is expected to influence reaction kinetics but not the fundamental reaction mechanisms.

Core Principles of Homophthalaldehyde Reactivity

The electrophilic nature of the aldehyde groups in homophthalaldehyde dictates its reactivity towards nucleophilic functional groups commonly found in proteins. The primary targets for HPA-mediated cross-linking are the side chains of amino acid residues. The efficiency and selectivity of these reactions are highly dependent on factors such as pH, reagent concentrations, and the steric accessibility of the target functional groups.

I. Reactivity with Primary Amines (e.g., Lysine)

The ε-amino group of lysine residues is a primary target for aldehyde-based cross-linkers. The reaction of HPA with a primary amine proceeds through the formation of a Schiff base (an imine), which can be further stabilized by reduction.

Mechanism of Amine Reactivity

The reaction is a two-step process:

• Nucleophilic Addition: The unprotonated primary amine acts as a nucleophile, attacking the electrophilic carbonyl carbon of one of HPA's aldehyde groups to form a tetrahedral intermediate called a carbinolamine.

• Dehydration: The carbinolamine is unstable and undergoes dehydration (loss of a water molecule) to form the stable C=N double bond of the imine.

This reaction is pH-dependent. The nucleophilicity of the primary amine is crucial, meaning the reaction is favored at a pH above the pKa of the amine group (for lysine, the ε-amino group has a pKa of ~10.5), where it is deprotonated. However, the dehydration step is acid-catalyzed. Therefore, the optimal pH for imine formation is typically in the range of 7-9, balancing the need for a nucleophilic amine and acid-catalyzed dehydration.

Caption: Reaction of HPA with a primary amine to form an imine.

Cross-linking with a Second Nucleophile

The second aldehyde group of HPA can then react with another nearby nucleophile, such as a second primary amine, leading to protein cross-linking.

II. Reactivity with Thiols (e.g., Cysteine)

The sulfhydryl group of cysteine is a potent nucleophile and reacts readily with aldehydes. This reaction is often faster and occurs at a lower pH compared to the reaction with amines.

Mechanism of Thiol Reactivity

The reaction of an aldehyde with a thiol proceeds as follows:

• Hemithioacetal Formation: The thiol group attacks the carbonyl carbon to form a hemithioacetal. This reaction is reversible.

• Thioacetal Formation: In the presence of a second thiol, the hemithioacetal can react further to form a stable thioacetal.

In the context of HPA reacting with a protein, the initial reaction is likely with a single cysteine residue to form a hemithioacetal. If another cysteine is in close proximity, an intramolecular cyclization can occur. More commonly, the reaction involves both an amine and a thiol, as seen with OPA.

The OPA/HPA-Amine-Thiol Reaction

A well-documented reaction for OPA, and by extension HPA, involves a three-component reaction with a primary amine and a thiol to form a fluorescent isoindole derivative.[1][2] The proposed mechanism suggests that the amine first reacts with one aldehyde to form an imine, which is then attacked by the thiol, followed by cyclization with the second aldehyde.[1] This reaction is highly efficient and is the basis for many fluorescence-based detection methods for amino acids and proteins.[3]

Caption: Formation of an isoindole derivative from HPA, an amine, and a thiol.

III. Cross-Reactivity with Other Functional Groups

While primary amines and thiols are the most reactive partners for HPA, other nucleophilic side chains can also potentially react, albeit generally to a lesser extent.

• Histidine: The imidazole ring of histidine can act as a nucleophile. Studies with OPA have shown that it can react with histidine, though the reaction can be complex and may yield multiple products.[4]

• Tyrosine: The phenolic hydroxyl group of tyrosine is generally a weak nucleophile and is not expected to react significantly with aldehydes under physiological conditions.

• Serine and Threonine: The aliphatic hydroxyl groups of serine and threonine are also weak nucleophiles and are unlikely to be major targets for HPA cross-linking in the presence of more reactive amines and thiols.

• Arginine: The guanidinium group of arginine is a strong base but a relatively weak nucleophile at physiological pH and is not a primary target for aldehyde-based cross-linkers.[4]

IV. Comparative Performance: HPA vs. Other Cross-linkers

The choice of a cross-linking agent depends on the specific application, desired selectivity, and the stability of the resulting linkage.

Cross-linker	Reactive Towards	Linkage Formed	Stability	Key Advantages	Key Disadvantages
Homophthalaldehyde (HPA)	Primary amines, Thiols	Imine (reversible), Thioacetal, Isoindole (stable)	Imine is reversible unless reduced. Isoindole is stable.	Aromatic spacer provides rigidity. Potential for fluorescent product formation.	Limited HPA-specific data. Imine bond is hydrolytically unstable.
Glutaraldehyde	Primarily primary amines	Imine (Schiff base)	Reversible, often requires reduction for stability.	Readily available and inexpensive.	Can lead to polymerization and heterogeneous products.[5] Reaction mechanism is complex.[5]
Maleimides	Thiols	Thioether	Generally stable, but can undergo retro-Michael reaction.	Highly selective for thiols at neutral pH. Fast reaction kinetics.	Potential for hydrolysis of the maleimide ring. Thioether bond can be reversible.

V. Experimental Protocols

The following are generalized protocols that can be adapted for the use of homophthalaldehyde as a cross-linking agent. Optimization is crucial for each specific application.

Protocol 1: General Protein Cross-linking with HPA

This protocol is designed for the general cross-linking of proteins in solution.

• Protein Preparation: Prepare the protein solution in a suitable buffer (e.g., phosphate-buffered saline, PBS) at a concentration of 1-10 mg/mL. The buffer should be free of primary amines (e.g., Tris).

• HPA Stock Solution: Prepare a fresh stock solution of homophthalaldehyde (e.g., 100 mM) in an organic solvent such as DMSO or DMF.

• Cross-linking Reaction: Add the HPA stock solution to the protein solution to achieve a final HPA concentration typically in the range of 1-20 mM. The optimal concentration should be determined empirically.

• Incubation: Incubate the reaction mixture at room temperature for 30-60 minutes. The incubation time may need to be optimized.

• Quenching: Stop the reaction by adding a quenching reagent that contains a primary amine, such as Tris buffer or glycine, to a final concentration of 20-50 mM. This will consume any unreacted HPA.

• Analysis: Analyze the cross-linked products by SDS-PAGE, size-exclusion chromatography (SEC), or mass spectrometry.

Protocol 2: Analysis of HPA Cross-linking Specificity by Mass Spectrometry

Cross-linking mass spectrometry (XL-MS) is a powerful technique to identify the specific amino acid residues involved in cross-linking.

• Cross-linking and Quenching: Follow steps 1-5 of Protocol 1.

• Protein Digestion: Reduce, alkylate, and digest the cross-linked protein mixture into peptides using a protease such as trypsin.

• LC-MS/MS Analysis: Analyze the peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Use specialized software (e.g., pLink, MaxLynx) to identify the cross-linked peptides from the MS/MS data. This will reveal the specific lysine, cysteine, or other residues that were cross-linked by HPA.

Caption: Workflow for identifying HPA cross-linked sites by mass spectrometry.

VI. Conclusion and Future Perspectives

Homophthalaldehyde presents a valuable addition to the chemical biologist's toolbox for protein cross-linking. Its reactivity is primarily directed towards primary amines and thiols, with the potential for forming stable and, in the case of the three-component reaction, fluorescent cross-links. While the general reactivity patterns can be inferred from its close analog, o-phthalaldehyde, further research is needed to quantify the specific reaction kinetics and cross-reactivity profile of HPA itself. Such studies will enable a more precise and predictable application of this promising cross-linking agent in diverse areas of research and drug development. The ability to fine-tune reactivity through pH control and the potential for generating fluorescent conjugates are key advantages that warrant further exploration.

References

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Performance of Homophthalaldehyde-Modified Polymers: A Comparative Guide for Drug Development Professionals

In the dynamic landscape of drug delivery and bioconjugation, the pursuit of novel polymers with enhanced performance characteristics is relentless. Among the emerging class of stimuli-responsive and biocompatible materials, homophthalaldehyde-modified polymers are gaining traction. This guide provides an in-depth, objective comparison of the performance of these polymers against established alternatives, supported by experimental data, to empower researchers in making informed decisions for their drug development pipelines.

Introduction to Homophthalaldehyde-Based Bioconjugation

Homophthalaldehyde (HPA), a dialdehyde-containing aromatic compound, offers a unique platform for bioconjugation. Its reactivity towards primary amines, ubiquitous in proteins and other biomolecules, allows for the formation of stable isoindolinone linkages. This chemistry is analogous to that of ortho-phthalaldehyde (OPA), which has been successfully employed for the chemoselective modification of peptides and proteins under physiological conditions.[1] The reaction proceeds efficiently in aqueous environments, making it an attractive strategy for creating polymer-drug conjugates and other advanced biomaterials.

The core advantage of HPA lies in its potential to create well-defined, stable conjugates with payloads, such as small molecule drugs or biologics. The resulting linkage's stability and potential for stimuli-responsive cleavage are key areas of investigation that dictate its utility in controlled drug release.

Comparative Performance Analysis

The true measure of a novel polymer system is its performance relative to existing technologies. Here, we compare homophthalaldehyde-modified polymers with two widely used alternatives: maleimide-thiol conjugates and polymers functionalized via "click chemistry."

Homophthalaldehyde vs. Maleimide-Thiol Conjugation

Maleimide-thiol chemistry is a popular method for bioconjugation, particularly for attaching drugs to antibodies to form antibody-drug conjugates (ADCs).[2][3] However, it is not without its drawbacks. The resulting thioether bond can be susceptible to retro-Michael addition, leading to premature drug release and potential off-target toxicity.[4]

Homophthalaldehyde-amine conjugation, in contrast, forms a highly stable isoindolinone linkage. While direct comparative stability data for HPA-conjugates is still emerging, the analogous OPA-amine reaction is known to form robust adducts. This suggests that HPA-modified polymers could offer superior stability in circulation, a critical attribute for targeted drug delivery systems.

Table 1: Qualitative Comparison of Conjugation Chemistries

Feature	Homophthalaldehyde-Amine	Maleimide-Thiol
Target Residue	Primary Amines (e.g., Lysine)	Thiols (e.g., Cysteine)
Reaction Conditions	Physiological pH, Aqueous	Near-neutral pH, Aqueous
Linkage Stability	High (Isoindolinone)	Moderate (Thioether, prone to retro-Michael)
Stoichiometry Control	Potentially good	Can lead to heterogeneous products
Stimuli-Responsiveness	Potential for pH or redox sensitivity	Can be engineered with cleavable linkers

Homophthalaldehyde vs. Click Chemistry

"Click chemistry," particularly the copper-free strain-promoted azide-alkyne cycloaddition (SPAAC), offers excellent control over stoichiometry and results in highly stable triazole linkages.[5] This has made it a gold standard for creating well-defined bioconjugates.[5]

While HPA-amine chemistry may not currently match the bioorthogonality of click reactions, it offers the advantage of reacting with naturally occurring functional groups (primary amines) without the need for prior modification of the biomolecule with an azide or alkyne handle. This can simplify the overall conjugation process. Furthermore, the potential for stimuli-responsive behavior inherent to the HPA linkage provides a functional advantage that is not intrinsic to the triazole linkage formed by click chemistry.

Experimental Data and Protocols

To provide a practical framework for researchers, this section details key experimental protocols for the synthesis, characterization, and evaluation of homophthalaldehyde-modified polymers.

Synthesis of Homophthalaldehyde-Functionalized Polymers

The synthesis of aldehyde-functionalized polymers can be achieved with a high degree of control using techniques like Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization.[6]

Experimental Workflow for Polymer Synthesis

Caption: Workflow for the synthesis and characterization of homophthalaldehyde-functionalized polymers.

Step-by-Step Protocol:

• Monomer Synthesis: Synthesize a vinyl monomer containing a protected homophthalaldehyde moiety (e.g., as a dimethyl acetal).

• RAFT Polymerization: Co-polymerize the protected monomer with a suitable co-monomer, such as poly(ethylene glycol) methyl ether methacrylate (PEGMA), using a RAFT agent to control the molecular weight and dispersity of the resulting polymer.

• Deprotection: Treat the polymer with a mild acid (e.g., trifluoroacetic acid in dichloromethane) to hydrolyze the acetal protecting groups and yield the reactive homophthalaldehyde-functionalized polymer.

• Characterization: Confirm the structure and purity of the polymer using ¹H NMR spectroscopy, determine the molecular weight and polydispersity index (PDI) by gel permeation chromatography (GPC), and verify the presence of the aldehyde functional groups using Fourier-transform infrared (FTIR) spectroscopy.

Bioconjugation and Drug Loading

The aldehyde groups on the polymer backbone can be readily conjugated with amine-containing molecules.

Logical Relationship of Bioconjugation

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A Comparative Analysis of the Reactivity of Homophthalaldehyde Isomers: A Guide for Researchers

This guide provides an in-depth comparative analysis of the reactivity of the three isomers of benzenedicarbaldehyde, commonly known as phthalaldehyde isomers: ortho-(o-), meta-(m-), and para-(p-). This document is intended for researchers, scientists, and drug development professionals who utilize these versatile building blocks in organic synthesis. We will delve into the structural nuances that govern their reactivity, supported by theoretical principles and illustrative experimental data.

Introduction to Homophthalaldehyde Isomers

Homophthalaldehydes, more systematically named benzenedicarbaldehydes, are aromatic compounds featuring two aldehyde functional groups attached to a benzene ring. The positional isomerism of these aldehyde groups—ortho (1,2), meta (1,3), and para (1,4)—imparts distinct chemical properties and reactivity profiles to each molecule. These differences are critical in the context of synthetic chemistry, where the choice of isomer can significantly influence reaction pathways, yields, and the stereochemistry of the final product.

Isomer	Structure	IUPAC Name
o-Phthalaldehyde		Benzene-1,2-dicarbaldehyde
m-Phthalaldehyde		Benzene-1,3-dicarbaldehyde
p-Phthalaldehyde		Benzene-1,4-dicarbaldehyde

Understanding the unique reactivity of each isomer is paramount for designing efficient synthetic routes for a wide range of applications, from pharmaceuticals and agrochemicals to materials science.

Comparative Reactivity Analysis: Theoretical Framework and Experimental Observations

Electronic Effects

The electrophilicity of the carbonyl carbon is a key determinant of aldehyde reactivity. Electron-withdrawing groups on the aromatic ring increase the partial positive charge on the carbonyl carbon, making it more susceptible to nucleophilic attack. Conversely, electron-donating groups decrease this electrophilicity.

In the case of phthalaldehyde isomers, one aldehyde group acts as a substituent for the other. The aldehyde group is moderately deactivating and electron-withdrawing through its resonance and inductive effects.

• p-Phthalaldehyde (Terephthalaldehyde): The two aldehyde groups are in a para relationship. The electron-withdrawing effect of one group is effectively transmitted through the conjugated π-system to the other, enhancing the electrophilicity of both carbonyl carbons.

• m-Phthalaldehyde (Isophthalaldehyde): The aldehyde groups are in a meta relationship. The electron-withdrawing inductive effect is still present, but the resonance effect is not transmitted as effectively as in the para isomer.

• o-Phthalaldehyde: The proximity of the two aldehyde groups introduces significant electronic and steric interactions. While the inductive electron-withdrawing effect is strong due to the short distance, the potential for intramolecular interactions can complicate the reactivity profile. For instance, in aqueous solutions, o-phthalaldehyde readily forms hydrates.[1][2][3]

Based on electronic effects alone, the expected order of reactivity towards nucleophiles would be:

p-Phthalaldehyde > m-Phthalaldehyde ≈ o-Phthalaldehyde

Steric Effects

Steric hindrance around the carbonyl group can significantly impact the rate of nucleophilic attack.

• o-Phthalaldehyde: This isomer is the most sterically hindered. The proximity of the two aldehyde groups can impede the approach of bulky nucleophiles. Studies on ortho-substituted benzaldehydes in the Wittig reaction have shown that steric interactions play a predominant role in determining stereoselectivity and can influence reaction rates.[1][4][5]

• m-Phthalaldehyde and p-Phthalaldehyde: These isomers are less sterically hindered compared to the ortho isomer, allowing for easier access of nucleophiles to the carbonyl carbons.

Considering steric effects, the reactivity is expected to follow the trend:

p-Phthalaldehyde ≈ m-Phthalaldehyde > o-Phthalaldehyde

Unique Reactivity of o-Phthalaldehyde: Intramolecular Reactions

The defining feature of o-phthalaldehyde is the close proximity of its two aldehyde groups, which enables unique intramolecular reactions not possible for the meta and para isomers. A notable example is the intramolecular Cannizzaro reaction . In the presence of a strong base, one aldehyde group is oxidized to a carboxylic acid, while the other is reduced to an alcohol, all within the same molecule.[6][7][8][9] This demonstrates a distinct reaction pathway that must be considered when designing syntheses with this isomer.

Caption: Simplified workflow of the Wittig reaction.

The Knoevenagel Condensation: Formation of α,β-Unsaturated Systems

The Knoevenagel condensation is a modification of the aldol condensation, where an aldehyde or ketone reacts with an active methylene compound in the presence of a basic catalyst to form a C=C bond. [10][11][12][13][14][15][16][17] Experimental Protocol: Knoevenagel Condensation of m-Phthalaldehyde (Isophthalaldehyde) with Active Methylene Compounds [18] This protocol details the reaction of isophthalaldehyde with various active methylene compounds.

• In a 100 mL two-necked round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve the active methylene compound (0.005 mol) in 10 mL of absolute ethanol.

• Add five drops of piperidine as a catalyst and stir the mixture.

• Add a solution of isophthalaldehyde (0.0025 mol) in 10 mL of absolute ethanol to the stirred mixture at room temperature.

• The reaction can be conducted at room temperature, heated to 50°C, or refluxed, depending on the reactivity of the active methylene compound. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture. If a precipitate forms, collect it by vacuum filtration and wash with cold absolute ethanol.

• If no precipitate forms, reduce the solvent volume under reduced pressure to induce crystallization.

• Purify the product by recrystallization from ethanol.

Quantitative Data for Knoevenagel Condensation of Isophthalaldehyde [18]

Active Methylene Compound	Reaction Time (reflux)	Yield (%)
Malononitrile	30 min	94.6
Ethyl Cyanoacetate	2 h	85.2
Methyl Cyanoacetate	2 h	82.5

| Acetylacetone | 4 h | 65.7 |

This data indicates that more acidic active methylene compounds like malononitrile react faster and give higher yields.

Caption: Key steps in the Knoevenagel condensation.

Conclusion and Outlook

• p-Phthalaldehyde is generally the most reactive isomer in standard nucleophilic additions due to favorable electronic activation and minimal steric hindrance.

• m-Phthalaldehyde exhibits intermediate reactivity, with its electronic properties being the primary determinant.

• o-Phthalaldehyde possesses unique reactivity dominated by the proximity of its two aldehyde groups. This can lead to lower reactivity in standard bimolecular reactions due to steric hindrance, but also opens up pathways for unique intramolecular transformations.

The choice of isomer is therefore a critical strategic decision in synthesis design. Researchers should carefully consider the electronic and steric environment of the target reaction, as well as the potential for unique intramolecular pathways, particularly when working with o-phthalaldehyde. The provided experimental protocols serve as a starting point for the practical application of these versatile building blocks.

References

• Byrne, P. A., & Gilheany, D. G. (2013). Anomalous stereoselectivity in the Wittig reaction: the role of steric interactions. The Journal of Organic Chemistry, 78(18), 9512–9516. [Link]

• Royal Society of Chemistry. (2020). Preparation of trans,trans-Distyrylbenzene by a Wittig Reaction. In Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. [Link]

• ALSaqqa, R., et al. (2014). Knoevenagel condensation products of Isophthalaldehyde with some active methylene compounds under thermal and microwave irradiation conditions. International Journal of ChemTech Research, 6(2), 1174-1180. [Link]

• Ataman Kimya. (n.d.). O-PHTHALALDEHYDE. [Link]

• Master Organic Chemistry. (2018). Wittig Reaction - Examples and Mechanism. [Link]

• Organic Chemistry Portal. (n.d.). Wittig Reaction. [Link]

• Delaware Valley University. (n.d.). Comparison of Traditional and Alternative Wittig Reactions. [Link]

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A Comparative Guide to In-Silico and Experimental Studies of Homophthalaldehyde Reactions

In the landscape of synthetic chemistry, Homophthalaldehyde (HPA) stands as a versatile C9H8O2 aromatic dialdehyde, a cornerstone for the synthesis of complex heterocyclic compounds and other valuable molecular architectures.[1] Its unique structure, featuring two aldehyde groups positioned ortho to each other on a benzene ring, imparts a distinct reactivity profile. Understanding and predicting the outcomes of its reactions is paramount for researchers in medicinal chemistry and materials science. This guide provides an in-depth comparison of the two principal methodologies employed to investigate these reactions: in-silico computational analysis and traditional experimental validation. We will explore the causality behind the choice of each method, their inherent strengths and limitations, and how their synergy provides the most powerful approach to chemical discovery.

Part 1: The In-Silico Approach: Predicting Reactions from First Principles

In-silico, or computational chemistry, leverages the power of computer modeling and simulation to explore chemical reactivity at the molecular level.[2] This approach allows scientists to build a theoretical framework for a reaction, predicting its course and outcomes before a single reagent is measured in the lab.[3]

Core Methodologies in Computational Chemistry

The primary tools for in-silico reaction analysis include:

• Density Functional Theory (DFT): A quantum mechanical method that is the workhorse for investigating organic reactions.[3] DFT is used to calculate the electronic structure of molecules, allowing for the prediction of reaction pathways, the geometry of transient transition states, and the activation energies that govern reaction rates.[4][5][6] For instance, a DFT study can elucidate the mechanism of a cycloaddition involving homophthalaldehyde by modeling the binding of a catalyst and the subsequent formation of intermediates.[4]

• Molecular Dynamics (MD): MD simulations model the physical movements of atoms and molecules over time.[3] This is particularly useful for understanding the influence of solvent molecules, temperature, and conformational changes on the reaction pathway, providing a dynamic picture that complements the static energy calculations of DFT.

• Machine Learning (ML) and AI: A burgeoning field where models are trained on vast databases of known chemical reactions.[7][8] These models can predict suitable reaction conditions (catalysts, solvents, temperature) or the major product of a reaction with increasing accuracy, accelerating the initial phases of experimental design.[7][9][10]

The In-Silico Workflow: A Virtual Laboratory

The process of studying a homophthalaldehyde reaction in-silico follows a logical, multi-step workflow. This virtual experiment is designed to map out the potential energy surface of the reaction, identifying the most likely path from reactants to products.

Figure 1. A typical workflow for an in-silico study of a chemical reaction.

Strengths and Limitations of In-Silico Studies

Feature	In-Silico (Computational) Approach
Information Yield	Provides detailed mechanistic insights, including the structure and energy of unstable intermediates and transition states that are difficult or impossible to observe experimentally.[6][11]
Predictive Power	Can predict reaction outcomes, selectivity, and rates, guiding experimental design and saving resources.[3]
Resource Efficiency	Significantly less expensive and faster for initial screening of many variables (e.g., different catalysts or substrates) compared to laboratory work.[3]
Safety	Inherently safe, as it involves no physical handling of potentially hazardous chemicals.
Accuracy & Caveats	The accuracy is highly dependent on the chosen level of theory and computational model. Results are approximations of reality and require experimental validation for confirmation.[3][12] Complex factors like solvent effects can be challenging to model with perfect accuracy.

Part 2: The Experimental Approach: Ground Truth from the Laboratory

Experimental studies represent the definitive test of any chemical hypothesis. They involve the physical execution of a reaction in a controlled laboratory environment to observe, measure, and characterize the real-world outcome.

Core Methodologies in Experimental Chemistry

A typical experimental investigation of a homophthalaldehyde reaction involves three key stages:

• Synthesis and Execution: This is the hands-on process of combining reactants under specific conditions. Key variables include the choice of solvent, catalyst, temperature, and reaction time. The progress of the reaction is often monitored using techniques like Thin-Layer Chromatography (TLC).

• Work-up and Purification: Once the reaction is complete, the desired product must be isolated from the reaction mixture, which may contain unreacted starting materials, byproducts, and catalyst. Common techniques include liquid-liquid extraction, crystallization, and column chromatography.

• Characterization and Analysis: The identity and purity of the isolated product are confirmed using a suite of analytical techniques. Nuclear Magnetic Resonance (NMR) spectroscopy elucidates the molecular structure, Mass Spectrometry (MS) determines the molecular weight, and Infrared (IR) spectroscopy identifies functional groups.

The Experimental Workflow: From Flask to Data

The experimental workflow is a meticulous process that demands careful planning and precise execution to ensure reproducible and reliable results.

Figure 2. A standard workflow for an experimental organic chemistry study.

Strengths and Limitations of Experimental Studies

Feature	Experimental (Laboratory) Approach
Definitive Results	Provides tangible, real-world proof of a reaction's outcome, product structure, and yield. It is the ultimate arbiter of a hypothesis.
Discovery Potential	Can lead to the discovery of unexpected side products or entirely new, unforeseen reaction pathways that were not predicted by theoretical models.
Validation	Essential for validating, calibrating, and refining computational models, making future in-silico predictions more accurate.[12][13]
Resource Intensity	Can be time-consuming, expensive (reagents, solvents, equipment), and require significant hands-on effort.
Information Constraints	Provides limited direct information about the mechanism. Transient species like transition states cannot be directly observed.[3]
Safety & Waste	Involves potential hazards from reactive or toxic chemicals and generates chemical waste that requires proper disposal.

Part 3: A Symbiotic Relationship: Integrating In-Silico and Experimental Workflows

The most potent strategy for advancing chemical research does not treat these two approaches as competitors, but as collaborative partners.[14] Computational chemistry can dramatically narrow the vast search space of possible experimental conditions, while laboratory results provide the crucial feedback needed to validate and improve the underlying theoretical models.[3][13]

This integrated cycle accelerates discovery by ensuring that valuable laboratory time is spent on the most promising reactions, as predicted by in-silico screening.

Figure 3. The synergistic cycle of computational and experimental chemistry.

Part 4: Standardized Protocols

To provide a practical context, the following sections outline generalized, step-by-step methodologies for both approaches.

Protocol 1: In-Silico DFT Study of a Homophthalaldehyde Reaction

This protocol outlines the conceptual steps for a DFT calculation to investigate the reaction mechanism between homophthalaldehyde and a nucleophile.

Objective: To determine the reaction pathway and activation energy barrier.

Methodology (Conceptual Steps):

• Structure Preparation:

  • Using a molecular modeling program, build the 3D structures of homophthalaldehyde and the chosen nucleophile.

• Reactant Optimization:

  • Perform a geometry optimization calculation on the individual reactant molecules using a selected DFT functional (e.g., B3LYP) and basis set (e.g., 6-31+G(d,p)) to find their lowest energy conformations.[12][13]

• Transition State (TS) Search:

  • Propose an initial geometry for the transition state where the new bond is partially formed.

  • Run a TS optimization calculation (e.g., using the QST2/QST3 or Berny algorithm) to locate the exact first-order saddle point on the potential energy surface.

• Product Optimization:

  • From the TS geometry, modify the structure to represent the final product and perform another geometry optimization to find its stable structure.

• Frequency Analysis:

  • Perform a frequency calculation on all optimized structures (reactants, TS, product).

  • Confirm that reactants and products have zero imaginary frequencies.

  • Confirm that the TS has exactly one imaginary frequency, corresponding to the atomic motion along the reaction coordinate.

• Energy Profile Construction:

  • Calculate the zero-point corrected electronic energies of all species.

  • Plot the relative energies to construct the reaction energy profile, from which the activation energy (Ea = E_TS - E_reactants) can be determined.

Protocol 2: Experimental Knoevenagel Condensation of Homophthalaldehyde

This protocol describes a general procedure for a common reaction of aldehydes in the laboratory.

Objective: To synthesize a substituted coumarin derivative from homophthalaldehyde and an active methylene compound.

Materials:

• Homophthalaldehyde

• Active methylene compound (e.g., diethyl malonate)

• Base catalyst (e.g., piperidine)

• Solvent (e.g., ethanol)

• Round-bottom flask, condenser, magnetic stirrer, heating mantle

• Standard glassware for work-up and purification

Methodology:

• Reaction Setup:

  • To a clean, dry round-bottom flask equipped with a magnetic stir bar, add homophthalaldehyde (1.0 eq) and the active methylene compound (1.0 eq).

  • Dissolve the solids in ethanol.

• Initiation:

  • Add a catalytic amount of piperidine (e.g., 0.1 eq) to the solution.

  • Attach a reflux condenser and place the flask in a heating mantle.

• Execution and Monitoring:

  • Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and stir vigorously.

  • Monitor the progress of the reaction by periodically taking small aliquots and analyzing them by Thin-Layer Chromatography (TLC), observing the consumption of the starting materials and the appearance of a new product spot.

• Work-up:

  • Once the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature.

  • Reduce the solvent volume under reduced pressure.

  • Pour the residue into cold water or dilute acid to precipitate the crude product.

• Purification and Characterization:

  • Collect the solid product by vacuum filtration and wash with cold water.

  • Recrystallize the crude solid from a suitable solvent (e.g., ethanol/water mixture) to obtain the pure product.

  • Dry the purified product, determine the final yield, and confirm its structure using NMR, IR, and MS analysis.[15][16]

Conclusion

Both in-silico and experimental studies are indispensable tools in the modern chemist's arsenal. For investigations into the reactions of homophthalaldehyde, computational methods offer unparalleled insight into the "how" and "why" of reactivity, providing a predictive framework that can guide research with remarkable efficiency.[6][11] Experimental work, in turn, delivers the definitive, real-world validation of these predictions, uncovers unexpected phenomena, and ultimately creates the tangible products that drive innovation. The most rapid and profound discoveries will undoubtedly emerge from research programs that embrace the powerful synergy between these two complementary domains.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling Homophthalaldehyde: Personal Protective Equipment, Operational Protocols, and Disposal

In the landscape of pharmaceutical research and chemical synthesis, the safe handling of reagents is paramount. Homophthalaldehyde, a versatile building block, requires a comprehensive understanding of its potential hazards to ensure the well-being of laboratory professionals. This guide provides an in-depth, procedural framework for the safe use of Homophthalaldehyde, moving beyond a simple checklist to instill a deep, causal understanding of the necessary safety protocols. Our objective is to build your trust by providing value that extends beyond the product itself, making this your preferred resource for laboratory safety intelligence.

Hazard Assessment: Understanding the Reactivity of Homophthalaldehyde

Homophthalaldehyde belongs to the aldehyde family, a class of compounds known for their chemical reactivity and potential physiological effects. While specific toxicological data for Homophthalaldehyde may be limited, the principles of chemical analogy dictate that we handle it with the caution afforded to similar substances like o-phthalaldehyde (OPA) and glutaraldehyde.

These related compounds are known irritants and sensitizers. Exposure can lead to:

• Dermal Hazards: Skin irritation, rashes, and allergic contact dermatitis.[1]

• Ocular Hazards: Severe eye irritation and potential for damage.[1][2]

• Respiratory Hazards: Irritation of the nose, throat, and lungs. In some cases, exposure to aldehydes can trigger asthma-like symptoms or sensitization.[1][3][4]

Therefore, all protocols must be designed to minimize direct contact and eliminate the possibility of inhalation. The foundation of this approach is a robust Personal Protective Equipment (PPE) program.[5]

Personal Protective Equipment (PPE): Your Primary Defense

The selection of PPE is not arbitrary; it is a scientifically-informed decision based on the specific hazards of the chemical.[6] The following table outlines the essential PPE for handling Homophthalaldehyde, with a rationale for each selection.

Body Part	Required PPE	Rationale & Specifications
Eyes & Face	Chemical Splash Goggles & Full-Face Shield	Aldehyde vapors and splashes can cause severe eye irritation.[1] Goggles provide a seal against vapors, while a face shield offers a broader barrier of protection during tasks with a high splash potential, such as transfers or quenching reactions.[7]
Hands	Nitrile Gloves (Double-Gloved)	Nitrile provides good chemical resistance against a variety of chemicals. Double-gloving is a prudent practice that protects against undetected micro-tears in the outer glove. Note that latex gloves are not recommended as they offer poor protection against many chemicals, including glutaraldehyde.[8]
Body	Chemical-Resistant Laboratory Coat & Apron	A lab coat made of a poly/cotton blend is standard, but a chemical-resistant apron should be worn over it during transfers of significant quantities to protect against splashes.[7] Clothing must cover the entire body, including legs and feet (no open-toed shoes).[6][9]
Respiratory	Certified Chemical Fume Hood	This is a critical engineering control, not just PPE. All manipulations of solid or dissolved Homophthalaldehyde must be performed within a properly functioning fume hood to control vapor exposure.[1]

Operational Plan: A Step-by-Step Workflow for Safe Handling

A well-defined workflow minimizes the risk of exposure by standardizing procedures from preparation to cleanup. Each step is designed to create a self-validating system of safety.

Caption: A three-phase workflow for safely handling Homophthalaldehyde.

Detailed Protocol:

• Preparation Phase:

  • Hazard Assessment: Before beginning, mentally review the steps of the procedure and the specific hazards involved. Ensure you know the location of the nearest safety shower and eyewash station.

  • Fume Hood Verification: Confirm that the fume hood has been certified within the last year and that the airflow monitor indicates it is functioning correctly.

  • PPE Donning: Put on your lab coat, chemical splash goggles, and double-layer of nitrile gloves. Have a face shield ready.

  • Setup: Ensure all necessary glassware is clean, dry, and assembled within the fume hood. Label your reaction vessel and waste containers appropriately.

• Handling Phase:

  • Weighing & Transfer: Wear your face shield. Weigh the solid Homophthalaldehyde in a tared, disposable weigh boat to prevent contamination of the balance. Gently add the solid to the reaction vessel, minimizing the creation of dust.

  • Reaction: Keep the fume hood sash as low as possible while maintaining comfortable access to the apparatus. This maximizes the capture velocity and your protection.

• Cleanup Phase:

  • Deactivation: Once the reaction is complete, any excess or unreacted Homophthalaldehyde should be quenched using a chemically appropriate method as dictated by your specific institutional protocol.

  • Waste Segregation: Separate waste into designated, clearly labeled containers as outlined in the disposal plan below.

  • Decontamination: Clean the work surface inside the fume hood and any reusable glassware.

  • PPE Doffing: Remove PPE carefully to avoid contaminating yourself. The outer gloves should be removed first, followed by the face shield and/or apron. Remove inner gloves, then goggles, and finally the lab coat.

  • Hygiene: Immediately wash your hands with soap and water.

Disposal Plan: Responsible Waste Management

Improper disposal of aldehyde waste can pose a risk to human health and the environment.[10] All waste must be treated as hazardous unless explicitly neutralized and approved for drain disposal by your institution's Environmental Health & Safety (EHS) department.[11]

Caption: Decision workflow for segregating Homophthalaldehyde waste streams.

Disposal Protocol:

• Solid Waste: All disposable items that have come into contact with Homophthalaldehyde (e.g., gloves, weigh boats, paper towels) must be placed in a designated, sealed hazardous waste container.[12]

• Liquid Organic Waste: Unused solutions, reaction mixtures, and organic solvent rinses must be collected in a compatible, sealed, and clearly labeled hazardous waste container.

• Aqueous Waste: Do not pour aqueous solutions containing Homophthalaldehyde down the drain.[10][13] They must be collected in a separate, labeled hazardous waste container.

• Neutralization (If Permitted): Some institutions may have protocols for neutralizing aldehyde waste, often using a glycine-based neutralizer.[10][14] This procedure must be followed exactly, and the neutralized solution should be tested to confirm the absence of aldehydes before any consideration of drain disposal.[13] Always consult and receive approval from your EHS department before disposing of any neutralized chemical waste down the drain.

• Waste Pickup: Store all hazardous waste containers in a designated satellite accumulation area with secondary containment and arrange for pickup by your institution's EHS personnel.[12]

By integrating these safety measures into every aspect of your workflow, you ensure not only your personal safety but also the integrity of your research and the protection of your colleagues and the environment.

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